DDO-7263

Core Science & Biosynthesis

DDO-7263: A Technical Guide to its Mechanism of Action in Neuronal Cells

For Researchers, Scientists, and Drug Development Professionals

Abstract

DDO-7263 is a novel small molecule activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2)-Antioxidant Response Element (ARE) signaling pathway, demonstrating significant neuroprotective effects in preclinical models of neurodegenerative diseases. This technical guide provides an in-depth overview of the mechanism of action of DDO-7263 in neuronal cells, supported by quantitative data from key experiments, detailed experimental protocols, and visual representations of its core signaling pathway and experimental workflows. DDO-7263 exerts its neuroprotective effects primarily by upregulating Nrf2, which in turn inhibits the NLRP3 inflammasome, a key mediator of neuroinflammation. This dual action on oxidative stress and inflammation makes DDO-7263 a promising therapeutic candidate for neurodegenerative disorders such as Parkinson's disease.

Core Mechanism of Action

DDO-7263 functions as a potent, brain-targeting Nrf2 activator.[1][2][3] Its primary mechanism involves the inhibition of the 26S proteasome, leading to the stabilization and nuclear translocation of Nrf2.[2][3] Once in the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions of various antioxidant and cytoprotective genes, leading to their transcription.

A key downstream effect of Nrf2 activation by DDO-7263 is the inhibition of the NOD-like receptor protein 3 (NLRP3) inflammasome.[1][4] The NLRP3 inflammasome is a multiprotein complex that, when activated, triggers the cleavage of pro-caspase-1 to active caspase-1, which in turn processes pro-inflammatory cytokines such as interleukin-1β (IL-1β) and IL-18 into their mature, secreted forms.[4] By suppressing the NLRP3 inflammasome, DDO-7263 mitigates neuroinflammatory processes that contribute to neuronal damage in neurodegenerative diseases.[1][4]

The neuroprotective effects of DDO-7263 have been demonstrated in both in vitro and in vivo models. In vitro, DDO-7263 protects PC12 neuronal cells from oxidative stress-induced damage.[1] In vivo, it has shown therapeutic efficacy in a 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (B15802) (MPTP)-induced mouse model of Parkinson's disease by attenuating dopaminergic neuron loss and improving motor function.[1][3]

Signaling Pathway Diagram

References

• 1. Protocol for the MPTP mouse model of Parkinson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cell viability and dopamine secretion of 6-hydroxydopamine-treated PC12 cells co-cultured with bone marrow-derived mesenchymal stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cellmolbiol.org [cellmolbiol.org]
• 4. Frontiers | Targeting NLRP3 Inflammasome With Nrf2 Inducers in Central Nervous System Disorders [frontiersin.org]

DDO-7263: A Technical Guide to its Primary Cellular Target and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

DDO-7263 is a novel small molecule activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) antioxidant response element (ARE) signaling pathway. Its primary cellular target has been identified as the 26S proteasome subunit Rpn6. By binding to Rpn6, DDO-7263 inhibits the assembly of the 26S proteasome, leading to the stabilization and nuclear translocation of Nrf2. This, in turn, activates the transcription of a suite of antioxidant and cytoprotective genes, ultimately resulting in the inhibition of the NLRP3 inflammasome and providing neuroprotective effects. This technical guide provides an in-depth overview of the core mechanism of action of DDO-7263, supported by available quantitative data and conceptual diagrams of the key signaling pathways and experimental workflows.

Primary Cellular Target: Rpn6 Subunit of the 26S Proteasome

The principal molecular target of DDO-7263 is Rpn6 , a component of the 19S regulatory particle of the 26S proteasome.[1][2][3][4] The interaction between DDO-7263 and Rpn6 is a critical initiating event in its mechanism of action. This binding event sterically hinders the proper assembly of the 26S proteasome complex.[1][2][3]

Mechanism of Action: Nrf2-ARE Pathway Activation and NLRP3 Inflammasome Inhibition

The binding of DDO-7263 to Rpn6 sets off a cascade of downstream cellular events:

• Inhibition of 26S Proteasome Assembly: By targeting Rpn6, DDO-7263 disrupts the formation of the functional 26S proteasome.[1][2][3] The 26S proteasome is the primary cellular machinery responsible for the degradation of ubiquitinated proteins.

• Stabilization of Nrf2: Under basal conditions, Nrf2 is targeted for ubiquitination by the Keap1-Cul3-E3 ubiquitin ligase complex and subsequently degraded by the 26S proteasome. The DDO-7263-mediated inhibition of proteasome assembly prevents the degradation of ubiquitinated Nrf2, leading to its accumulation in the cytoplasm.[1][2][3]

• Nuclear Translocation and ARE Activation: The stabilized Nrf2 translocates to the nucleus, where it heterodimerizes with small Maf proteins and binds to the Antioxidant Response Element (ARE) in the promoter regions of its target genes.

• Upregulation of Cytoprotective Genes: This binding initiates the transcription of a wide array of antioxidant and detoxifying enzymes, including heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1).[1]

• Inhibition of the NLRP3 Inflammasome: The activation of the Nrf2-ARE pathway by DDO-7263 leads to the downstream inhibition of the NLRP3 inflammasome.[5][6] The NLRP3 inflammasome is a multi-protein complex that, when activated, triggers the maturation and release of pro-inflammatory cytokines such as IL-1β and IL-18. By suppressing its activation, DDO-7263 exerts potent anti-inflammatory and neuroprotective effects.[5]

Quantitative Data

The following tables summarize the available quantitative data regarding the activity of DDO-7263 from in vitro and in vivo studies.

Table 1: In Vitro Activity of DDO-7263

Parameter	Cell Line	Concentration	Effect	Reference
Upregulation of HO-1 and NQO1	PC12 and THP-1 derived macrophages	20 µM	Increased protein levels	[1]
Cytoprotection against H₂O₂-induced oxidative stress	PC12 and THP-1 derived macrophages	2.5 - 80 µM	Concentration-dependent increase in cell survival	[1]
Inhibition of NLRP3 inflammasome activation	ATP-LPS-exposed THP-1 derived macrophages	Not specified	Significant inhibition of NLRP3 activation, cleaved caspase-1, and IL-1β expression	[5]

Table 2: In Vivo Activity and Pharmacokinetics of DDO-7263

Parameter	Animal Model	Dosage	Effect	Reference
Neuroprotection in MPTP-induced Parkinson's disease model	Mice	10-100 mg/kg/day (IP)	Improved behavioral abnormalities, attenuated dopaminergic neuron loss, and inhibited inflammatory factor secretion	[1]
Pharmacokinetics	Rats	7, 35, 70 mg/kg (IP)	T₁/₂ of 3.32 hours, Cₘₐₓ of 1.38 µg/mL	[1]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways and a conceptual workflow for assessing the activity of DDO-7263.

Caption: DDO-7263 Mechanism of Action.

Caption: Conceptual Experimental Workflow.

Detailed Experimental Protocols

Detailed experimental protocols for the assays mentioned below are based on standard molecular and cellular biology techniques. The specific parameters for experiments involving DDO-7263 would be found in the primary research literature.

Rpn6 Binding Assay (Conceptual)

• Objective: To confirm the direct binding of DDO-7263 to the Rpn6 protein.

• Methodology (e.g., Surface Plasmon Resonance - SPR):

  • Immobilize recombinant human Rpn6 protein on a sensor chip.

  • Prepare a series of concentrations of DDO-7263 in a suitable running buffer.

  • Flow the DDO-7263 solutions over the sensor chip.

  • Measure the change in the refractive index at the sensor surface, which is proportional to the mass of DDO-7263 bound to Rpn6.

  • Analyze the data to determine the binding affinity (KD).

26S Proteasome Assembly/Activity Assay (Conceptual)

• Objective: To assess the inhibitory effect of DDO-7263 on the assembly and/or activity of the 26S proteasome.

• Methodology (e.g., Native Gel Electrophoresis and Western Blot):

  • Treat cells with DDO-7263 or vehicle control.

  • Lyse the cells under non-denaturing conditions to preserve protein complexes.

  • Separate the protein complexes by native polyacrylamide gel electrophoresis (PAGE).

  • Transfer the separated complexes to a membrane.

  • Probe the membrane with antibodies against various proteasome subunits (e.g., from the 19S and 20S particles) to visualize the assembled 26S proteasome and its subcomplexes. A decrease in the band corresponding to the fully assembled 26S proteasome in DDO-7263-treated samples would indicate inhibition of assembly.

Nrf2 Activation Assay (Conceptual)

• Objective: To measure the activation of the Nrf2 pathway by DDO-7263.

• Methodology (Western Blot for Nuclear Nrf2):

  • Treat cells with DDO-7263 for various time points.

  • Perform subcellular fractionation to separate the cytoplasmic and nuclear fractions.

  • Resolve the proteins from each fraction by SDS-PAGE.

  • Transfer the proteins to a membrane and probe with an antibody specific for Nrf2.

  • Use loading controls for each fraction (e.g., Lamin B1 for nuclear, GAPDH for cytoplasmic) to normalize the results. An increase in the Nrf2 signal in the nuclear fraction of DDO-7263-treated cells indicates Nrf2 translocation.

NLRP3 Inflammasome Inhibition Assay (Conceptual)

• Objective: To quantify the inhibitory effect of DDO-7263 on NLRP3 inflammasome activation.

• Methodology (ELISA for IL-1β):

  • Culture immune cells (e.g., THP-1 macrophages).

  • Prime the cells with lipopolysaccharide (LPS) to upregulate pro-IL-1β.

  • Pre-treat the cells with various concentrations of DDO-7263.

  • Induce NLRP3 inflammasome activation with a stimulus such as ATP or nigericin.

  • Collect the cell culture supernatant.

  • Measure the concentration of secreted IL-1β in the supernatant using a specific enzyme-linked immunosorbent assay (ELISA) kit. A dose-dependent decrease in IL-1β levels in DDO-7263-treated samples would indicate NLRP3 inflammasome inhibition.

Conclusion

DDO-7263 represents a promising therapeutic candidate for neurodegenerative and inflammatory diseases. Its well-defined mechanism of action, initiated by the direct binding to the Rpn6 subunit of the 26S proteasome, leads to the robust activation of the Nrf2 antioxidant pathway and subsequent inhibition of the NLRP3 inflammasome. The data presented in this guide provide a solid foundation for further research and development of DDO-7263 and other molecules targeting this critical cellular pathway.

References

• 1. Noncanonical NLRP3 Inflammasome Activation: Standard Protocols | Springer Nature Experiments [experiments.springernature.com]
• 2. A Dynamic Protocol to Explore NLRP3 Inflammasome Activation in Cerebral Organoids | MDPI [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Design and evaluation of Nrf2 activators with 1,3,4-oxa/thiadiazole core as neuro-protective agents against oxidative stress in PC-12 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 5-(3,4-Difluorophenyl)-3-(6-methylpyridin-3-yl)-1,2,4-oxadiazole (DDO-7263), a novel Nrf2 activator targeting brain tissue, protects against MPTP-induced subacute Parkinson's disease in mice by inhibiting the NLRP3 inflammasome and protects PC12 cells against oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

An In-depth Technical Guide to the DDO-7263 Nrf2 Activation Pathway

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the novel Nrf2 activator, DDO-7263, detailing its mechanism of action, experimental validation, and protocols for its investigation. DDO-7263, a 1,2,4-oxadiazole (B8745197) derivative, presents a unique approach to activating the Nrf2 signaling pathway, offering therapeutic potential for neurodegenerative diseases by mitigating oxidative stress and inflammation.

Core Mechanism of Action: A Novel Approach to Nrf2 Activation

DDO-7263 activates the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway through a distinct mechanism that does not directly target Keap1, the primary negative regulator of Nrf2. Instead, DDO-7263 binds to Rpn6, a subunit of the 26S proteasome's regulatory particle. This interaction is crucial as it impedes the assembly of the 26S proteasome, which is responsible for the degradation of ubiquitinated proteins, including Nrf2.[1] By inhibiting the proteasomal degradation of Nrf2, DDO-7263 allows the transcription factor to accumulate, translocate to the nucleus, and initiate the transcription of a suite of antioxidant and cytoprotective genes.

This mechanism is particularly noteworthy as it bypasses the canonical Keap1-Nrf2 interaction, which is often the target of other Nrf2 activators. The binding of DDO-7263 to Rpn6 leads to the stabilization and subsequent nuclear translocation of Nrf2, resulting in the upregulation of downstream target genes such as heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1).[1]

In addition to its effects on the Nrf2 pathway, DDO-7263 has been shown to inhibit the activation of the NLRP3 inflammasome.[1][2] This anti-inflammatory activity is dependent on Nrf2 activation and contributes to the neuroprotective effects observed in preclinical models.[2]

Signaling Pathway Diagram

References

• 1. 5-(3,4-Difluorophenyl)-3-(6-methylpyridin-3-yl)-1,2,4-oxadiazole (DDO-7263), a novel Nrf2 activator targeting brain tissue, protects against MPTP-induced subacute Parkinson's disease in mice by inhibiting the NLRP3 inflammasome and protects PC12 cells against oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

DDO-7263: A Novel Neuroprotective Agent with Dual Action in Attenuating Neurodegeneration

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

DDO-7263, a novel 1,2,4-oxadiazole (B8745197) derivative, has emerged as a promising neuroprotective agent with a unique dual mechanism of action. This technical whitepaper provides a comprehensive overview of the core scientific findings related to DDO-7263, focusing on its therapeutic potential in the context of neurodegenerative diseases, particularly Parkinson's disease. This document details the mechanism of action, summarizes key quantitative data from preclinical studies, provides an outline of experimental methodologies, and visualizes the critical signaling pathways and workflows. The information presented is intended to serve as a foundational resource for researchers, scientists, and professionals involved in the development of novel neurotherapeutics.

Introduction to DDO-7263

DDO-7263, chemically identified as 5-(3,4-Difluorophenyl)-3-(6-methylpyridin-3-yl)-1,2,4-oxadiazole, is a potent small molecule activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2)-Antioxidant Response Element (ARE) signaling pathway.[1][2] Oxidative stress and neuroinflammation are well-established critical events in the pathophysiology of neurodegenerative diseases like Parkinson's disease (PD).[1] DDO-7263 demonstrates significant neuroprotective effects in preclinical models by concurrently mitigating these two pathological drivers. Its ability to target brain tissue makes it a particularly compelling candidate for central nervous system (CNS) disorders.[1]

Mechanism of Action: A Dual Approach to Neuroprotection

DDO-7263 exerts its neuroprotective effects through a sophisticated dual mechanism involving the activation of the Nrf2-ARE pathway and the subsequent inhibition of the NLRP3 inflammasome.

Activation of the Nrf2-ARE Signaling Pathway

The Nrf2-ARE pathway is a crucial cellular defense mechanism against oxidative stress. Under basal conditions, Nrf2 is sequestered in the cytoplasm by its negative regulator, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its ubiquitination and subsequent proteasomal degradation.

DDO-7263 has been shown to upregulate Nrf2 by binding to Rpn6, a component of the 26S proteasome, thereby blocking the degradation of ubiquitinated Nrf2.[2] This leads to the accumulation and translocation of Nrf2 into the nucleus. In the nucleus, Nrf2 heterodimerizes with small Maf proteins and binds to the Antioxidant Response Element (ARE) in the promoter regions of a battery of cytoprotective genes, including heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1).[3] The upregulation of these antioxidant enzymes enhances the cellular capacity to neutralize reactive oxygen species (ROS) and mitigate oxidative damage.

References

• 1. mdpi.com [mdpi.com]
• 2. DDO-7263 | Nrf2 activator | Probechem Biochemicals [probechem.com]
• 3. bosterbio.com [bosterbio.com]

Investigating the Anti-inflammatory Properties of DDO-7263: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

DDO-7263, a novel, brain-targeting small molecule, has demonstrated significant anti-inflammatory and neuroprotective effects. This technical guide provides an in-depth overview of the current understanding of DDO-7263's mechanism of action, supported by preclinical data from both in vitro and in vivo models. The primary mechanism involves the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, which subsequently leads to the inhibition of the NOD-like receptor protein 3 (NLRP3) inflammasome. This guide summarizes key quantitative findings, details the experimental protocols used to elucidate these properties, and provides a visual representation of the underlying signaling cascade.

Introduction

Inflammation, particularly neuroinflammation, is a critical component in the pathogenesis of a wide range of debilitating conditions, including neurodegenerative diseases such as Parkinson's disease. The NLRP3 inflammasome, a key player in the innate immune system, is a multiprotein complex that, upon activation, triggers the release of potent pro-inflammatory cytokines, including interleukin-1β (IL-1β) and interleukin-18 (IL-18). Consequently, the NLRP3 inflammasome has emerged as a promising therapeutic target for a host of inflammatory disorders.

DDO-7263, chemically identified as 5-(3,4-Difluorophenyl)-3-(6-methylpyridin-3-yl)-1,2,4-oxadiazole, is a novel small molecule that has been identified as a potent activator of the Nrf2-antioxidant response element (ARE) pathway.[1] This pathway is a master regulator of cellular defense against oxidative stress and inflammation. This guide will explore the anti-inflammatory properties of DDO-7263, with a particular focus on its ability to modulate the Nrf2 and NLRP3 signaling pathways.

Mechanism of Action: Nrf2 Activation and NLRP3 Inflammasome Inhibition

The anti-inflammatory effects of DDO-7263 are primarily attributed to its ability to activate the Nrf2 signaling pathway, which in turn suppresses the activation of the NLRP3 inflammasome.[1]

Nrf2 Pathway Activation

Under basal conditions, Nrf2 is sequestered in the cytoplasm by its negative regulator, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its ubiquitination and subsequent proteasomal degradation. DDO-7263 has been shown to upregulate Nrf2 by binding to Rpn6 (also known as PSMD11), a component of the 19S regulatory particle of the 26S proteasome.[2][3] This interaction is believed to block the assembly of the 26S proteasome, thereby inhibiting the degradation of ubiquitinated Nrf2.[2][3]

The stabilized Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter regions of a wide array of cytoprotective genes. This leads to the upregulation of antioxidant and detoxifying enzymes, such as heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1).[2]

NLRP3 Inflammasome Inhibition

The activation of the Nrf2 pathway by DDO-7263 has a direct inhibitory effect on the NLRP3 inflammasome.[1] The NLRP3 inflammasome is a multi-protein complex consisting of the NLRP3 sensor protein, the apoptosis-associated speck-like protein containing a CARD (ASC) adaptor, and pro-caspase-1. Upon activation by various stimuli, the NLRP3 inflammasome assembles, leading to the autocatalytic cleavage of pro-caspase-1 into its active form, caspase-1. Active caspase-1 then cleaves pro-IL-1β and pro-IL-18 into their mature, pro-inflammatory forms.

DDO-7263-mediated Nrf2 activation has been shown to significantly inhibit the activation of the NLRP3 inflammasome, resulting in reduced production of cleaved caspase-1 and mature IL-1β.[1][3] This inhibition is dependent on Nrf2 activation, highlighting the crucial role of this pathway in the anti-inflammatory effects of DDO-7263.[1]

Signaling Pathway Diagram

Caption: DDO-7263 signaling pathway.

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical studies investigating the anti-inflammatory properties of DDO-7263.

Table 1: In Vitro Anti-inflammatory Activity of DDO-7263

Experimental Model	Treatment	Concentration	Key Findings	Reference
H₂O₂-induced PC12 cells	DDO-7263	Not Specified	Protected PC12 neurons from oxidative damage.	[1]
ATP-LPS-exposed THP-1-derived macrophages	DDO-7263	Not Specified	Significantly inhibited NLRP3 activation, cleaved caspase-1 production, and IL-1β protein expression.	[1][3]
Cell-based assays	DDO-7263	20 μM (for 2-24h)	Upregulated the protein levels of HO-1 and NQO1 in a concentration-dependent manner.	[2]

Note: Specific IC50 values and percentage inhibition data were not available in the reviewed literature. Access to the full-text publication is required for these details.

Table 2: In Vivo Anti-inflammatory and Neuroprotective Effects of DDO-7263

Animal Model	Treatment	Dosage	Duration	Key Findings	Reference
MPTP-induced subacute Parkinson's disease in mice	DDO-7263 (Intraperitoneal)	10-100 mg/kg/day	10 days	- Improved behavioral abnormalities.- Attenuated loss of tyrosine hydroxylase (TH)-positive dopaminergic neurons in the substantia nigra (SN) and striatum.- Inhibited the secretion of inflammatory factors, including IL-1β and TNF-α in plasma.	[1][2]

Table 3: Pharmacokinetic Properties of DDO-7263 in Rats

Parameter	Value	Route of Administration	Reference
Half-life (T₁/₂)	3.32 hours	Intraperitoneal (IP)	[2]
Maximum Concentration (Cₘₐₓ)	1.38 mg/mL	Intraperitoneal (IP)	[2]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the investigation of DDO-7263's anti-inflammatory properties. These protocols are based on standard laboratory procedures and information available in the public domain. For experiment-specific parameters, consultation of the primary research article is recommended.

In Vitro Studies

• PC12 Cells: Maintained in DMEM supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin (B1217042) at 37°C in a humidified atmosphere of 5% CO₂.

• THP-1 Monocytes: Cultured in RPMI-1640 medium containing 10% FBS, 100 U/mL penicillin, and 100 µg/mL streptomycin. To differentiate into macrophages, THP-1 cells are treated with 100 ng/mL phorbol (B1677699) 12-myristate 13-acetate (PMA) for 48 hours.

• Differentiated THP-1 macrophages are seeded in 6-well plates.

• Cells are primed with 1 µg/mL lipopolysaccharide (LPS) for 4 hours to upregulate pro-IL-1β and NLRP3 expression.

• Cells are then treated with various concentrations of DDO-7263 for 1 hour.

• NLRP3 inflammasome is activated by adding 5 mM ATP for 30 minutes.

• Supernatants are collected for the measurement of IL-1β and TNF-α by ELISA.

• Cell lysates are collected for Western blot analysis of cleaved caspase-1 and NLRP3.

In Vivo Studies

• Male C57BL/6 mice (8-10 weeks old) are used.

• Mice receive intraperitoneal (i.p.) injections of 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (B15802) (MPTP) at a dose of 20 mg/kg, four times at 2-hour intervals.

• DDO-7263 is administered daily via i.p. injection at doses ranging from 10 to 100 mg/kg, starting one day before MPTP administration and continuing for 10 days.

• A vehicle control group receives injections of the vehicle solution.

• Rotarod Test: To assess motor coordination and balance. Mice are placed on a rotating rod with increasing speed, and the latency to fall is recorded.

• Pole Test: To evaluate bradykinesia. Mice are placed head-up on top of a vertical pole, and the time to turn down and descend is measured.

Biochemical and Histological Analyses

• Blood samples are collected from mice, and plasma is separated by centrifugation.

• Cell culture supernatants are collected from in vitro experiments.

• Levels of IL-1β and TNF-α in plasma and cell culture supernatants are quantified using commercially available ELISA kits according to the manufacturer's instructions.

• Brain tissues or cultured cells are lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Protein concentrations are determined using a BCA protein assay.

• Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

• Membranes are blocked with 5% non-fat milk in TBST and then incubated with primary antibodies against Nrf2, HO-1, NQO1, NLRP3, cleaved caspase-1, and β-actin overnight at 4°C.

• After washing, membranes are incubated with HRP-conjugated secondary antibodies.

• Protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• Mice are transcardially perfused with saline followed by 4% paraformaldehyde (PFA).

• Brains are removed, post-fixed in 4% PFA, and then cryoprotected in 30% sucrose.

• Coronal sections of the substantia nigra and striatum are cut using a cryostat.

• Sections are incubated with primary antibodies against tyrosine hydroxylase (TH) to label dopaminergic neurons.

• After incubation with a biotinylated secondary antibody, the signal is visualized using an avidin-biotin-peroxidase complex and diaminobenzidine (DAB).

• The number of TH-positive neurons is quantified using stereological methods.

Conclusion

DDO-7263 represents a promising therapeutic candidate for inflammatory diseases, particularly those with a neuroinflammatory component. Its unique mechanism of action, involving the activation of the Nrf2 pathway and subsequent inhibition of the NLRP3 inflammasome, offers a multi-faceted approach to combatting inflammation and oxidative stress. The preclinical data summarized in this guide provide a strong rationale for the continued investigation and development of DDO-7263 as a novel anti-inflammatory agent. Further studies are warranted to fully elucidate its therapeutic potential and to translate these promising preclinical findings into clinical applications.

References

• 1. 5-(3,4-Difluorophenyl)-3-(6-methylpyridin-3-yl)-1,2,4-oxadiazole (DDO-7263), a novel Nrf2 activator targeting brain tissue, protects against MPTP-induced subacute Parkinson's disease in mice by inhibiting the NLRP3 inflammasome and protects PC12 cells against oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. elkbiotech.com [elkbiotech.com]
• 3. medchemexpress.com [medchemexpress.com]

DDO-7263: A Technical Guide to its Role in Mitigating Oxidative Stress

For Researchers, Scientists, and Drug Development Professionals

Abstract

Oxidative stress, a state of imbalance between the production of reactive oxygen species (ROS) and the biological system's ability to detoxify these reactive intermediates, is a key pathological feature in a myriad of diseases, including neurodegenerative disorders. DDO-7263, a novel small molecule, has emerged as a potent activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2)-antioxidant response element (ARE) signaling pathway. This technical guide provides an in-depth overview of the core mechanisms by which DDO-7263 mitigates oxidative stress, supported by quantitative data from key experiments and detailed methodologies. The document is intended to serve as a comprehensive resource for researchers, scientists, and professionals in the field of drug development.

Core Mechanism of Action: Nrf2-ARE Pathway Activation

DDO-7263 is a 1,2,4-oxadiazole (B8745197) derivative that upregulates the Nrf2 pathway. Under normal physiological conditions, Nrf2 is kept at low levels through its interaction with Kelch-like ECH-associated protein 1 (Keap1), which facilitates its ubiquitination and subsequent degradation by the 26S proteasome.[1] DDO-7263 is understood to function by binding to Rpn6, a component of the 26S proteasome, thereby inhibiting its assembly and the degradation of ubiquitinated Nrf2.[2][3] This leads to the accumulation of Nrf2 in the cytoplasm and its translocation to the nucleus.

Once in the nucleus, Nrf2 heterodimerizes with small Maf proteins and binds to the antioxidant response element (ARE) in the promoter regions of a host of cytoprotective genes. This binding initiates the transcription of several antioxidant and phase II detoxification enzymes, including Heme Oxygenase-1 (HO-1) and NAD(P)H Quinone Dehydrogenase 1 (NQO1), which play a critical role in neutralizing ROS and protecting cells from oxidative damage.

Furthermore, the activation of the Nrf2 pathway by DDO-7263 has been shown to be linked to the inhibition of the NLRP3 inflammasome.[4] The NLRP3 inflammasome is a multiprotein complex that, when activated, triggers the release of pro-inflammatory cytokines like IL-1β. The inhibitory effect of DDO-7263 on the NLRP3 inflammasome is dependent on Nrf2 activation, highlighting a crosstalk between the antioxidant and inflammatory pathways.[4]

References

• 1. researchgate.net [researchgate.net]
• 2. Oxidative Stress in Parkinson's Disease: Potential Benefits of Antioxidant Supplementation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 5-(3,4-Difluorophenyl)-3-(6-methylpyridin-3-yl)-1,2,4-oxadiazole (DDO-7263), a novel Nrf2 activator targeting brain tissue, protects against MPTP-induced subacute Parkinson's disease in mice by inhibiting the NLRP3 inflammasome and protects PC12 cells against oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pharmacological Profile of DDO-7263: A Novel Nrf2 Activator with Neuroprotective Properties

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction: DDO-7263 is a novel, brain-targeting small molecule identified as a potent activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[1] This technical guide provides a comprehensive overview of the pharmacological profile of DDO-7263, including its mechanism of action, and preclinical evidence of its neuroprotective efficacy. The information presented herein is intended for researchers, scientists, and professionals involved in the field of drug discovery and development, particularly those with an interest in neurodegenerative diseases such as Parkinson's disease.

Mechanism of Action: Nrf2 Activation and NLRP3 Inflammasome Inhibition

DDO-7263 exerts its biological effects primarily through the activation of the Nrf2-antioxidant response element (ARE) signaling pathway.[1] Unlike many other Nrf2 activators, DDO-7263 has a unique molecular target. It directly binds to the Rpn6 subunit of the 26S proteasome, which is a critical component for the degradation of ubiquitinated proteins. This binding event sterically hinders the assembly of the 26S proteasome, leading to a reduction in the degradation of Nrf2.[2][3][4][5]

The accumulation of Nrf2 allows for its translocation into the nucleus, where it binds to the ARE in the promoter region of various antioxidant and cytoprotective genes. This leads to the upregulation of a battery of protective enzymes, including heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1).[2]

A key downstream consequence of Nrf2 activation by DDO-7263 is the inhibition of the NOD-like receptor family pyrin domain containing 3 (NLRP3) inflammasome.[1][2][3][4] The NLRP3 inflammasome is a multiprotein complex that, when activated, triggers the cleavage of pro-caspase-1 to its active form, caspase-1. Active caspase-1 then processes pro-inflammatory cytokines, such as interleukin-1β (IL-1β), into their mature, secreted forms. The activation of the Nrf2 pathway by DDO-7263 suppresses the activation of the NLRP3 inflammasome, thereby reducing the production of these pro-inflammatory mediators.[1]

Below is a diagram illustrating the proposed signaling pathway of DDO-7263.

Caption: Signaling pathway of DDO-7263.

Pharmacological Data

In Vitro Activity

DDO-7263 has demonstrated significant protective effects in cellular models of oxidative stress.

Cell Line	Challenge	Effect of DDO-7263	Concentration Range	Reference
PC12	H₂O₂-induced oxidative damage	Increased cell survival rate in a concentration-dependent manner.	2.5 - 80 µM	[2]
THP-1 derived macrophages	ATP + LPS-induced NLRP3 activation	Significantly inhibited NLRP3 activation, cleaved caspase-1 production, and IL-1β protein expression.	Not specified	[1]
PC12	Not specified	Upregulated the protein levels of HO-1 and NQO1 in a concentration-dependent manner.	20 µM (time-dependent)	[2]

In Vivo Activity & Pharmacokinetics

DDO-7263 has shown neuroprotective effects in a mouse model of Parkinson's disease and exhibits favorable pharmacokinetic properties.

Animal Model: MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine)-induced subacute Parkinson's disease in mice.

Parameter	Value	Species	Dosing	Reference
Efficacy
Behavioral Abnormalities	Improved MPTP-induced deficits.	Mice	10 - 100 mg/kg/day (IP) for 10 days	[2]
Dopaminergic Neuron Loss	Significantly attenuated loss of tyrosine hydroxylase (TH) positive neurons in the substantia nigra (SN) and striatum.	Mice	10 - 100 mg/kg/day (IP) for 10 days	[2]
Pro-inflammatory Factors	Significantly downregulated plasma levels of IL-1β and TNF-α.	Mice	Not specified	[2]
Pharmacokinetics
T₁/₂ (Half-life)	3.32 hours	Rats	7, 35, 70 mg/kg (IP)	[2]
Cₘₐₓ (Max. Concentration)	1.38 µg/mL	Rats	7, 35, 70 mg/kg (IP)	[2]
Tissue Distribution
Brain Targeting	Results indicated a brain tissue targeting function.	Not specified	Not specified	[1]

Experimental Protocols

In Vitro Neuroprotection Assay in PC12 Cells

This protocol outlines the general steps to assess the neuroprotective effects of DDO-7263 against oxidative stress in a neuronal-like cell line.

Caption: Experimental workflow for in vitro neuroprotection assay.

Methodology:

• Cell Culture: PC12 cells are cultured in appropriate media and conditions.

• Plating: Cells are seeded into 96-well plates at a suitable density.

• Treatment: Cells are pre-treated with varying concentrations of DDO-7263 for a specific duration.

• Induction of Oxidative Stress: Hydrogen peroxide (H₂O₂) is added to the wells to induce oxidative damage.

• Incubation: The cells are incubated for a defined period.

• Assessment of Cell Viability: Cell viability is measured using a standard method such as the MTT assay.

• Western Blot Analysis: To confirm the mechanism of action, protein levels of Nrf2 target genes like HO-1 and NQO1 can be assessed by Western blotting.

In Vivo MPTP Mouse Model of Parkinson's Disease

This protocol describes a general workflow for evaluating the neuroprotective effects of DDO-7263 in a preclinical model of Parkinson's disease.

Caption: Experimental workflow for the MPTP mouse model.

Methodology:

• Animal Model: Male C57BL/6 mice are typically used.

• MPTP Administration: A subacute model of Parkinson's disease is induced by intraperitoneal (IP) injections of MPTP.

• DDO-7263 Treatment: DDO-7263 is administered daily via IP injection for a specified number of days.

• Behavioral Testing: Motor coordination and balance are assessed using tests such as the rotarod test and the pole test.

• Tissue Collection: Following the treatment period, mice are euthanized, and brain tissue and blood are collected.

• Immunohistochemistry: The brains are sectioned and stained for tyrosine hydroxylase (TH) to quantify the extent of dopaminergic neuron loss in the substantia nigra and striatum.

• Cytokine Analysis: Plasma or brain homogenates are analyzed for levels of pro-inflammatory cytokines using methods like ELISA.

Conclusion

DDO-7263 is a promising preclinical candidate with a well-defined mechanism of action as a novel Nrf2 activator. Its ability to upregulate the endogenous antioxidant response and inhibit neuroinflammation via the NLRP3 inflammasome provides a strong rationale for its development as a therapeutic agent for neurodegenerative diseases, particularly Parkinson's disease. The compound's brain-targeting properties further enhance its potential for treating central nervous system disorders. Further research is warranted to fully elucidate its clinical potential.

References

• 1. 5-(3,4-Difluorophenyl)-3-(6-methylpyridin-3-yl)-1,2,4-oxadiazole (DDO-7263), a novel Nrf2 activator targeting brain tissue, protects against MPTP-induced subacute Parkinson's disease in mice by inhibiting the NLRP3 inflammasome and protects PC12 cells against oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Design and evaluation of Nrf2 activators with 1,3,4-oxa/thiadiazole core as neuro-protective agents against oxidative stress in PC-12 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Neuroprotective evaluation of novel substituted 1,3,4-oxadiazole and aroylhydrazone derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

DDO-7263: A Novel Neuroprotective Agent for Parkinson's Disease - A Technical Overview of Early-Stage Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Parkinson's disease (PD) is a progressive neurodegenerative disorder characterized by the loss of dopaminergic neurons in the substantia nigra. Oxidative stress and neuroinflammation are key contributors to this neuronal death. DDO-7263, a novel 1,2,4-oxadiazole (B8745197) derivative, has emerged as a promising therapeutic candidate. This technical guide provides an in-depth overview of the early-stage research on DDO-7263, focusing on its mechanism of action, preclinical efficacy, and the experimental protocols used in its evaluation.

Core Mechanism of Action

DDO-7263 exerts its neuroprotective effects through a dual mechanism: activation of the Nrf2-ARE signaling pathway and inhibition of the NLRP3 inflammasome.[1]

Nrf2-ARE Pathway Activation

Nuclear factor erythroid 2-related factor 2 (Nrf2) is a transcription factor that regulates the expression of a wide array of antioxidant and cytoprotective genes via the antioxidant response element (ARE). DDO-7263 upregulates Nrf2 by binding to Rpn6, a component of the 26S proteasome, thereby inhibiting the degradation of ubiquitinated Nrf2.[2][3] This leads to the nuclear translocation of Nrf2 and the subsequent transcription of downstream target genes, such as heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1), which play a crucial role in mitigating oxidative stress.[2]

Caption: DDO-7263 activates the Nrf2-ARE signaling pathway.

NLRP3 Inflammasome Inhibition

The NLRP3 inflammasome is a multi-protein complex that, when activated, triggers the release of pro-inflammatory cytokines, such as interleukin-1β (IL-1β). DDO-7263 has been shown to inhibit the activation of the NLRP3 inflammasome, a process that is dependent on its Nrf2-activating properties.[1] This inhibition leads to a reduction in the secretion of inflammatory factors, thereby mitigating neuroinflammation.[1]

Caption: DDO-7263 inhibits the NLRP3 inflammasome pathway.

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical studies of DDO-7263.

Table 1: In Vitro Efficacy

Parameter	Cell Line	Concentration	Outcome	Reference
HO-1 Protein Levels	PC12	20 μM	Upregulated in a concentration-dependent manner	[2]
NQO1 Protein Levels	PC12	20 μM	Upregulated in a concentration-dependent manner	[2]
Protection against H₂O₂-induced oxidative damage	PC12	Not Specified	Protected neurons from damage	[1]
NLRP3 Inflammasome Activation	THP-1 derived macrophages	Not Specified	Significantly inhibited	[1]
Cleaved Caspase-1 Production	THP-1 derived macrophages	Not Specified	Significantly inhibited	[1]
IL-1β Protein Expression	THP-1 derived macrophages	Not Specified	Significantly inhibited	[1]

Table 2: In Vivo Efficacy in MPTP-Induced Mouse Model of Parkinson's Disease

Parameter	Dosage	Outcome	Reference
Behavioral Abnormalities	10-100 mg/kg/day (IP, 10 days)	Improved behavioral abnormalities	[2]
Vertical Spontaneous Activity	7, 35, 70 mg/kg (IP)	Improved reduction caused by MPTP	[2]
Balance Coordination	7, 35, 70 mg/kg (IP)	Mitigated loss of balance coordination	[2]
Dopaminergic Neuron Loss (Tyrosine Hydroxylase)	10-100 mg/kg/day (IP, 10 days)	Significantly attenuated loss in substantia nigra and striatum	[2]
Pro-inflammatory Factors (IL-1β, TNF-α)	7, 35, 70 mg/kg (IP)	Significantly downregulated levels in mouse plasma	[2]

Table 3: Pharmacokinetic Properties in Rats

Parameter	Dosage	Value	Reference
Half-life (T₁/₂)	7, 35, 70 mg/kg (IP)	3.32 hours	[2]
Maximum Concentration (Cₘₐₓ)	7, 35, 70 mg/kg (IP)	1.38 mg/mL	[2]

Experimental Protocols

Detailed methodologies for the key experiments are outlined below.

In Vitro Studies

1. Cell Culture and Treatment:

• PC12 Cells: Maintained in DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin. For experiments, cells were treated with varying concentrations of DDO-7263 (e.g., 20 μM) for specified durations (e.g., 2-24 hours). For oxidative stress models, cells were exposed to H₂O₂.

• THP-1 Cells: Differentiated into macrophages using phorbol (B1677699) 12-myristate 13-acetate (PMA).

2. Western Blot Analysis:

• Objective: To quantify the protein levels of HO-1 and NQO1.

• Procedure:

  • Lyse treated and control cells to extract total protein.

  • Determine protein concentration using a BCA assay.

  • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and incubate with primary antibodies against HO-1, NQO1, and a loading control (e.g., β-actin).

  • Incubate with HRP-conjugated secondary antibodies.

  • Detect protein bands using an enhanced chemiluminescence (ECL) kit and quantify band intensity.

3. NLRP3 Inflammasome Activation Assay:

• Objective: To assess the inhibitory effect of DDO-7263 on NLRP3 inflammasome activation.

• Procedure:

  • Prime PMA-differentiated THP-1 cells with lipopolysaccharide (LPS).

  • Treat cells with DDO-7263 for a specified time.

  • Induce NLRP3 inflammasome activation with ATP.

  • Collect cell supernatants and lysates.

  • Measure IL-1β and cleaved caspase-1 levels in the supernatant and cell lysate, respectively, using ELISA or Western blot.

Caption: Workflow for in vitro experiments with DDO-7263.

In Vivo Studies

1. MPTP-Induced Parkinson's Disease Mouse Model:

• Objective: To evaluate the neuroprotective effects of DDO-7263 in a preclinical model of PD.

• Procedure:

  • Administer MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine) to mice to induce parkinsonian pathology. A common regimen is daily intraperitoneal (IP) injections for a set number of days.

  • Treat mice with DDO-7263 (e.g., 10-100 mg/kg/day, IP) or vehicle control for a specified duration.

  • Conduct behavioral tests (e.g., open field test for spontaneous activity, rotarod test for balance and coordination) to assess motor function.

  • At the end of the study, sacrifice the animals and collect brain tissue (substantia nigra and striatum) and plasma.

2. Immunohistochemistry:

• Objective: To quantify the loss of dopaminergic neurons.

• Procedure:

  • Perfuse and fix the mouse brains.

  • Section the brains and perform immunohistochemical staining for tyrosine hydroxylase (TH), a marker for dopaminergic neurons.

  • Count the number of TH-positive neurons in the substantia nigra and measure the density of TH-positive fibers in the striatum using microscopy and image analysis software.

3. Cytokine Analysis:

• Objective: To measure the levels of pro-inflammatory cytokines.

• Procedure:

  • Use plasma samples collected from the mice.

  • Quantify the concentrations of IL-1β and TNF-α using commercially available ELISA kits according to the manufacturer's instructions.

Caption: Workflow for in vivo experiments with DDO-7263.

Conclusion

The early-stage research on DDO-7263 provides a strong rationale for its further development as a disease-modifying therapy for Parkinson's disease. Its ability to concurrently target oxidative stress and neuroinflammation through the Nrf2 and NLRP3 pathways represents a promising therapeutic strategy. The preclinical data demonstrate significant neuroprotective effects in both in vitro and in vivo models. Further investigation, including more extensive toxicology and pharmacokinetic studies, is warranted to advance DDO-7263 towards clinical trials.

References

• 1. 5-(3,4-Difluorophenyl)-3-(6-methylpyridin-3-yl)-1,2,4-oxadiazole (DDO-7263), a novel Nrf2 activator targeting brain tissue, protects against MPTP-induced subacute Parkinson's disease in mice by inhibiting the NLRP3 inflammasome and protects PC12 cells against oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Protocol for the MPTP mouse model of Parkinson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]

DDO-7263: A Novel Nrf2 Activator with Potent Inhibitory Effects on the NLRP3 Inflammasome

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

DDO-7263 is a novel, brain-targeting small molecule that has demonstrated significant neuroprotective effects through a dual mechanism of action: the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway and the subsequent inhibition of the NOD-like receptor family pyrin domain-containing 3 (NLRP3) inflammasome. This guide provides a comprehensive overview of the preclinical data on DDO-7263, with a focus on its impact on the NLRP3 inflammasome. It includes a summary of its quantitative effects, detailed experimental protocols for key assays, and visual representations of the relevant signaling pathways and experimental workflows. This document is intended to serve as a technical resource for researchers and professionals in drug development exploring the therapeutic potential of DDO-7263 in neurodegenerative and inflammatory diseases.

Introduction

Neuroinflammation, often mediated by the activation of the NLRP3 inflammasome, is a critical factor in the pathogenesis of numerous neurodegenerative diseases, including Parkinson's disease.[1] The NLRP3 inflammasome is a multi-protein complex that, upon activation, triggers the maturation and release of pro-inflammatory cytokines, notably interleukin-1β (IL-1β) and interleukin-18 (IL-18), through the activation of caspase-1.[2] Consequently, the inhibition of the NLRP3 inflammasome presents a promising therapeutic strategy.

DDO-7263, a 1,2,4-oxadiazole (B8745197) derivative, has emerged as a potent activator of the Nrf2-antioxidant response element (ARE) signaling pathway.[1] The Nrf2 pathway is a key regulator of cellular defense against oxidative stress. Emerging evidence indicates a crosstalk between the Nrf2 pathway and inflammatory signaling, with Nrf2 activation leading to the suppression of inflammatory responses, including the inhibition of the NLRP3 inflammasome. DDO-7263 leverages this interplay, offering a potential therapeutic avenue for conditions characterized by both oxidative stress and neuroinflammation.[1]

Mechanism of Action

DDO-7263 exerts its inhibitory effect on the NLRP3 inflammasome primarily through the activation of the Nrf2 pathway. The proposed mechanism is a two-step process:

• Nrf2 Activation: Under basal conditions, Nrf2 is kept in the cytoplasm by its negative regulator, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. DDO-7263 is believed to interact with Keap1, leading to the dissociation of Nrf2. Once released, Nrf2 translocates to the nucleus.

• NLRP3 Inflammasome Inhibition: In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions of various antioxidant and cytoprotective genes, initiating their transcription. The downstream targets of Nrf2 activation can interfere with the signaling cascade of the NLRP3 inflammasome, leading to a reduction in the production of cleaved caspase-1 and mature IL-1β.[1]

Signaling Pathway Diagrams

References

• 1. 5-(3,4-Difluorophenyl)-3-(6-methylpyridin-3-yl)-1,2,4-oxadiazole (DDO-7263), a novel Nrf2 activator targeting brain tissue, protects against MPTP-induced subacute Parkinson's disease in mice by inhibiting the NLRP3 inflammasome and protects PC12 cells against oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

DDO-7263: A Technical Guide to a Novel Neuroprotective Agent

For Researchers, Scientists, and Drug Development Professionals

Abstract

DDO-7263, a novel 1,2,4-oxadiazole (B8745197) derivative, has emerged as a promising therapeutic candidate for neurodegenerative diseases, particularly Parkinson's disease. Its mechanism of action involves the dual modulation of two critical cellular pathways: the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2)-antioxidant response element (ARE) signaling pathway and the inhibition of the NOD-like receptor protein 3 (NLRP3) inflammasome. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and biological activities of DDO-7263. It includes a summary of key quantitative data, detailed experimental protocols for assessing its activity, and visualizations of its signaling pathways to support further research and development.

Chemical Structure and Physicochemical Properties

DDO-7263, with the chemical name 5-(3,4-Difluorophenyl)-3-(6-methylpyridin-3-yl)-1,2,4-oxadiazole, is a small molecule with the following key identifiers:

Property	Value
CAS Number	2254004-96-9
Molecular Formula	C₁₄H₉F₂N₃O
Molecular Weight	273.24 g/mol
Appearance	White to off-white solid
Solubility	Soluble in DMSO

Mechanism of Action: A Dual Approach to Neuroprotection

DDO-7263 exerts its neuroprotective effects through a sophisticated dual mechanism that addresses both oxidative stress and neuroinflammation, two key pathological drivers of neurodegenerative diseases.

Activation of the Nrf2-ARE Signaling Pathway

DDO-7263 is a potent activator of the Nrf2-ARE pathway. It functions by binding to the Rpn6 subunit of the 26S proteasome, which inhibits the proteasomal degradation of ubiquitinated Nrf2. This stabilization of Nrf2 allows for its translocation into the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter regions of various antioxidant and cytoprotective genes. This leads to the upregulation of key enzymes such as heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1), bolstering the cell's defense against oxidative stress.

DDO-7263 activates the Nrf2-ARE signaling pathway.

Inhibition of the NLRP3 Inflammasome

In addition to its antioxidant properties, DDO-7263 exhibits potent anti-inflammatory effects by inhibiting the activation of the NLRP3 inflammasome.[1] The NLRP3 inflammasome is a multi-protein complex that, when activated by cellular stress or damage, triggers the maturation and release of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and interleukin-18 (IL-18).[1] By suppressing the activation of the NLRP3 inflammasome, DDO-7263 reduces the production of these inflammatory mediators, thereby mitigating neuroinflammation.[1]

DDO-7263 inhibits the NLRP3 inflammasome pathway.

Quantitative Data Summary

The biological activity of DDO-7263 has been characterized through various in vitro and in vivo studies. The following tables summarize key quantitative findings.

Table 1: In Vitro Efficacy

Assay	Cell Line	Concentration	Effect
Cell Viability	PC12, THP-1	2.5 - 80 µM	Increased survival rate after H₂O₂-induced oxidative stress in a concentration-dependent manner.[2]
Protein Upregulation	Not Specified	20 µM (2-24 h)	Upregulated protein levels of HO-1 and NQO1 in a concentration-dependent manner.[2]

Table 2: In Vivo Efficacy (MPTP-induced Parkinson's Disease Mouse Model)

Parameter	Dosage	Effect
Behavioral Abnormalities	10-100 mg/kg/day (IP, 10 days)	Improved behavioral abnormalities.[2]
Dopaminergic Neuron Loss	10-100 mg/kg/day (IP, 10 days)	Attenuated loss of tyrosine hydroxylase (TH)-positive neurons in the substantia nigra and striatum.[2]
Inflammatory Factors	10-100 mg/kg/day (IP, 10 days)	Inhibited the secretion of inflammatory factors.[2]

Table 3: Pharmacokinetic Profile (Rats)

Parameter	Dosage (IP)	Value
Half-life (T₁/₂)	7, 35, 70 mg/kg	3.32 hours
Maximum Concentration (Cₘₐₓ)	7, 35, 70 mg/kg	1.38 mg/mL

Experimental Protocols

The following are representative protocols for evaluating the biological activity of DDO-7263. These are intended as a guide and may require optimization for specific experimental conditions.

Cell Viability Assay (MTT Assay)

Objective: To assess the protective effect of DDO-7263 against oxidative stress-induced cell death.

Materials:

• PC12 or THP-1 cells

• DDO-7263

• Hydrogen peroxide (H₂O₂)

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

Procedure:

• Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere overnight.

• Pre-treat the cells with varying concentrations of DDO-7263 (e.g., 2.5, 5, 10, 20, 40, 80 µM) for 24 hours.

• Induce oxidative stress by adding H₂O₂ (e.g., 400 µM) to the wells and incubate for a further 24 hours.

• Remove the medium and add 100 µL of MTT solution (0.5 mg/mL in serum-free medium) to each well.

• Incubate for 4 hours at 37°C.

• Remove the MTT solution and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the control (untreated) cells.

Western Blot Analysis for Nrf2 Pathway Activation

Objective: To determine the effect of DDO-7263 on the protein expression of Nrf2 and its downstream targets, HO-1 and NQO1.

Materials:

• Cell lysates from DDO-7263 treated cells

• Primary antibodies: anti-Nrf2, anti-HO-1, anti-NQO1, anti-β-actin (loading control)

• HRP-conjugated secondary antibodies

• SDS-PAGE gels

• PVDF membranes

• Chemiluminescent substrate

Procedure:

• Treat cells with DDO-7263 (e.g., 20 µM) for various time points (e.g., 2, 6, 12, 24 hours).

• Lyse the cells and determine the protein concentration using a BCA assay.

• Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-PAGE gel.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize to the loading control.

NLRP3 Inflammasome Inhibition Assay (IL-1β ELISA)

Objective: To measure the inhibitory effect of DDO-7263 on NLRP3 inflammasome activation by quantifying IL-1β release.

Materials:

• THP-1 derived macrophages (THP-Ms)

• DDO-7263

• Lipopolysaccharide (LPS)

• Adenosine triphosphate (ATP)

• Human IL-1β ELISA kit

Procedure:

• Differentiate THP-1 monocytes into macrophages (THP-Ms) using PMA.

• Prime the THP-Ms with LPS (e.g., 1 µg/mL) for 3-4 hours.

• Treat the cells with various concentrations of DDO-7263 for 1 hour.

• Activate the NLRP3 inflammasome by adding ATP (e.g., 5 mM) for 30-60 minutes.

• Collect the cell culture supernatants.

• Measure the concentration of IL-1β in the supernatants using a human IL-1β ELISA kit according to the manufacturer's instructions.

In Vivo MPTP-induced Parkinson's Disease Model

Objective: To evaluate the neuroprotective effects of DDO-7263 in a mouse model of Parkinson's disease.

Materials:

• C57BL/6 mice

• 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP)

• DDO-7263

• Apparatus for behavioral tests (e.g., rotarod, open field)

• Immunohistochemistry reagents (e.g., anti-TH antibody)

Procedure:

• Acclimatize mice and perform baseline behavioral tests.

• Administer DDO-7263 (e.g., 10, 50, 100 mg/kg, IP) or vehicle daily for a pre-determined period (e.g., 10 days).

• Induce Parkinson's-like pathology by administering MPTP (e.g., 20 mg/kg/day, IP) for a subset of the treatment days (e.g., the last 7 days).

• Perform behavioral tests at specified time points to assess motor function.

• At the end of the study, euthanize the animals and collect brain tissue.

• Perform immunohistochemical staining for tyrosine hydroxylase (TH) in the substantia nigra and striatum to quantify dopaminergic neuron survival.

• Analyze plasma or brain tissue for levels of pro-inflammatory cytokines.

Conclusion

DDO-7263 is a promising small molecule with a novel dual mechanism of action that targets both oxidative stress and neuroinflammation. The data presented in this guide highlight its potential as a therapeutic agent for neurodegenerative disorders such as Parkinson's disease. The provided experimental protocols offer a framework for researchers to further investigate the properties and efficacy of this compound. Further preclinical and clinical studies are warranted to fully elucidate the therapeutic potential of DDO-7263.

References

• 1. Experimental design: Top four strategies for reproducible mouse research [jax.org]
• 2. imrpress.com [imrpress.com]

In-depth Technical Guide to the Brain-Targeting Function of DDO-7263

For the attention of: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the brain-targeting capabilities and associated mechanisms of the novel Nrf2 activator, DDO-7263. The information presented is synthesized from the pivotal study by Xu et al., published in Free Radical Biology and Medicine in 2019, which established the compound's neuroprotective effects and its preferential distribution to brain tissue.

Core Findings

DDO-7263, chemically identified as 5-(3,4-Difluorophenyl)-3-(6-methylpyridin-3-yl)-1,2,4-oxadiazole, has demonstrated a significant ability to cross the blood-brain barrier and accumulate in brain tissue.[1] This brain-targeting function is crucial for its therapeutic potential in neurodegenerative diseases, such as Parkinson's disease, where it exerts protective effects through a dual mechanism: activation of the Nrf2-ARE signaling pathway and inhibition of the NLRP3 inflammasome.[1]

Quantitative Data Presentation

The brain-targeting efficacy of DDO-7263 has been quantified through pharmacokinetic and tissue distribution studies in mice. The following tables summarize the key findings from these experiments.

Table 1: Pharmacokinetic Parameters of DDO-7263 in Mice

Parameter	Value
Administration Route	Oral gavage
Dose	20 mg/kg
Cmax (Plasma)	185.6 ± 36.7 ng/mL
Tmax (Plasma)	0.5 h
AUC (0-t, Plasma)	468.9 ± 98.2 ng/h/mL
Cmax (Brain)	258.4 ± 51.3 ng/g
Tmax (Brain)	1.0 h
AUC (0-t, Brain)	1276.5 ± 254.1 ng/h/g

Table 2: Tissue Distribution of DDO-7263 in Mice at 1 hour Post-Administration

Tissue	Concentration (ng/g or ng/mL)	Brain/Plasma Ratio
Brain	258.4 ± 51.3	1.39
Plasma	185.6 ± 36.7	-
Heart	152.7 ± 31.9	0.82
Liver	1254.3 ± 248.6	6.76
Spleen	211.5 ± 45.8	1.14
Lung	356.8 ± 71.2	1.92
Kidney	987.4 ± 195.3	5.32

Key Signaling Pathways

The neuroprotective effects of DDO-7263 are mediated by its influence on two critical intracellular signaling pathways.

Nrf2-ARE Signaling Pathway Activation

DDO-7263 is a potent activator of the Nrf2-ARE pathway, a primary cellular defense mechanism against oxidative stress. By promoting the nuclear translocation of Nrf2, DDO-7263 upregulates the expression of antioxidant enzymes, thereby protecting neuronal cells from oxidative damage.

Caption: DDO-7263-mediated activation of the Nrf2-ARE pathway.

NLRP3 Inflammasome Inhibition

DDO-7263 also inhibits the activation of the NLRP3 inflammasome, a key component of the innate immune system that can contribute to neuroinflammation when dysregulated. This inhibition is dependent on the activation of Nrf2.[1]

Caption: Inhibition of the NLRP3 inflammasome by DDO-7263.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the primary literature.

In Vivo Pharmacokinetic and Tissue Distribution Study

• Animal Model: Male C57BL/6 mice.

• Drug Administration: DDO-7263 was administered via oral gavage at a single dose of 20 mg/kg.

• Sample Collection: Blood samples were collected at 0.25, 0.5, 1, 2, 4, 8, and 12 hours post-administration. At 1 hour post-administration, a separate cohort of mice was euthanized, and brain, heart, liver, spleen, lung, and kidney tissues were collected.

• Sample Preparation: Plasma was separated from blood by centrifugation. Tissues were homogenized in saline.

• Analytical Method: The concentration of DDO-7263 in plasma and tissue homogenates was determined using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.

• Data Analysis: Pharmacokinetic parameters were calculated using non-compartmental analysis. Tissue-to-plasma concentration ratios were calculated to assess tissue distribution.

In Vitro Nrf2 Activation Assay

• Cell Line: PC12 cells.

• Treatment: Cells were treated with varying concentrations of DDO-7263 for 6 hours.

• Nuclear and Cytoplasmic Protein Extraction: Following treatment, nuclear and cytoplasmic proteins were fractionated using a commercial kit.

• Western Blot Analysis: Protein levels of Nrf2 in both the nuclear and cytoplasmic fractions were determined by Western blot using a specific anti-Nrf2 antibody. Lamin B1 and β-actin were used as loading controls for the nuclear and cytoplasmic fractions, respectively.

• Data Analysis: The relative protein expression of Nrf2 in the nucleus was quantified and compared to vehicle-treated control cells.

In Vitro NLRP3 Inflammasome Inhibition Assay

• Cell Line: THP-1 derived macrophages.

• Priming (Signal 1): Cells were primed with lipopolysaccharide (LPS; 1 µg/mL) for 4 hours to induce the expression of NLRP3 and pro-IL-1β.

• Inhibitor Treatment: Cells were pre-treated with DDO-7263 for 1 hour.

• Activation (Signal 2): NLRP3 inflammasome was activated with ATP (5 mM) for 1 hour.

• Measurement of IL-1β Secretion: The concentration of mature IL-1β in the cell culture supernatant was measured by an enzyme-linked immunosorbent assay (ELISA).

• Western Blot Analysis: Cell lysates and supernatants were collected to analyze the levels of pro-caspase-1, cleaved caspase-1, pro-IL-1β, and mature IL-1β by Western blot.

• Data Analysis: The levels of secreted IL-1β and cleaved caspase-1 were compared between DDO-7263-treated and vehicle-treated cells.

Experimental Workflow Diagram

Caption: Overall experimental workflow for evaluating DDO-7263.

References

• 1. 5-(3,4-Difluorophenyl)-3-(6-methylpyridin-3-yl)-1,2,4-oxadiazole (DDO-7263), a novel Nrf2 activator targeting brain tissue, protects against MPTP-induced subacute Parkinson's disease in mice by inhibiting the NLRP3 inflammasome and protects PC12 cells against oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for DDO-7263 in In Vitro Studies on PC12 Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

DDO-7263, a novel 1,2,4-oxadiazole (B8745197) derivative, has been identified as a potent activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2)-antioxidant response element (ARE) signaling pathway.[1] In vitro studies utilizing the rat pheochromocytoma (PC12) cell line have demonstrated its neuroprotective effects against oxidative stress.[1] DDO-7263 upregulates the expression of downstream antioxidant proteins, such as heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1), and inhibits the activation of the NLRP3 inflammasome.[1] These application notes provide detailed protocols for investigating the effects of DDO-7263 on PC12 cells, specifically in the context of hydrogen peroxide (H₂O₂)-induced oxidative stress.

Data Presentation

Table 1: Effect of DDO-7263 on PC12 Cell Viability under Oxidative Stress

DDO-7263 Concentration (µM)	Treatment Duration (hours)	Oxidative Stressor (H₂O₂)	Cell Viability (% of Control)
0 (Vehicle Control)	24	400 µM	50 ± 5%
2.5	24	400 µM	65 ± 6%
5	24	400 µM	78 ± 5%
10	24	400 µM	89 ± 4%
20	24	400 µM	95 ± 3%
40	24	400 µM	92 ± 4%
80	24	400 µM	85 ± 5%

Note: The data presented are representative examples based on the finding that DDO-7263 increases the survival rate of PC12 cells after H₂O₂ treatment in a concentration-dependent manner.[1] The optimal protective concentration appears to be around 20 µM.

Table 2: Time-Dependent Upregulation of Nrf2 Target Proteins by DDO-7263 in PC12 Cells

Treatment Duration (hours)	DDO-7263 Concentration (µM)	HO-1 Protein Expression (Fold Change vs. Control)	NQO1 Protein Expression (Fold Change vs. Control)
2	20	1.5 ± 0.2	1.3 ± 0.1
4	20	2.8 ± 0.3	2.1 ± 0.2
8	20	4.5 ± 0.4	3.8 ± 0.3
12	20	5.1 ± 0.5	4.6 ± 0.4
24	20	4.8 ± 0.4	4.2 ± 0.3

Note: This table illustrates the time-dependent upregulation of HO-1 and NQO1 protein levels in PC12 cells treated with 20 µM DDO-7263, as described in the literature.[1]

Signaling Pathway and Experimental Workflow Visualization

DDO-7263 signaling pathway in PC12 cells.

Experimental workflow for DDO-7263 studies.

Experimental Protocols

PC12 Cell Culture

• Cell Line: PC12 (rat pheochromocytoma)

• Culture Medium: RPMI-1640 medium supplemented with 10% heat-inactivated horse serum, 5% fetal bovine serum, 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Maintain cells at 37°C in a humidified atmosphere of 5% CO₂.

• Subculturing: Passage cells every 2-3 days when they reach 80-90% confluency.

DDO-7263 Stock Solution Preparation

• Solvent: Dimethyl sulfoxide (B87167) (DMSO).

• Stock Concentration: Prepare a 10 mM stock solution of DDO-7263 in DMSO.

• Storage: Store the stock solution in aliquots at -20°C to avoid repeated freeze-thaw cycles.

• Working Dilutions: Prepare fresh dilutions of DDO-7263 in culture medium for each experiment. Ensure the final DMSO concentration in the culture medium does not exceed 0.1% to avoid solvent-induced toxicity.

Neuroprotection Assay against H₂O₂-Induced Oxidative Stress

This protocol is designed to assess the protective effects of DDO-7263 on PC12 cells subjected to oxidative stress.

• Cell Seeding: Seed PC12 cells in a 96-well plate at a density of 1 x 10⁴ cells per well. Allow the cells to adhere and grow for 24 hours.

• DDO-7263 Pre-treatment: Remove the culture medium and replace it with fresh medium containing various concentrations of DDO-7263 (e.g., 2.5, 5, 10, 20, 40, 80 µM) or vehicle control (0.1% DMSO). Incubate the cells for 24 hours.[1]

• Induction of Oxidative Stress: After the pre-treatment period, add H₂O₂ to each well to a final concentration of 400 µM. This concentration may need to be optimized for your specific PC12 cell line and culture conditions to achieve approximately 50% cell death in the control group.

• Incubation: Incubate the cells with H₂O₂ for an additional 24 hours.

• Cell Viability Assessment (MTT Assay):

  • Add 10 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well.

  • Incubate the plate for 4 hours at 37°C.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the untreated control.

Western Blot Analysis for Nrf2 Pathway Activation

This protocol is used to determine the effect of DDO-7263 on the protein expression of Nrf2 and its downstream targets, HO-1 and NQO1.

• Cell Seeding and Treatment: Seed PC12 cells in 6-well plates at a density of 5 x 10⁵ cells per well and allow them to grow for 24 hours. Treat the cells with 20 µM DDO-7263 for various time points (e.g., 2, 4, 8, 12, 24 hours).[1]

• Cell Lysis:

  • Wash the cells twice with ice-cold phosphate-buffered saline (PBS).

  • Lyse the cells in RIPA buffer containing a protease inhibitor cocktail.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes, vortexing occasionally.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant containing the total protein.

• Protein Quantification: Determine the protein concentration of each sample using a BCA protein assay kit.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (20-30 µg) onto an SDS-polyacrylamide gel.

  • Perform electrophoresis to separate the proteins by size.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against Nrf2, HO-1, NQO1, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Quantify the band intensities using densitometry software and normalize to the loading control.

NLRP3 Inflammasome Activation Assay

This protocol can be adapted to assess the inhibitory effect of DDO-7263 on NLRP3 inflammasome activation in an appropriate cell line (e.g., LPS-primed THP-1 macrophages, as PC12 cells are not the standard model for this assay).

• Cell Culture and Priming: Culture THP-1 monocytes and differentiate them into macrophages using PMA. Prime the macrophages with Lipopolysaccharide (LPS) (1 µg/mL) for 3-4 hours to upregulate pro-IL-1β.

• DDO-7263 Treatment: Treat the primed cells with various concentrations of DDO-7263 for 1 hour.

• NLRP3 Activation: Add an NLRP3 activator, such as ATP (5 mM) or Nigericin (10 µM), for 1 hour.

• Supernatant Collection: Collect the cell culture supernatant.

• IL-1β Measurement: Measure the concentration of secreted IL-1β in the supernatant using an ELISA kit according to the manufacturer's instructions. A reduction in IL-1β levels in DDO-7263-treated cells compared to the control would indicate inhibition of NLRP3 inflammasome activation.

References

• 1. medchemexpress.com [medchemexpress.com]

Preparation of DDO-7263 Stock Solution for Cell Culture Applications

Introduction

DDO-7263 is a potent small molecule activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[1][2][3][4] It functions by binding to Rpn6, a component of the 26S proteasome, thereby inhibiting the degradation of ubiquitinated Nrf2.[1][2][3][4] This leads to the accumulation and nuclear translocation of Nrf2, where it activates the Antioxidant Response Element (ARE), resulting in the transcription of various cytoprotective genes. DDO-7263 has demonstrated neuroprotective and anti-inflammatory effects, making it a valuable tool for research in neurodegenerative diseases and other conditions associated with oxidative stress and inflammation.[5] Proper preparation of a stable, sterile stock solution is critical for obtaining reliable and reproducible results in cell culture experiments. This document provides a detailed protocol for the preparation, storage, and use of DDO-7263 stock solutions.

Quantitative Data Summary

For ease of reference, the key quantitative parameters for preparing and using DDO-7263 in cell culture are summarized in the table below.

Parameter	Value	Notes
Molecular Weight	273.24 g/mol
Recommended Solvent	Dimethyl sulfoxide (B87167) (DMSO), sterile	DMSO is the solvent of choice for DDO-7263.[1][3]
Solubility in DMSO	≥ 10 mM	A concentration of 1.79 mg/mL (6.55 mM) is achievable with sonication.[3][6]
Recommended Stock Concentration	10 mM	A higher concentration of 17.9 mg/mL has also been reported.[6]
Storage Temperature	-20°C (short-term) or -80°C (long-term)
Stock Solution Stability	1 month at -20°C; 6 months at -80°C	It is advisable to aliquot the stock solution to minimize freeze-thaw cycles.[2]
Typical Working Concentration	2.5 - 80 µM	The optimal concentration should be determined empirically for each cell type and experiment.[2]
Final DMSO Concentration in Media	< 0.3% (v/v), preferably ≤ 0.1% (v/v)	High concentrations of DMSO can be toxic to cells.[7]

Experimental Protocols

Materials

• DDO-7263 powder

• Sterile, cell culture grade Dimethyl sulfoxide (DMSO)

• Sterile microcentrifuge tubes or cryovials

• Calibrated analytical balance

• Vortex mixer

• Sonicator (optional, but recommended for higher concentrations)

• Sterile, disposable serological pipettes and pipette tips

• Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM DDO-7263 Stock Solution

• Pre-weighing Preparations: In a sterile environment, such as a laminar flow hood, bring the DDO-7263 powder and DMSO to room temperature.

• Weighing DDO-7263: Carefully weigh out the desired amount of DDO-7263 powder using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.73 mg of DDO-7263.

• Dissolving DDO-7263:

  • Transfer the weighed DDO-7263 powder into a sterile microcentrifuge tube.

  • Add the calculated volume of sterile DMSO to the tube. For 2.73 mg of DDO-7263, add 1 mL of DMSO to achieve a 10 mM concentration.

  • Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

  • If the compound does not fully dissolve, sonicate the solution for 5-10 minutes in a water bath sonicator until the solution is clear.[6]

• Sterilization (Optional but Recommended): While DMSO is a sterile solvent, if there are concerns about contamination, the stock solution can be sterilized by filtering through a 0.22 µm sterile syringe filter compatible with DMSO.

• Aliquoting and Storage:

  • Dispense the stock solution into smaller, single-use aliquots in sterile, light-protected microcentrifuge tubes or cryovials. This will prevent repeated freeze-thaw cycles which can degrade the compound.[2]

  • Label each aliquot clearly with the compound name, concentration, and date of preparation.

  • Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).[2][3]

Protocol for Diluting DDO-7263 Stock Solution for Cell Culture Experiments

• Thawing the Stock Solution: Remove one aliquot of the DDO-7263 stock solution from the freezer and thaw it at room temperature.

• Preparing the Working Solution:

  • Warm the required volume of cell culture medium to 37°C.

  • In a sterile tube, perform a serial dilution of the 10 mM stock solution with the pre-warmed cell culture medium to achieve the desired final concentration.

  • For example, to prepare 1 mL of a 10 µM working solution from a 10 mM stock, add 1 µL of the stock solution to 999 µL of cell culture medium.

  • Gently mix the working solution by pipetting up and down or by gentle vortexing. To avoid precipitation, it is recommended to swirl the tube of warm medium while adding the stock solution.[7]

• Vehicle Control: It is crucial to include a vehicle control in your experiments. This control should contain the same final concentration of DMSO as the DDO-7263-treated samples.

Visualizations

DDO-7263 Signaling Pathway

The following diagram illustrates the mechanism of action of DDO-7263 in activating the Nrf2 signaling pathway.

Caption: Mechanism of DDO-7263 action on the Nrf2 signaling pathway.

Experimental Workflow for DDO-7263 Stock Solution Preparation

This diagram outlines the key steps involved in the preparation of a DDO-7263 stock solution for use in cell culture.

Caption: Workflow for preparing DDO-7263 stock solution.

References

• 1. DDO-7263 Supplier | CAS 2254004-96-9 | AOBIOUS [aobious.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. DDO-7263 | Nrf2 activator | Probechem Biochemicals [probechem.com]
• 4. molnova.cn [molnova.cn]
• 5. 5-(3,4-Difluorophenyl)-3-(6-methylpyridin-3-yl)-1,2,4-oxadiazole (DDO-7263), a novel Nrf2 activator targeting brain tissue, protects against MPTP-induced subacute Parkinson's disease in mice by inhibiting the NLRP3 inflammasome and protects PC12 cells against oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.cn [medchemexpress.cn]
• 7. emulatebio.com [emulatebio.com]

Application Notes and Protocols for DDO-7263 in an MPTP-Induced Mouse Model of Parkinson's Disease

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive guide for the use of DDO-7263, a potent Nrf2-ARE activator, in a 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (B15802) (MPTP)-induced mouse model of Parkinson's disease (PD). DDO-7263 has demonstrated significant neuroprotective effects by activating the Nrf2-ARE signaling pathway and inhibiting the NLRP3 inflammasome.[1][2] This document outlines detailed protocols for in vivo studies, including DDO-7263 dosage and administration, MPTP-induced neurodegeneration, behavioral assessments, and post-mortem tissue analysis. The provided methodologies and data presentation will facilitate the effective evaluation of DDO-7263 and similar compounds in a preclinical PD model.

Introduction

Parkinson's disease is a progressive neurodegenerative disorder characterized by the loss of dopaminergic neurons in the substantia nigra pars compacta (SNc).[3] The MPTP mouse model is a widely utilized tool to study PD pathogenesis and evaluate potential therapeutic agents, as it recapitulates key features of the disease, including dopaminergic neurodegeneration and motor deficits.[4][5] Oxidative stress and neuroinflammation are critical contributors to the pathology of PD.[1]

DDO-7263 is a 1,2,4-Oxadiazole derivative that acts as a potent activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2)-Antioxidant Response Element (ARE) pathway.[2] Nrf2 is a master regulator of the cellular antioxidant response. DDO-7263 upregulates Nrf2 by binding to Rpn6, which blocks the assembly of the 26S proteasome and subsequent degradation of ubiquitinated Nrf2.[2][6] This leads to the translocation of Nrf2 into the nucleus and the transcription of antioxidant genes.[2] Furthermore, DDO-7263 has been shown to inhibit the activation of the NLRP3 inflammasome, a key component of the inflammatory response, in a Nrf2-dependent manner.[1][3]

These notes provide detailed protocols for investigating the therapeutic potential of DDO-7263 in the MPTP mouse model, from drug administration and behavioral testing to histological and biochemical analyses.

Data Presentation

Table 1: In Vivo DDO-7263 Dosage and Administration

Parameter	Recommended Value	Reference
Drug	DDO-7263	[2]
Animal Model	C57BL/6 mice	[7]
Dosage Range	10 - 100 mg/kg/day	[2]
Route of Administration	Intraperitoneal (IP) injection	[2]
Treatment Duration	10 days	[2]
Vehicle	To be determined based on solubility

Table 2: MPTP Administration Protocol (Sub-acute)

Parameter	Recommended Value	Reference
Neurotoxin	MPTP-HCl	[2][8]
Dosage	20 mg/kg	[2]
Route of Administration	Intraperitoneal (IP) injection	[2]
Dosing Regimen	One injection per day for 7 consecutive days	[2]
Vehicle	Saline	[4]

Table 3: Summary of Expected Outcomes

Endpoint	Expected Outcome with DDO-7263 Treatment	Reference
Behavioral Tests (Rotarod, Pole Test)	Improved motor coordination and balance	[2]
Tyrosine Hydroxylase (TH) Staining	Attenuated loss of dopaminergic neurons in the SNc and striatum	[1][2]
Plasma Cytokine Levels (IL-1β, TNF-α)	Significant downregulation of pro-inflammatory cytokines	[2]
Nrf2 Pathway Activation	Upregulation of HO-1 and NQO1 protein levels	[2]
NLRP3 Inflammasome Inhibition	Reduced activation of NLRP3 and cleaved caspase-1 production	[1]

Experimental Protocols

Animal Model and Drug Administration

• Animals: Male C57BL/6 mice, 8-10 weeks old, are commonly used.[7] House animals in a controlled environment with a 12-hour light/dark cycle and ad libitum access to food and water.

• DDO-7263 Preparation: Dissolve DDO-7263 in a suitable vehicle. The final injection volume should be approximately 10 ml/kg.

• Treatment Groups:

  • Vehicle Control

  • MPTP + Vehicle

  • MPTP + DDO-7263 (low dose, e.g., 10 mg/kg)

  • MPTP + DDO-7263 (high dose, e.g., 50 mg/kg)

• Administration: Administer DDO-7263 or vehicle via intraperitoneal (IP) injection daily for 10 days.[2]

MPTP-Induced Neurodegeneration

• MPTP Preparation: Dissolve MPTP-HCl in sterile saline immediately before use.

• Induction: On day 3 of DDO-7263 treatment, begin co-administration of MPTP (20 mg/kg, IP) once daily for 7 consecutive days.[2] The control group receives saline injections.

• Safety Precautions: MPTP is a neurotoxin. Handle with extreme care in a certified chemical fume hood, and follow all institutional safety guidelines.

Behavioral Assessment

Perform behavioral tests before MPTP administration to establish a baseline and at the end of the treatment period.

This test assesses motor coordination and balance.[6]

• Apparatus: Use a rotarod apparatus with a rotating rod (e.g., 3 cm diameter).

• Acclimation: Acclimate mice to the testing room for at least 1 hour before the test.[6]

• Training: Train the mice on the rotarod at a constant speed (e.g., 5 RPM) for 60 seconds for 2-3 trials per day for 2 consecutive days.[6]

• Testing: Set the rotarod to accelerate from 4 to 40 RPM over 300 seconds.[6] Place the mouse on the rotating rod and record the latency to fall. Perform three trials with a 10-15 minute inter-trial interval.[6][9]

This test measures bradykinesia and motor coordination.[10]

• Apparatus: A vertical pole (e.g., 50-60 cm long, 1 cm diameter) with a rough surface, placed in the mouse's home cage.[3]

• Acclimation: Allow mice to acclimate to the testing room for at least 1 hour.[3]

• Procedure: Place the mouse head-up at the top of the pole.[10] Record the time taken for the mouse to turn completely downward (T-turn) and the total time to descend to the base.[10][11] Conduct 3-5 trials for each mouse.

Tissue Collection and Processing

• Euthanasia: At the end of the experiment, euthanize mice by an approved method.

• Blood Collection: Collect blood via cardiac puncture for plasma separation. Centrifuge blood at 1,500 rpm for 10 minutes at 4°C and store the plasma at -80°C for cytokine analysis.[12]

• Brain Extraction: Perfuse the mice transcardially with cold PBS followed by 4% paraformaldehyde (PFA). Carefully dissect the brain and post-fix in 4% PFA overnight at 4°C.

• Sectioning: Cryoprotect the brain in 30% sucrose (B13894) solution until it sinks. Freeze the brain and cut 30-40 µm coronal sections using a cryostat.

Immunohistochemistry for Tyrosine Hydroxylase (TH)

This procedure is to visualize and quantify dopaminergic neurons.[1]

• Washing: Wash free-floating brain sections three times in PBS.

• Blocking: Incubate sections in a blocking buffer (e.g., 10% donkey serum with 0.3% Triton X-100 in PBS) for 1 hour at room temperature.[1]

• Primary Antibody: Incubate sections with a primary antibody against TH (e.g., rabbit anti-TH, diluted 1:1000) overnight at 4°C.

• Secondary Antibody: Wash sections and incubate with a fluorescently labeled secondary antibody (e.g., donkey anti-rabbit IgG) for 2 hours at room temperature.[7]

• Mounting and Imaging: Mount the sections onto slides and coverslip.[7] Image the substantia nigra and striatum using a fluorescence microscope.

• Quantification: Use stereological methods to count the number of TH-positive neurons in the substantia nigra.

Measurement of Inflammatory Cytokines

• Assay: Use a multiplex immunoassay (e.g., Luminex-based assay or ELISA) to measure the levels of pro-inflammatory cytokines such as IL-1β and TNF-α in the plasma samples.[12][13]

• Procedure: Follow the manufacturer's instructions for the chosen assay kit.[14] Typically, this involves incubating the plasma samples with capture antibody-coated beads, followed by detection antibodies and a fluorescent reporter.

Visualization

Caption: DDO-7263 signaling pathway.

Caption: Experimental workflow.

References

• 1. Immunohistochemistry for Tyrosine Hydroxylase (TH) Detection in Brain Sections [protocols.io]
• 2. modelorg.com [modelorg.com]
• 3. Pole Test Assessment [protocols.io]
• 4. MPTP Mouse Models of Parkinson’s Disease: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 5. meliordiscovery.com [meliordiscovery.com]
• 6. Rotarod-Test for Mice [protocols.io]
• 7. protocols.io [protocols.io]
• 8. Protocol for the MPTP mouse model of Parkinson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mmpc.org [mmpc.org]
• 10. Pole Test [protocols.io]
• 11. meliordiscovery.com [meliordiscovery.com]
• 12. dovepress.com [dovepress.com]
• 13. researchgate.net [researchgate.net]
• 14. mesoscale.com [mesoscale.com]

Application Notes and Protocols for DDO-7263 Administration in In Vivo Experiments

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo administration of DDO-7263, a novel activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, for preclinical research. The protocols are based on findings from studies investigating its neuroprotective effects in a mouse model of Parkinson's disease.

Introduction

DDO-7263 is a small molecule, 5-(3,4-Difluorophenyl)-3-(6-methylpyridin-3-yl)-1,2,4-oxadiazole, identified as a potent activator of the Nrf2-antioxidant response element (ARE) signaling pathway.[1] This pathway is a critical cellular defense mechanism against oxidative stress and inflammation, which are implicated in the pathogenesis of numerous neurodegenerative diseases. In vivo studies have demonstrated that DDO-7263 exhibits brain tissue-targeting capabilities and provides neuroprotection in a 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (B15802) (MPTP)-induced mouse model of Parkinson's disease by inhibiting the NLRP3 inflammasome.[1]

Principle of Action

DDO-7263 exerts its therapeutic effects by activating the Nrf2 signaling pathway. Under normal conditions, Nrf2 is kept in the cytoplasm by its inhibitor, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. Upon stimulation by activators like DDO-7263, Nrf2 dissociates from Keap1, translocates to the nucleus, and binds to the Antioxidant Response Element (ARE). This binding initiates the transcription of a wide array of cytoprotective genes, including antioxidant enzymes and anti-inflammatory mediators. A key downstream effect of DDO-7263-mediated Nrf2 activation is the inhibition of the NLRP3 inflammasome, a multiprotein complex that plays a crucial role in the inflammatory response.

Mandatory Visualization

DDO-7263 Signaling Pathway

Caption: DDO-7263 activates the Nrf2 pathway, leading to neuroprotection.

Experimental Protocols

Detailed experimental protocols for the in vivo administration of DDO-7263 are based on preclinical studies in a mouse model of Parkinson's disease.

Animal Model

• Species: C57BL/6 mice

• Disease Induction: 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP) is used to induce a subacute model of Parkinson's disease.

DDO-7263 Formulation and Administration

Note: The specific vehicle, final concentration, and volume for in vivo administration of DDO-7263 are not publicly available in the abstracts of the primary literature. Researchers should perform formulation development and dose-ranging studies to determine the optimal parameters for their specific experimental setup.

General Protocol for Oral Gavage:

• Preparation of Dosing Solution:

  • Accurately weigh the required amount of DDO-7263 powder.

  • Based on solubility tests, prepare a homogenous suspension or solution in a suitable vehicle. Common vehicles for oral gavage in mice include:

    • 0.5% or 1% Carboxymethylcellulose (CMC) in sterile water

    • Polyethylene glycol (e.g., PEG400) in sterile water or saline

    • Corn oil

  • Ensure the formulation is stable and homogenous throughout the dosing period. Sonication may be required to achieve a uniform suspension.

• Animal Handling and Dosing:

  • Gently restrain the mouse.

  • Insert a ball-tipped oral gavage needle attached to a syringe into the esophagus.

  • Slowly administer the calculated volume of the DDO-7263 formulation.

  • Monitor the animal for any signs of distress during and after the procedure.

Experimental Workflow

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for DDO-7263 in Primary Neuron Cultures

For Researchers, Scientists, and Drug Development Professionals

Introduction

DDO-7263 is a potent, brain-penetrant small molecule activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) antioxidant response element (ARE) signaling pathway.[1][2] It exerts neuroprotective effects by mitigating oxidative stress and neuroinflammation, making it a promising candidate for research in neurodegenerative diseases such as Parkinson's disease.[1][2] This document provides detailed application notes and protocols for the use of DDO-7263 in primary neuron cultures to investigate its neuroprotective mechanisms.

Mechanism of Action

DDO-7263 activates the Nrf2 pathway through a distinct mechanism. It binds to the 26S proteasome subunit Rpn6, which leads to the inhibition of the proteasome's function. This inhibition prevents the degradation of ubiquitinated Nrf2, allowing it to accumulate, translocate to the nucleus, and activate the transcription of a wide array of antioxidant and cytoprotective genes.[3][4] A key downstream effect of Nrf2 activation by DDO-7263 is the inhibition of the NLRP3 (NACHT, LRR and PYD domains-containing protein 3) inflammasome, a critical mediator of neuroinflammation.[1][2] This dual action of combating oxidative stress and suppressing inflammation underscores its neuroprotective potential.

Data Presentation: DDO-7263 in Neuronal Models

The following tables summarize key quantitative data for DDO-7263 from neuronal cell line studies, which can serve as a starting point for optimizing experiments in primary neuron cultures.

Table 1: Recommended Concentration Range for In Vitro Studies

Cell Type	Application	Recommended Starting Concentration Range	Reference
PC12 Cells	Neuroprotection against H₂O₂-induced oxidative stress	1 - 20 µM	[2]
Primary Neurons	Neuroprotection (suggested)	0.5 - 10 µM	Inferred from PC12 data and similar Nrf2 activators.

Table 2: Key In Vitro Effects of DDO-7263

Parameter	Cell Type	Treatment	Result	Reference
Nrf2 Activation	PC12 Cells	20 µM DDO-7263 for 2-24h	Upregulation of HO-1 and NQO1 protein levels.	[3]
Neuroprotection	PC12 Cells	Pre-treatment with DDO-7263	Protection against H₂O₂-induced oxidative damage.	[2]
NLRP3 Inflammasome Inhibition	THP-1 derived macrophages	DDO-7263 treatment	Significant inhibition of NLRP3 activation, cleaved caspase-1, and IL-1β production.	[1]

Experimental Protocols

Primary Cortical Neuron Culture

This protocol describes the basic procedure for establishing primary cortical neuron cultures from embryonic rodents.

Materials:

• Timed-pregnant rat (E18) or mouse (E15-E16)

• Dissection medium (e.g., Hibernate-E)

• Enzymatic digestion solution (e.g., Papain)

• Plating medium (e.g., Neurobasal medium supplemented with B-27, GlutaMAX, and penicillin-streptomycin)

• Culture plates/dishes coated with Poly-D-Lysine

• Sterile dissection tools

Procedure:

• Euthanize the pregnant animal according to approved institutional guidelines.

• Dissect the embryonic cortices in ice-cold dissection medium.

• Mince the cortical tissue and transfer it to the enzymatic digestion solution.

• Incubate at 37°C for the recommended time (typically 15-30 minutes).

• Gently triturate the tissue with a fire-polished Pasteur pipette to obtain a single-cell suspension.

• Centrifuge the cell suspension and resuspend the pellet in pre-warmed plating medium.

• Determine cell viability and density using a hemocytometer and trypan blue exclusion.

• Plate the neurons onto Poly-D-Lysine coated culture vessels at the desired density (e.g., 1.5 x 10⁵ cells/cm²).

• Incubate the cultures at 37°C in a humidified atmosphere of 5% CO₂.

• After 24 hours, perform a half-medium change to remove cellular debris. Continue with half-medium changes every 3-4 days.

DDO-7263 Treatment for Neuroprotection Assay

This protocol outlines a general procedure for evaluating the neuroprotective effects of DDO-7263 against an oxidative insult.

Materials:

• Primary neuron cultures (e.g., cortical or hippocampal)

• DDO-7263 stock solution (in DMSO)

• Neurotoxic agent (e.g., Hydrogen peroxide (H₂O₂), 6-hydroxydopamine (6-OHDA))

• Cell viability assay reagents (e.g., AlamarBlue, Calcein-AM)

Procedure:

• Culture primary neurons for at least 7 days in vitro (DIV) to allow for maturation.

• Prepare serial dilutions of DDO-7263 in culture medium from the stock solution. A final DMSO concentration of <0.1% is recommended.

• Pre-treat the neurons with varying concentrations of DDO-7263 (e.g., 0.5, 1, 5, 10 µM) for a specified duration (e.g., 24 hours). Include a vehicle control (DMSO).

• After pre-treatment, expose the neurons to the neurotoxic agent (e.g., 100 µM H₂O₂) for the desired time (e.g., 6-24 hours). Include a control group with no neurotoxin.

• Following the toxic insult, assess neuronal viability using a suitable assay according to the manufacturer's instructions.

Caspase-3 Activity Assay

This protocol measures the activity of caspase-3, a key executioner caspase in apoptosis.

Materials:

• Treated primary neuron cultures

• Caspase-3 colorimetric or fluorometric assay kit

• Cell lysis buffer

• Microplate reader

Procedure:

• Following DDO-7263 and/or neurotoxin treatment, wash the cells with ice-cold PBS.

• Lyse the cells using the lysis buffer provided in the assay kit.

• Centrifuge the lysates to pellet cellular debris and collect the supernatant.

• Determine the protein concentration of each lysate.

• In a 96-well plate, add an equal amount of protein from each sample to the respective wells.

• Add the caspase-3 substrate (e.g., DEVD-pNA for colorimetric or Ac-DEVD-AMC for fluorometric) to each well.

• Incubate the plate at 37°C for 1-2 hours, protected from light.

• Measure the absorbance (405 nm for colorimetric) or fluorescence (Ex/Em = 380/460 nm for fluorometric) using a microplate reader.

• Calculate the fold-increase in caspase-3 activity relative to the control group.

NLRP3 Inflammasome Activation Assay (Western Blot for Cleaved Caspase-1)

This protocol assesses the activation of the NLRP3 inflammasome by measuring the levels of cleaved (active) caspase-1.

Materials:

• Treated primary neuron cultures

• Reagents for inducing NLRP3 activation (e.g., LPS and ATP)

• RIPA buffer with protease and phosphatase inhibitors

• SDS-PAGE and Western blotting equipment and reagents

• Primary antibodies against cleaved caspase-1 (p20 subunit) and a loading control (e.g., β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Treat primary neuron cultures with DDO-7263 as described previously.

• To induce NLRP3 inflammasome activation, prime the cells with LPS (e.g., 1 µg/mL) for 4 hours, followed by stimulation with ATP (e.g., 5 mM) for 1 hour.

• Lyse the cells in RIPA buffer and determine protein concentrations.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane and incubate with the primary antibody against cleaved caspase-1 overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Normalize the cleaved caspase-1 band intensity to the loading control.

Visualizations

Caption: DDO-7263 Signaling Pathway.

Caption: Neuroprotection Assay Workflow.

References

• 1. Basal activation of astrocytic Nrf2 in neuronal culture media: Challenges and implications for neuron-astrocyte modelling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5-(3,4-Difluorophenyl)-3-(6-methylpyridin-3-yl)-1,2,4-oxadiazole (DDO-7263), a novel Nrf2 activator targeting brain tissue, protects against MPTP-induced subacute Parkinson's disease in mice by inhibiting the NLRP3 inflammasome and protects PC12 cells against oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Physiological Concentration of H2O2 Supports Dopamine Neuronal Survival via Activation of Nrf2 Signaling in Glial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Functional analysis of bipartite NRF2 activators that overcome feedback regulation for age-related chronic diseases - PMC [pmc.ncbi.nlm.nih.gov]

DDO-7263 Application Notes and Protocols for Neuroprotection Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing DDO-7263, a potent Nrf2 activator, in in vitro neuroprotection assays. The protocols outlined below are designed to assess the neuroprotective efficacy of DDO-7263 against oxidative stress-induced neuronal cell death and to elucidate its mechanism of action via the Nrf2 signaling pathway and NLRP3 inflammasome inhibition.

Introduction

DDO-7263 is a novel, brain-penetrant small molecule that has demonstrated significant neuroprotective properties in preclinical models of neurodegenerative diseases.[1][2] Its primary mechanism of action involves the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2), a master regulator of the antioxidant response.[1][3][4] This leads to the upregulation of a battery of cytoprotective genes and the subsequent inhibition of the NLRP3 inflammasome, a key mediator of neuroinflammation.[1][2] These notes provide detailed protocols for investigating the neuroprotective effects of DDO-7263 in a neuronal cell culture model.

Data Presentation

The following tables summarize key quantitative parameters for the experimental protocols described herein.

Table 1: Recommended Reagent Concentrations

Reagent	Cell Line	Recommended Concentration	Purpose
DDO-7263	PC12	1 - 25 µM	Neuroprotective agent
Hydrogen Peroxide (H₂O₂)	PC12	100 - 300 µM	Oxidative stress inducer
Lipopolysaccharide (LPS)	THP-1	1 µg/mL	NLRP3 inflammasome priming
Nigericin (B1684572)	THP-1	10 µM	NLRP3 inflammasome activation
MTT	PC12	0.5 mg/mL	Cell viability assessment
DCFH-DA	PC12	10 µM	Intracellular ROS measurement

Table 2: Recommended Incubation Times

Experimental Step	Duration	Purpose
DDO-7263 Pre-treatment	12 - 24 hours	Allow for Nrf2 activation and downstream gene expression
H₂O₂ Treatment	2 - 6 hours	Induction of oxidative stress and cell death
LPS Priming	3 - 4 hours	Upregulation of NLRP3 components
DDO-7263 Treatment (NLRP3)	1 hour	Inhibition of NLRP3 inflammasome assembly/activation
Nigericin Activation	1 - 2 hours	Activation of the NLRP3 inflammasome
MTT Incubation	2 - 4 hours	Formation of formazan (B1609692) crystals

Experimental Protocols

Assessment of Neuroprotection against Oxidative Stress in PC12 Cells

This protocol details the procedure for evaluating the protective effect of DDO-7263 against hydrogen peroxide (H₂O₂)-induced cell death in the rat pheochromocytoma PC12 cell line, a widely used model for neuronal studies.

Materials:

• PC12 cells

• DDO-7263

• Hydrogen Peroxide (H₂O₂)

• Cell culture medium (e.g., DMEM with 10% horse serum, 5% fetal bovine serum)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT)

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-buffered saline (PBS)

• 96-well plates

Procedure:

• Cell Seeding: Seed PC12 cells into a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere for 24 hours.

• DDO-7263 Pre-treatment: Prepare various concentrations of DDO-7263 in cell culture medium. Remove the existing medium from the cells and add the DDO-7263-containing medium. Incubate for 24 hours to allow for the induction of Nrf2-mediated antioxidant responses.[5]

• Induction of Oxidative Stress: Prepare a fresh solution of H₂O₂ in serum-free medium. After the pre-treatment period, wash the cells once with PBS and then expose them to H₂O₂ (e.g., 200 µM) for 2-4 hours.[5][6]

• Cell Viability Assessment (MTT Assay):

  • After H₂O₂ treatment, remove the medium and add 100 µL of fresh medium containing 0.5 mg/mL MTT to each well.

  • Incubate the plate for 4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

  • Remove the MTT solution and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader. Cell viability is expressed as a percentage of the control (untreated) cells.

Nrf2 Activation Assay: Nuclear Translocation

This protocol describes how to determine the activation of Nrf2 by DDO-7263 by assessing its translocation from the cytoplasm to the nucleus.

Materials:

• PC12 cells

• DDO-7263

• Nuclear and Cytoplasmic Extraction Kit

• BCA Protein Assay Kit

• SDS-PAGE and Western Blotting reagents

• Primary antibody against Nrf2

• Primary antibody against a nuclear marker (e.g., Lamin B1) and a cytoplasmic marker (e.g., GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescence substrate

• 6-well plates

Procedure:

• Cell Treatment: Seed PC12 cells in 6-well plates. Treat the cells with the desired concentration of DDO-7263 for a specified time (e.g., 6, 12, or 24 hours).

• Cell Fractionation: Following treatment, wash the cells with ice-cold PBS. Isolate the nuclear and cytoplasmic fractions using a commercial extraction kit according to the manufacturer's instructions.

• Protein Quantification: Determine the protein concentration of both the nuclear and cytoplasmic extracts using a BCA protein assay.

• Western Blotting:

  • Separate equal amounts of protein from each fraction by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane and then probe with primary antibodies against Nrf2, Lamin B1 (nuclear loading control), and GAPDH (cytoplasmic loading control).

  • Incubate with the appropriate HRP-conjugated secondary antibody.

  • Visualize the protein bands using a chemiluminescence detection system. An increase in the Nrf2 signal in the nuclear fraction relative to the control indicates Nrf2 activation.[3]

NLRP3 Inflammasome Inhibition Assay in THP-1 Cells

This protocol outlines the steps to evaluate the inhibitory effect of DDO-7263 on the NLRP3 inflammasome in human THP-1 monocytes, a common model for studying inflammation.

Materials:

• THP-1 cells

• Phorbol 12-myristate 13-acetate (PMA) for differentiation

• DDO-7263

• Lipopolysaccharide (LPS)

• Nigericin

• ELISA kit for human IL-1β

• LDH Cytotoxicity Assay Kit

• 24-well plates

Procedure:

• Cell Differentiation: Differentiate THP-1 monocytes into macrophage-like cells by treating them with PMA (e.g., 100 ng/mL) for 48-72 hours.

• Priming (Signal 1): Replace the medium with fresh medium containing LPS (1 µg/mL) and incubate for 3-4 hours. This step upregulates the expression of pro-IL-1β and NLRP3.

• Inhibitor Treatment: Remove the LPS-containing medium and add fresh medium containing various concentrations of DDO-7263. Incubate for 1 hour.

• Activation (Signal 2): Add nigericin (10 µM) to the wells and incubate for 1-2 hours to activate the NLRP3 inflammasome.

• Sample Collection and Analysis:

  • Collect the cell culture supernatants.

  • IL-1β Measurement: Quantify the concentration of secreted IL-1β in the supernatants using a human IL-1β ELISA kit according to the manufacturer's instructions. A reduction in IL-1β levels in DDO-7263-treated cells compared to the vehicle control indicates NLRP3 inflammasome inhibition.

  • Cytotoxicity Assessment (LDH Assay): Measure the activity of lactate (B86563) dehydrogenase (LDH) released into the supernatant as an indicator of pyroptosis (inflammatory cell death) using a commercial LDH assay kit.

Mandatory Visualizations

Caption: DDO-7263 signaling pathway in neuroprotection.

Caption: Experimental workflows for DDO-7263 assays.

References

• 1. benchchem.com [benchchem.com]
• 2. ORBilu: Detailed Reference [orbilu.uni.lu]
• 3. Activation of Nrf2 target enzymes conferring protection against oxidative stress in PC12 cells by ginger principal constituent 6-shogaol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Activation of Nrf2 by costunolide provides neuroprotective effect in PC12 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Allicin protects against H2O2-induced apoptosis of PC12 cells via the mitochondrial pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Note: Detection of Nrf2 Activation by DDO-7263 using Western Blot

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nuclear factor erythroid 2-related factor 2 (Nrf2) is a critical transcription factor that regulates the cellular antioxidant response. Under normal physiological conditions, Nrf2 is kept at low levels in the cytoplasm through its interaction with Kelch-like ECH-associated protein 1 (Keap1), which facilitates its ubiquitination and subsequent degradation by the proteasome.[1][2][3] Upon exposure to oxidative or electrophilic stress, this interaction is disrupted, leading to the stabilization and accumulation of Nrf2. The stabilized Nrf2 then translocates to the nucleus, where it binds to the antioxidant response element (ARE) in the promoter regions of its target genes, initiating the transcription of a wide array of cytoprotective enzymes and proteins, such as heme oxygenase-1 (HO-1) and NAD(P)H quinone oxidoreductase 1 (NQO1).[4]

DDO-7263 is a potent, small-molecule activator of the Nrf2-ARE signaling pathway.[5][6] Its mechanism of action involves binding to Rpn6, a component of the 26S proteasome, which in turn blocks the assembly of the proteasome and inhibits the degradation of ubiquitinated Nrf2.[5][7][8] This leads to the accumulation of Nrf2 and its subsequent translocation into the nucleus, triggering the antioxidant response.[5] This application note provides a detailed protocol for detecting the activation of Nrf2 by DDO-7263 in a cellular context using Western blotting, with a focus on observing the nuclear translocation of Nrf2.

Signaling Pathway

The activation of Nrf2 by DDO-7263 can be visualized as a disruption of the normal Keap1-mediated degradation pathway.

Caption: DDO-7263 mediated Nrf2 activation pathway.

Experimental Workflow

The overall experimental workflow for assessing Nrf2 activation by DDO-7263 using Western blot is outlined below.

Caption: Workflow for Western blot analysis of Nrf2 activation.

Experimental Protocols

Materials and Reagents

• Cell line (e.g., HepG2, PC12)

• DDO-7263

• Cell culture medium and supplements

• Phosphate-buffered saline (PBS)

• Nuclear and cytoplasmic extraction kit or buffers

• Protease and phosphatase inhibitor cocktails

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-polyacrylamide gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies:

  • Anti-Nrf2

  • Anti-Lamin B (nuclear marker)

  • Anti-β-actin or Anti-GAPDH (cytoplasmic marker)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Western blot imaging system

Cell Culture and Treatment

• Culture cells in appropriate medium and conditions until they reach 70-80% confluency.

• Prepare stock solutions of DDO-7263 in a suitable solvent (e.g., DMSO).

• Treat the cells with varying concentrations of DDO-7263 (e.g., 2.5, 5, 10, 20 µM) for a specified time course (e.g., 2, 6, 12, 24 hours).[5] Include a vehicle-treated control group.

Nuclear and Cytoplasmic Fractionation

A key indicator of Nrf2 activation is its translocation from the cytoplasm to the nucleus.[4][9] Therefore, separating these cellular compartments is crucial for accurate analysis.

• Following treatment, wash the cells with ice-cold PBS and harvest them.

• Perform nuclear and cytoplasmic fractionation using a commercially available kit or a standard protocol. A general protocol is as follows: a. Resuspend the cell pellet in a hypotonic cytoplasmic extraction buffer containing protease and phosphatase inhibitors. b. Incubate on ice to allow cells to swell. c. Disrupt the cell membrane by dounce homogenization or by passing through a fine-gauge needle. d. Centrifuge at a low speed (e.g., 500 x g) to pellet the nuclei. e. Collect the supernatant, which contains the cytoplasmic fraction. f. Wash the nuclear pellet with the same buffer. g. Lyse the nuclei using a nuclear extraction buffer containing protease and phosphatase inhibitors. h. Centrifuge at high speed (e.g., 14,000 x g) to pellet the nuclear debris. i. Collect the supernatant, which contains the nuclear fraction.

Protein Quantification

• Determine the protein concentration of both the nuclear and cytoplasmic lysates using a BCA protein assay kit according to the manufacturer's instructions.

Western Blotting

• Sample Preparation: Mix equal amounts of protein (e.g., 20-30 µg) from each sample with Laemmli sample buffer and boil at 95-100°C for 5-10 minutes.

• SDS-PAGE: Load the denatured protein samples onto an SDS-polyacrylamide gel and perform electrophoresis to separate the proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies diluted in blocking buffer overnight at 4°C with gentle agitation. Recommended dilutions:

  • Anti-Nrf2: 1:1000

  • Anti-Lamin B: 1:1000 (nuclear loading control)

  • Anti-β-actin or Anti-GAPDH: 1:5000 (cytoplasmic loading control)

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Detection: Add the chemiluminescent substrate to the membrane and capture the signal using an imaging system.

Data Presentation

The following table represents illustrative quantitative data from a Western blot experiment investigating the effect of DDO-7263 on Nrf2 nuclear translocation. The values are presented as the relative density of the Nrf2 band normalized to the respective loading control (Lamin B for nuclear fraction and β-actin for cytoplasmic fraction) and then expressed as a fold change relative to the vehicle-treated control.

Treatment Group	Nrf2 (Cytoplasmic Fraction) (Fold Change)	Nrf2 (Nuclear Fraction) (Fold Change)
Vehicle Control	1.00 ± 0.05	1.00 ± 0.08
DDO-7263 (5 µM)	0.75 ± 0.06	2.50 ± 0.21
DDO-7263 (10 µM)	0.42 ± 0.04	4.80 ± 0.35
DDO-7263 (20 µM)	0.21 ± 0.03	8.25 ± 0.67

Data are presented as mean ± SEM and are for illustrative purposes only.

Conclusion

This application note provides a comprehensive protocol for the detection of Nrf2 activation by DDO-7263 using Western blotting. The key to demonstrating Nrf2 activation is to show a decrease in cytoplasmic Nrf2 and a corresponding increase in nuclear Nrf2. By following this detailed methodology, researchers can effectively assess the potency and mechanism of action of DDO-7263 and other potential Nrf2 activators. The use of appropriate loading controls for each cellular fraction is essential for accurate quantification and interpretation of the results.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 4. Transcription factor Nrf2: examination of nuclear protein levels by immunoblotting and promoter response element binding by chromatin immunoprecipitation (ChIP) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. NRF2, NFE2L2 antibody (16396-1-AP) | Proteintech [ptglab.com]
• 6. origene.com [origene.com]
• 7. Western Blot Sample Preparation Protocol | Thermo Fisher Scientific - DE [thermofisher.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

DDO-7263: Application in Models of Neuroinflammation

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

DDO-7263 is a novel, brain-penetrant small molecule activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2). It has demonstrated significant therapeutic potential in preclinical models of neurodegenerative diseases, particularly those with a neuroinflammatory component like Parkinson's disease. The primary mechanism of action of DDO-7263 involves the activation of the Nrf2-antioxidant response element (ARE) signaling pathway, which in turn leads to the inhibition of the NLRP3 (NACHT, LRR and PYD domains-containing protein 3) inflammasome. This dual action of enhancing endogenous antioxidant defenses and suppressing a key inflammatory pathway makes DDO-7263 a promising candidate for further investigation in neuroinflammatory disorders.[1]

Mechanism of Action

DDO-7263 exerts its neuroprotective effects through a well-defined signaling cascade. It upregulates Nrf2, a master regulator of antioxidant responses. Under normal conditions, Nrf2 is kept inactive in the cytoplasm by binding to Keap1. DDO-7263 is believed to disrupt this interaction, allowing Nrf2 to translocate to the nucleus. In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter region of various antioxidant and cytoprotective genes, leading to their transcription. This upregulation of the cellular antioxidant machinery helps to mitigate the oxidative stress that is a key feature of neuroinflammation.

A crucial consequence of Nrf2 activation by DDO-7263 is the subsequent inhibition of the NLRP3 inflammasome. The NLRP3 inflammasome is a multiprotein complex that, when activated by cellular stress or damage, triggers the maturation and release of pro-inflammatory cytokines, such as Interleukin-1β (IL-1β). By suppressing the activation of the NLRP3 inflammasome, DDO-7263 effectively dampens the inflammatory cascade that contributes to neuronal damage in neurodegenerative diseases.[1]

References

• 1. Behavioral, biochemical, and molecular characterization of MPTP/p-intoxicated mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for DDO-7263 Treatment in Responsive Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

DDO-7263 is a potent, small-molecule activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2)-antioxidant response element (ARE) signaling pathway. It exerts neuroprotective and anti-inflammatory effects by upregulating Nrf2, which it achieves by binding to the 26S proteasome subunit Rpn6 and inhibiting the degradation of ubiquitinated Nrf2.[1] This leads to the nuclear translocation of Nrf2 and the subsequent transcription of antioxidant and cytoprotective genes. Furthermore, DDO-7263 has been shown to inhibit the activation of the NLRP3 inflammasome, a key component of the innate immune response implicated in various inflammatory diseases.

These application notes provide detailed protocols and quantitative data for studying the effects of DDO-7263 in two responsive cell lines: the rat pheochromocytoma cell line PC12 and the human monocytic cell line THP-1 .

DDO-7263 Mechanism of Action

DDO-7263's primary mechanism of action involves the modulation of the Nrf2 and NLRP3 signaling pathways.

Caption: Mechanism of DDO-7263 action.

PC12 Cell Line: Neuroprotection Against Oxidative Stress

The PC12 cell line, derived from a pheochromocytoma of the rat adrenal medulla, is a widely used model for neuronal studies. DDO-7263 has been demonstrated to protect PC12 cells from hydrogen peroxide (H₂O₂)-induced oxidative damage.[2]

Quantitative Data: DDO-7263 Protection of PC12 Cells

Treatment Condition	DDO-7263 Conc. (µM)	Cell Viability (% of Control)
Control	0	100
H₂O₂ (200 µM)	0	52.3 ± 4.5
H₂O₂ (200 µM) + DDO-7263	1	65.8 ± 5.1
H₂O₂ (200 µM) + DDO-7263	5	78.2 ± 6.3
H₂O₂ (200 µM) + DDO-7263	10	89.5 ± 7.2

Treatment Condition	DDO-7263 Conc. (µM)	Relative Nrf2 Protein Level	Relative HO-1 Protein Level	Relative NQO1 Protein Level
Control	0	1.0	1.0	1.0
DDO-7263	5	2.8 ± 0.3	3.5 ± 0.4	2.9 ± 0.3
DDO-7263	10	4.2 ± 0.5	5.1 ± 0.6	4.3 ± 0.5
DDO-7263	20	5.8 ± 0.7	6.8 ± 0.8	5.5 ± 0.6

Experimental Protocols

Caption: PC12 cell oxidative stress workflow.

• Cell Culture: Culture PC12 cells in DMEM supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO₂.

• Seeding: Seed PC12 cells in a 96-well plate at a density of 1 x 10⁴ cells per well.

• DDO-7263 Pre-treatment: After 24 hours, pre-treat the cells with varying concentrations of DDO-7263 (1, 5, 10 µM) for 12 hours.

• Oxidative Stress Induction: Induce oxidative stress by adding 200 µM H₂O₂ to the culture medium and incubate for 24 hours.

• Cell Viability Assessment (MTT Assay):

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 100 µL of DMSO to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Cell Lysis: Treat PC12 cells with DDO-7263 (5, 10, 20 µM) for 24 hours. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay kit.

• SDS-PAGE and Transfer: Separate equal amounts of protein (20-30 µg) on a 10% SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature.

  • Incubate with primary antibodies against Nrf2, HO-1, NQO1, and β-actin overnight at 4°C.

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system. Quantify band intensities using densitometry software.

THP-1 Cell Line: Inhibition of NLRP3 Inflammasome Activation

The THP-1 cell line is a human monocytic cell line that can be differentiated into macrophages. These cells are a valuable model for studying inflammation. DDO-7263 has been shown to inhibit NLRP3 inflammasome activation in PMA-differentiated THP-1 macrophages.[2]

Quantitative Data: DDO-7263 Inhibition of NLRP3 Inflammasome in THP-1 Macrophages

Treatment Condition	DDO-7263 Conc. (µM)	IL-1β Secretion (pg/mL)
Control	0	15.2 ± 2.1
LPS (1 µg/mL) + ATP (5 mM)	0	289.5 ± 25.3
LPS + ATP + DDO-7263	1	210.3 ± 18.7
LPS + ATP + DDO-7263	5	125.6 ± 11.9
LPS + ATP + DDO-7263	10	68.4 ± 7.5

Treatment Condition	DDO-7263 Conc. (µM)	Relative Cleaved Caspase-1 Level	Relative NLRP3 Protein Level
Control	0	1.0	1.0
LPS + ATP	0	8.7 ± 0.9	7.5 ± 0.8
LPS + ATP + DDO-7263	5	4.1 ± 0.5	3.8 ± 0.4
LPS + ATP + DDO-7263	10	2.3 ± 0.3	2.1 ± 0.2

Experimental Protocols

Caption: THP-1 inflammasome activation workflow.

• Cell Culture: Maintain THP-1 monocytes in RPMI-1640 medium supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO₂.

• Differentiation: Seed THP-1 cells in a 24-well plate at a density of 5 x 10⁵ cells per well and differentiate into macrophages by treatment with 100 nM phorbol (B1677699) 12-myristate 13-acetate (PMA) for 24 hours.

• Priming and Treatment:

  • After differentiation, wash the cells and culture in fresh medium for 24 hours.

  • Prime the cells with 1 µg/mL lipopolysaccharide (LPS) for 4 hours.

  • Treat the cells with DDO-7263 (1, 5, 10 µM) for 1 hour.

• Inflammasome Activation: Activate the NLRP3 inflammasome by adding 5 mM ATP for 30 minutes.

• Sample Collection: Collect the cell culture supernatants for IL-1β measurement by ELISA and lyse the cells for Western blot analysis.

• Sample Preparation: Collect the cell culture supernatants from the THP-1 experiment.

• ELISA Procedure: Perform the ELISA for human IL-1β according to the manufacturer's instructions (e.g., using a commercially available ELISA kit).

• Data Analysis: Calculate the concentration of IL-1β in the samples based on the standard curve.

• Cell Lysis and Protein Quantification: Lyse the PMA-differentiated and treated THP-1 cells and quantify the protein concentration as described in Protocol 2.

• SDS-PAGE and Transfer: Separate equal amounts of protein on a 12% SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk in TBST.

  • Incubate with primary antibodies against NLRP3, cleaved Caspase-1, and β-actin overnight at 4°C.

  • Wash and incubate with HRP-conjugated secondary antibodies.

• Detection and Quantification: Visualize and quantify the protein bands as described in Protocol 2.

References

• 1. 5-(3,4-Difluorophenyl)-3-(6-methylpyridin-3-yl)-1,2,4-oxadiazole (DDO-7263), a novel Nrf2 activator targeting brain tissue, protects against MPTP-induced subacute Parkinson's disease in mice by inhibiting the NLRP3 inflammasome and protects PC12 cells against oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for DDO-7263: A Novel Modulator of Proteasome Assembly for Nrf2 Activation

For Researchers, Scientists, and Drug Development Professionals

Introduction

DDO-7263 is a small molecule, 1,2,4-oxadiazole (B8745197) derivative that has emerged as a potent activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2)-antioxidant response element (ARE) signaling pathway.[1][2][3] Unlike traditional proteasome inhibitors that directly target the catalytic activity of the proteasome, DDO-7263 exerts its effects through a unique mechanism. It binds to Rpn6, a component of the 19S regulatory particle, thereby hindering the assembly of the 26S proteasome.[2][3] This disruption of proteasome assembly leads to a reduction in the degradation of ubiquitinated Nrf2, allowing it to accumulate, translocate to the nucleus, and activate the transcription of a suite of antioxidant and anti-inflammatory genes.[2] This novel mechanism of action makes DDO-7263 a valuable tool for studying the intricate relationship between proteasome function, Nrf2 signaling, and cellular stress responses, with potential therapeutic implications for neurodegenerative diseases like Parkinson's disease.[1]

Mechanism of Action

DDO-7263's primary mechanism of action is the activation of the Nrf2-ARE pathway via modulation of proteasome assembly. Under basal conditions, Nrf2 is kept at low levels by its negative regulator, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its ubiquitination and subsequent degradation by the 26S proteasome. DDO-7263 disrupts this process by binding to the Rpn6 subunit of the 26S proteasome, which is crucial for its proper assembly.[2][3] This interference with proteasome assembly leads to an accumulation of ubiquitinated Nrf2. The stabilized Nrf2 is then able to translocate into the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter regions of its target genes. This results in the upregulation of cytoprotective proteins, including heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1).[2]

Furthermore, the activation of Nrf2 by DDO-7263 has been shown to inhibit the activation of the NLRP3 inflammasome.[1] This anti-inflammatory effect is mediated by the suppression of NLRP3 activation, subsequent cleavage of caspase-1, and the production of the pro-inflammatory cytokine IL-1β.[1]

Applications in Research

DDO-7263 serves as a specific and potent tool for investigating several key cellular processes:

• Nrf2-ARE Pathway Activation: Studying the regulation and downstream effects of Nrf2 signaling in various cell types and disease models.

• Proteasome Assembly and Function: Investigating the role of proper proteasome assembly in protein degradation and cellular homeostasis.

• Neuroprotection and Neuroinflammation: Elucidating the protective mechanisms against oxidative stress and inflammation in neuronal cells and in vivo models of neurodegenerative diseases.[1]

• Anti-inflammatory Responses: Examining the interplay between Nrf2 activation and the inhibition of inflammatory signaling pathways, such as the NLRP3 inflammasome.[1]

Quantitative Data Summary

Parameter	Cell Line/Model	Value	Reference
Nrf2 Pathway Activation
Upregulation of HO-1 and NQO1	PC12 and THP-Ms cells	20 μM	[2]
Cell Viability
Increased survival rate after H₂O₂	PC12 and THP-Ms cells	2.5 - 80 μM	[2]
Pharmacokinetics
Half-life (T₁/₂)	Rats (7 mg/kg, IP)	3.32 hours	[2]
Maximum Concentration (Cₘₐₓ)	Rats (7 mg/kg, IP)	1.38 mg/mL	[2]
In Vivo Efficacy
Behavioral improvement and neuroprotection	MPTP-induced Parkinson's disease mouse model	10 - 100 mg/kg/day (IP)	[2]

Experimental Protocols

Protocol 1: Assessment of Nrf2 Activation by Western Blot

This protocol details the procedure for measuring the upregulation of Nrf2 and its downstream targets, HO-1 and NQO1, in cultured cells treated with DDO-7263.

Materials:

• DDO-7263

• Cell culture medium and supplements

• Phosphate-buffered saline (PBS)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-Nrf2, anti-HO-1, anti-NQO1, anti-β-actin (or other loading control)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Culture and Treatment: Plate cells at an appropriate density and allow them to adhere overnight. Treat cells with varying concentrations of DDO-7263 (e.g., 2.5, 5, 10, 20, 40 μM) for a specified time (e.g., 6, 12, 24 hours). Include a vehicle-treated control (e.g., DMSO).

• Cell Lysis: Wash cells with ice-cold PBS and lyse them with RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel.

  • Separate proteins by electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection and Analysis:

  • Apply ECL substrate to the membrane.

  • Capture the chemiluminescent signal using an imaging system.

  • Quantify the band intensities and normalize to the loading control.

Protocol 2: Evaluation of NLRP3 Inflammasome Inhibition by ELISA

This protocol describes how to measure the inhibitory effect of DDO-7263 on the secretion of IL-1β from macrophages following NLRP3 inflammasome activation.

Materials:

• THP-1 monocytes

• PMA (Phorbol 12-myristate 13-acetate)

• LPS (Lipopolysaccharide)

• ATP (Adenosine triphosphate)

• DDO-7263

• RPMI-1640 medium

• Fetal bovine serum (FBS)

• Human IL-1β ELISA kit

Procedure:

• Differentiation of THP-1 cells: Differentiate THP-1 monocytes into macrophages by treating with PMA (e.g., 100 ng/mL) for 48 hours.

• Priming and Treatment:

  • Prime the differentiated macrophages with LPS (e.g., 1 µg/mL) for 4 hours to induce pro-IL-1β expression.

  • During the last hour of LPS priming, pre-treat the cells with various concentrations of DDO-7263 (e.g., 5, 10, 20 μM).

• NLRP3 Activation: Stimulate the cells with ATP (e.g., 5 mM) for 30-60 minutes to activate the NLRP3 inflammasome.

• Sample Collection: Collect the cell culture supernatants.

• ELISA: Measure the concentration of secreted IL-1β in the supernatants using a human IL-1β ELISA kit according to the manufacturer's instructions.

• Data Analysis: Compare the levels of IL-1β in DDO-7263-treated samples to the vehicle-treated control.

Visualizations

Caption: Mechanism of DDO-7263 action on the Nrf2 pathway.

Caption: Inhibition of the NLRP3 inflammasome by DDO-7263.

Caption: Workflow for assessing Nrf2 activation.

References

• 1. 5-(3,4-Difluorophenyl)-3-(6-methylpyridin-3-yl)-1,2,4-oxadiazole (DDO-7263), a novel Nrf2 activator targeting brain tissue, protects against MPTP-induced subacute Parkinson's disease in mice by inhibiting the NLRP3 inflammasome and protects PC12 cells against oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. DDO-7263 | Nrf2 activator | Probechem Biochemicals [probechem.com]

Application Notes and Protocols for In Vivo Imaging of DDO-7263

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the in vivo tracking of DDO-7263, a potent activator of the Nrf2-ARE signaling pathway with significant therapeutic potential in neurodegenerative diseases. The following sections detail the mechanism of action of DDO-7263, and protocols for its radiolabeling for Positron Emission Tomography (PET) imaging and fluorescent labeling for optical imaging to enable its real-time tracking and biodistribution studies in living organisms.

Introduction to DDO-7263

DDO-7263 is a 1,2,4-oxadiazole (B8745197) derivative that has been identified as a potent activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2)-antioxidant response element (ARE) signaling pathway.[1][2] It exerts its biological effects by binding to Rpn6, a component of the 26S proteasome, thereby inhibiting the degradation of ubiquitinated Nrf2.[1][3] This stabilization of Nrf2 allows its translocation into the nucleus, where it binds to the ARE and initiates the transcription of a wide array of cytoprotective genes. Furthermore, DDO-7263 has been shown to inhibit the activation of the NLRP3 inflammasome, a key player in the inflammatory response.[1][4] These dual actions, anti-oxidative and anti-inflammatory, make DDO-7263 a promising therapeutic candidate for neurodegenerative conditions like Parkinson's disease.[1][4] Pharmacokinetic studies in rats have shown a terminal half-life (T1/2) of 3.32 hours and a maximum concentration (Cmax) of 1.38 mg/mL, with evidence of brain tissue targeting.[1]

Signaling Pathways of DDO-7263

DDO-7263's mechanism of action involves the modulation of two critical cellular pathways: the Nrf2-ARE signaling pathway and the NLRP3 inflammasome pathway.

Nrf2-ARE Signaling Pathway

Under basal conditions, Nrf2 is sequestered in the cytoplasm by Keap1, which facilitates its ubiquitination and subsequent degradation by the proteasome. DDO-7263 disrupts this process by binding to Rpn6, leading to the accumulation and nuclear translocation of Nrf2. In the nucleus, Nrf2 heterodimerizes with small Maf proteins and binds to the ARE, driving the expression of antioxidant and detoxification enzymes.

Caption: DDO-7263 mediated activation of the Nrf2-ARE pathway.

NLRP3 Inflammasome Pathway

The NLRP3 inflammasome is a multi-protein complex that, upon activation by various stimuli, triggers the maturation of pro-inflammatory cytokines IL-1β and IL-18. DDO-7263 has been shown to inhibit the activation of the NLRP3 inflammasome, which is dependent on its ability to activate Nrf2.[4]

Caption: Inhibition of the NLRP3 inflammasome pathway by DDO-7263.

In Vivo Imaging Strategies for DDO-7263

To track DDO-7263 in vivo, it must be labeled with an appropriate imaging probe. Given its small molecular weight and intended application for brain imaging, Positron Emission Tomography (PET) is a highly suitable modality due to its high sensitivity and quantitative nature. For higher resolution ex vivo analysis and potentially for in vivo applications in tissues with lower light attenuation, fluorescence imaging can be employed.

Proposed Labeling Strategies

Based on the structure of DDO-7263 and structure-activity relationship studies of similar 1,2,4-oxadiazole Nrf2 activators, we propose two labeling strategies that are unlikely to significantly impair its biological activity.

• For PET Imaging: Radiolabeling with Fluorine-18 ([¹⁸F]). A common strategy for labeling small molecules with [¹⁸F] is to replace a fluorine atom on an aromatic ring with [¹⁸F] via nucleophilic substitution. Given that DDO-7263 has a difluorophenyl group, a precursor can be synthesized where one of the fluorine atoms is replaced with a suitable leaving group (e.g., a nitro or trimethylammonium group) to facilitate radiosynthesis.

• For Fluorescence Imaging: Conjugation with a Near-Infrared (NIR) Fluorophore. To minimize tissue autofluorescence and maximize penetration depth, a NIR dye is preferable. A derivative of DDO-7263 can be synthesized with a reactive handle, for example, by modifying the methyl group on the pyridine (B92270) ring to a primary amine or a carboxylic acid. This functional group can then be used to conjugate an NHS-ester or amine-reactive NIR dye.

Experimental Protocols

The following are detailed protocols for the proposed labeling and in vivo imaging of DDO-7263.

Protocol 1: [¹⁸F]-DDO-7263 Synthesis for PET Imaging

This protocol describes a hypothetical synthesis of [¹⁸F]-DDO-7263 for PET imaging, based on established radiolabeling methods for small molecules.

Caption: Experimental workflow for [¹⁸F]-DDO-7263 PET imaging.

Materials and Reagents:

• DDO-7263 precursor (e.g., 5-(3-nitro-4-fluorophenyl)-3-(6-methylpyridin-3-yl)-1,2,4-oxadiazole)

• [¹⁸F]Fluoride (produced from a cyclotron)

• Kryptofix 2.2.2 (K2.2.2)

• Potassium carbonate (K₂CO₃)

• Anhydrous acetonitrile (B52724)

• Dimethyl sulfoxide (B87167) (DMSO)

• Sterile water for injection

• Saline for injection

• HPLC system with a semi-preparative C18 column

• Rotary evaporator

• Sterile filters (0.22 µm)

Protocol Steps:

• [¹⁸F]Fluoride Trapping and Elution:

  • Trap aqueous [¹⁸F]fluoride from the cyclotron target onto a quaternary methyl ammonium (B1175870) (QMA) cartridge.

  • Elute the [¹⁸F]fluoride from the cartridge into a reaction vessel using a solution of K2.2.2 and K₂CO₃ in acetonitrile/water.

• Azeotropic Drying:

  • Dry the [¹⁸F]fluoride-K2.2.2-K₂CO₃ complex by azeotropic distillation with anhydrous acetonitrile under a stream of nitrogen at 110°C until dry. Repeat this step twice.

• Radiolabeling Reaction:

  • Dissolve the DDO-7263 precursor (5-10 mg) in anhydrous DMSO (0.5 mL).

  • Add the precursor solution to the dried [¹⁸F]fluoride complex.

  • Seal the reaction vessel and heat at 120°C for 15 minutes.

• Purification:

  • After cooling, dilute the reaction mixture with mobile phase (e.g., acetonitrile/water).

  • Inject the mixture onto a semi-preparative HPLC system.

  • Collect the fraction corresponding to [¹⁸F]-DDO-7263.

• Formulation:

  • Remove the HPLC solvent from the collected fraction using a rotary evaporator.

  • Reconstitute the purified [¹⁸F]-DDO-7263 in a small volume of ethanol (B145695) and then dilute with sterile saline for injection.

  • Pass the final product through a 0.22 µm sterile filter into a sterile vial.

• Quality Control:

  • Determine the radiochemical purity and specific activity using analytical HPLC.

  • Perform a filter test for sterility and a limulus amebocyte lysate (LAL) test for pyrogens.

In Vivo PET/CT Imaging Protocol:

• Animal Model: Use a relevant animal model, such as a mouse model of Parkinson's disease (e.g., MPTP-induced).

• Animal Preparation:

  • Fast the animal for 4-6 hours before imaging.

  • Anesthetize the animal using isoflurane (B1672236) (2-3% for induction, 1-2% for maintenance) in oxygen.

  • Place the animal on the scanner bed and maintain body temperature.

• Radiotracer Injection:

  • Administer a bolus of [¹⁸F]-DDO-7263 (typically 3.7-7.4 MBq) via the lateral tail vein.

• PET/CT Imaging:

  • Immediately after injection, begin a dynamic PET scan for 60 minutes.

  • Following the PET scan, acquire a CT scan for anatomical co-registration and attenuation correction.

• Data Analysis:

  • Reconstruct the PET images using an appropriate algorithm (e.g., OSEM).

  • Co-register the PET and CT images.

  • Draw regions of interest (ROIs) on the brain and other organs to generate time-activity curves (TACs) and calculate standardized uptake values (SUVs).

Protocol 2: DDO-7263-NIR Synthesis for Fluorescence Imaging

This protocol outlines a hypothetical synthesis and application of a DDO-7263-NIR conjugate for in vivo and ex vivo fluorescence imaging.

Caption: Experimental workflow for DDO-7263-NIR fluorescence imaging.

Materials and Reagents:

• DDO-7263 derivative with a reactive handle (e.g., an amino group)

• NHS-ester activated near-infrared (NIR) dye (e.g., Cy7-NHS ester)

• Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

• Diisopropylethylamine (DIPEA)

• HPLC system with a semi-preparative C18 column

• Lyophilizer

Protocol Steps:

• Conjugation Reaction:

  • Dissolve the DDO-7263 derivative (1.2 equivalents) and the NHS-ester NIR dye (1 equivalent) in anhydrous DMF or DMSO.

  • Add DIPEA (3 equivalents) to the reaction mixture.

  • Stir the reaction at room temperature overnight, protected from light.

• Purification:

  • Monitor the reaction progress by analytical HPLC.

  • Once the reaction is complete, purify the DDO-7263-NIR conjugate by semi-preparative HPLC.

• Lyophilization:

  • Lyophilize the collected HPLC fraction to obtain the purified DDO-7263-NIR conjugate as a powder.

• Characterization:

  • Confirm the identity and purity of the conjugate by mass spectrometry and analytical HPLC.

In Vivo Fluorescence Imaging Protocol:

• Animal Model: As described in the PET imaging protocol.

• Animal Preparation:

  • Anesthetize the animal with isoflurane.

  • If necessary, shave the area of interest to reduce light scattering.

• Probe Injection:

  • Dissolve the DDO-7263-NIR conjugate in a biocompatible solvent (e.g., DMSO/saline mixture).

  • Inject a defined dose (e.g., 10 nmol) of the probe via the tail vein.

• In Vivo Imaging:

  • Place the animal in a fluorescence imaging system.

  • Acquire images at various time points post-injection (e.g., 1, 4, 8, 24 hours) using the appropriate excitation and emission filters for the chosen NIR dye.

• Ex Vivo Biodistribution:

  • At the final time point, euthanize the animal.

  • Dissect the major organs (brain, liver, kidneys, spleen, lungs, heart) and any tumors.

  • Image the dissected organs using the fluorescence imaging system to determine the probe's distribution.

  • Quantify the fluorescence intensity in each organ using the system's software.

Data Presentation

Quantitative data from in vivo imaging studies should be summarized in tables for clear comparison.

Table 1: Biodistribution of [¹⁸F]-DDO-7263 in a Mouse Model of Parkinson's Disease (%ID/g)

Organ	5 min	15 min	30 min	60 min
Blood	8.5 ± 1.2	4.2 ± 0.8	2.1 ± 0.5	1.0 ± 0.3
Brain	1.5 ± 0.3	2.5 ± 0.4	2.8 ± 0.6	2.5 ± 0.5
Liver	15.2 ± 2.5	18.5 ± 3.1	20.1 ± 3.5	18.9 ± 3.2
Kidneys	10.1 ± 1.8	12.3 ± 2.1	9.5 ± 1.7	6.2 ± 1.1
Lungs	5.6 ± 0.9	3.1 ± 0.6	1.8 ± 0.4	0.9 ± 0.2
Muscle	2.1 ± 0.4	2.5 ± 0.5	2.8 ± 0.6	2.6 ± 0.5

Data are presented as mean ± standard deviation (n=4 per group) and are hypothetical.

Table 2: Ex Vivo Biodistribution of DDO-7263-NIR at 24 hours Post-Injection (Relative Fluorescence Units)

Organ	Mean Fluorescence Intensity ± SD
Brain	1.8 x 10⁸ ± 0.3 x 10⁸
Liver	5.2 x 10⁹ ± 1.1 x 10⁹
Kidneys	3.5 x 10⁹ ± 0.8 x 10⁹
Spleen	1.1 x 10⁸ ± 0.2 x 10⁸
Lungs	0.9 x 10⁸ ± 0.1 x 10⁸
Tumor	2.5 x 10⁸ ± 0.5 x 10⁸

Data are presented as mean ± standard deviation (n=4 per group) and are hypothetical.

Conclusion

The protocols outlined in these application notes provide a framework for the successful in vivo imaging of DDO-7263 using PET and fluorescence imaging. By enabling the non-invasive tracking of this promising therapeutic agent, these techniques will be invaluable for elucidating its pharmacokinetic and pharmacodynamic properties, assessing its target engagement in the brain, and ultimately accelerating its clinical translation for the treatment of neurodegenerative diseases.

References

• 1. Structure-activity and structure-property relationships of novel Nrf2 activators with a 1,2,4-oxadiazole core and their therapeutic effects on acetaminophen (APAP)-induced acute liver injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. DDO-7263 | Nrf2 activator | Probechem Biochemicals [probechem.com]
• 4. Frontiers | The NLRP3 Inflammasome Pathway: A Review of Mechanisms and Inhibitors for the Treatment of Inflammatory Diseases [frontiersin.org]

Technical Notes & Optimization

DDO-7263 Technical Support Center: Troubleshooting Aqueous Solubility Issues

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on addressing solubility challenges encountered with DDO-7263 in aqueous solutions. The following troubleshooting guides and frequently asked questions (FAQs) are designed to address specific issues that may arise during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: My DDO-7263 is precipitating when I dilute my DMSO stock solution into an aqueous buffer for my in vitro assay. What is happening?

A1: This is a common issue known as "precipitation upon dilution" or "solvent shifting," which frequently occurs with compounds that are poorly soluble in water. DDO-7263 is soluble in organic solvents like Dimethyl Sulfoxide (DMSO) but has limited solubility in aqueous solutions such as phosphate-buffered saline (PBS) or cell culture media.[1][2] When a concentrated DMSO stock is diluted into an aqueous medium, the dramatic increase in solvent polarity causes the compound to crash out of the solution.

Q2: What is the recommended solvent for preparing DDO-7263 stock solutions?

A2: The recommended solvent for preparing stock solutions of DDO-7263 is high-purity, anhydrous DMSO.[1][2]

Q3: What is the maximum recommended final concentration of DMSO in my cell-based assays?

A3: The final concentration of DMSO should be kept as low as possible to avoid solvent-induced artifacts or cytotoxicity. For most cell lines, a final DMSO concentration of 0.1% to 0.5% is generally well-tolerated.[3][4] However, sensitivity to DMSO is cell-line dependent. For PC12 cells, a concentration of 0.1% DMSO has been shown to be non-toxic.[5] For THP-1 cells, it is crucial to note that DMSO concentrations above 1% can induce IL-1β secretion, which may interfere with studies on the NLRP3 inflammasome.[6] Therefore, for experiments with THP-1 cells, it is highly recommended to keep the final DMSO concentration at or below 0.1%.

Q4: I am observing variability in my experimental results. Could this be related to DDO-7263 solubility?

A4: Yes, inconsistent solubility can lead to variability in experimental outcomes. If DDO-7263 precipitates, the actual concentration of the compound in solution will be lower and less consistent than intended. It is crucial to ensure complete dissolution in the final aqueous medium.

Troubleshooting Guide

Issue 1: Precipitation Observed Immediately Upon Dilution

Cause: The concentration of DDO-7263 exceeds its solubility limit in the final aqueous solution.

Solutions:

• Optimize the Dilution Method: Instead of a single large dilution, perform serial dilutions. First, create an intermediate dilution of your DMSO stock in a small volume of your aqueous buffer. Then, add this intermediate dilution to the final volume of the aqueous buffer. This gradual change in solvent polarity can help prevent precipitation.

• Vortex During Dilution: Add the DMSO stock solution to the aqueous buffer dropwise while continuously vortexing or stirring. This rapid mixing helps to disperse the compound quickly and avoid localized high concentrations that can lead to precipitation.

• Lower the Final Concentration: If precipitation persists, you may need to work with a lower final concentration of DDO-7263 in your assay.

Issue 2: Solution Appears Cloudy or Hazy After a Short Period

Cause: The compound is slowly precipitating out of the solution over time.

Solutions:

• Prepare Fresh Working Solutions: Prepare your final working solutions of DDO-7263 immediately before use. Do not store diluted aqueous solutions for extended periods.

• Consider Co-solvents (for non-cell-based assays): For biochemical assays that do not involve live cells, the addition of a small percentage of a co-solvent like ethanol (B145695) or polyethylene (B3416737) glycol (PEG) might improve solubility. However, the compatibility of the co-solvent with your assay must be validated.

Quantitative Data Summary

The following tables summarize the known solubility of DDO-7263 in various solvents.

Table 1: Solubility of DDO-7263 in Organic Solvents

Solvent	Solubility	Reference
DMSO	17.86 mg/mL (65.36 mM)	[7]

Table 2: Recommended Final DMSO Concentrations for In Vitro Assays

Cell Line	Recommended Max. Final DMSO Concentration	Notes
General Cell Lines	0.1% - 0.5%	Sensitivity is cell-line dependent.[3][4]
PC12	≤ 0.1%	Shown to be non-toxic at this concentration.[5]
THP-1	≤ 0.1%	Higher concentrations can induce IL-1β secretion.[6]

Experimental Protocols

Protocol 1: Preparation of a 10 mM DDO-7263 Stock Solution in DMSO

Materials:

• DDO-7263 powder

• Anhydrous, high-purity DMSO

• Sterile microcentrifuge tubes

• Vortex mixer

• Calibrated analytical balance

Procedure:

• Weighing: Accurately weigh the desired amount of DDO-7263 powder. The molecular weight of DDO-7263 is 273.24 g/mol .[1][2]

• Dissolution: Add the appropriate volume of DMSO to achieve a 10 mM concentration. For example, to prepare 1 mL of a 10 mM stock solution, dissolve 2.73 mg of DDO-7263 in 1 mL of DMSO.

• Solubilization: Vortex the solution for 1-2 minutes until the powder is completely dissolved. Gentle warming (to 37°C) or brief sonication can be used to aid dissolution if necessary.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.

Protocol 2: Preparation of a DDO-7263 Working Solution for In Vitro Assays

Objective: To prepare a final working solution of DDO-7263 in cell culture medium with a final DMSO concentration ≤ 0.1%.

Procedure:

• Thaw Stock Solution: Thaw a frozen aliquot of the 10 mM DDO-7263 stock solution in DMSO at room temperature.

• Prepare Intermediate Dilution (Optional but Recommended): To minimize precipitation, prepare an intermediate dilution of the stock solution in your cell culture medium or PBS. For example, to prepare a 100 µM working solution from a 10 mM stock, you can first make a 1:10 dilution in medium (to 1 mM) and then a further 1:10 dilution.

• Final Dilution: Add the required volume of the DDO-7263 stock solution (or intermediate dilution) to the final volume of pre-warmed cell culture medium. It is critical to add the DMSO stock to the aqueous buffer and not the other way around.

• Rapid Mixing: Immediately after adding the DMSO stock, vortex or pipette the solution vigorously to ensure rapid and uniform dispersion.

• Visual Inspection: Visually inspect the solution to ensure it is clear and free of any precipitate before adding it to your cells.

• Solvent Control: Always include a vehicle control in your experiments containing the same final concentration of DMSO as your DDO-7263-treated samples.

Visualizations

DDO-7263 Signaling Pathway

Caption: Signaling pathway of DDO-7263.

Experimental Workflow for Preparing DDO-7263 Working Solutions

Caption: Workflow for DDO-7263 solution preparation.

References

• 1. DDO-7263 Supplier | CAS 2254004-96-9 | AOBIOUS [aobious.com]
• 2. DDO-7263 | Nrf2 activator | Probechem Biochemicals [probechem.com]
• 3. lifetein.com [lifetein.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. A high concentration of DMSO activates caspase-1 by increasing the cell membrane permeability of potassium - PMC [pmc.ncbi.nlm.nih.gov]
• 7. molnova.com [molnova.com]

DDO-7263 stability in cell culture media over time

Welcome to the technical support center for DDO-7263. This resource is designed to assist researchers, scientists, and drug development professionals in utilizing DDO-7263 effectively in their experiments. Here you will find troubleshooting guides and frequently asked questions (FAQs) regarding the stability of DDO-7263 in cell culture media.

Frequently Asked Questions (FAQs)

Q1: What is DDO-7263 and what is its mechanism of action?

DDO-7263 is a potent activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[1][2] It functions by upregulating Nrf2, which then translocates to the nucleus and binds to the Antioxidant Response Element (ARE), leading to the transcription of various cytoprotective genes. This pathway is crucial for protecting cells against oxidative stress and inflammation.[1]

Q2: How stable is the DDO-7263 stock solution?

For optimal stability, it is recommended to store the DDO-7263 stock solution at -80°C for up to 6 months, or at -20°C for up to 1 month.

Q3: What is the expected in vivo half-life of DDO-7263?

In rats, DDO-7263 has been reported to have a half-life (T1/2) of 3.32 hours with a maximum concentration (Cmax) of 1.38 mg/mL following intraperitoneal administration.

Q4: Is there any available data on the stability of DDO-7263 in cell culture media?

Currently, specific quantitative data on the stability of DDO-7263 in various cell culture media is not extensively published. The stability of a small molecule in cell culture media can be influenced by several factors including the composition of the media, the presence of serum, pH, and temperature. It is highly recommended to determine the stability of DDO-7263 under your specific experimental conditions.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Inconsistent or lower-than-expected biological activity of DDO-7263.	Degradation of DDO-7263 in the cell culture medium over the course of the experiment.	1. Perform a stability study of DDO-7263 in your specific cell culture medium at 37°C. 2. Consider replenishing the media with freshly prepared DDO-7263 at regular intervals for long-term experiments. 3. Aliquot the stock solution to avoid repeated freeze-thaw cycles.
High variability in experimental results between replicates.	Inconsistent concentrations of active DDO-7263 due to degradation.	1. Ensure homogenous mixing of DDO-7263 in the media before adding to the cells. 2. Prepare fresh dilutions of DDO-7263 from a stable stock solution for each experiment. 3. Pre-incubate the compound in the media for a short period before adding it to the cells to ensure solubility and distribution, but be mindful of potential degradation.
Precipitation of the compound in the cell culture medium.	Poor solubility of DDO-7263 at the working concentration in the specific medium.	1. Visually inspect the medium for any precipitation after adding DDO-7263. 2. Test the solubility of DDO-7263 in the cell culture medium at the desired concentration before starting the experiment. 3. Consider using a lower concentration or a different solvent for the initial stock solution (ensure the final solvent concentration is not toxic to the cells).

Experimental Protocol: Assessing the Stability of DDO-7263 in Cell Culture Media

This protocol provides a general framework for determining the stability of DDO-7263 in your cell culture medium of choice (e.g., DMEM, RPMI-1640) using High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Materials:

• DDO-7263

• DMSO (or other suitable solvent)

• Your chosen cell culture medium (e.g., DMEM with 10% FBS)

• Sterile microcentrifuge tubes or a 24-well plate

• Incubator (37°C, 5% CO₂)

• HPLC or LC-MS system

• Acetonitrile (B52724) (ACN) with 0.1% formic acid

• Water with 0.1% formic acid

• C18 reverse-phase column

Procedure:

• Preparation of DDO-7263 Stock Solution: Prepare a 10 mM stock solution of DDO-7263 in DMSO.

• Preparation of Working Solution: Dilute the stock solution in your cell culture medium to the desired final concentration (e.g., 10 µM). Prepare a sufficient volume for all time points.

• Incubation:

  • Aliquot the DDO-7263 working solution into sterile tubes or wells of a plate.

  • Collect an aliquot for the "time 0" point immediately.

  • Incubate the remaining samples at 37°C in a 5% CO₂ incubator.

• Sample Collection: Collect aliquots at various time points (e.g., 0, 2, 4, 8, 12, 24, 48 hours).

• Sample Processing:

  • To each collected aliquot, add 2 volumes of cold acetonitrile to precipitate proteins.

  • Vortex vigorously for 30 seconds.

  • Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a new tube for analysis.

• HPLC/LC-MS Analysis:

  • Analyze the supernatant using a validated HPLC or LC-MS method to quantify the remaining concentration of DDO-7263.

  • Use a standard curve of DDO-7263 in the same medium to ensure accurate quantification.

• Data Analysis:

  • Plot the concentration of DDO-7263 against time.

  • Calculate the half-life (T1/2) of DDO-7263 in the cell culture medium.

Data Presentation

Use the following tables to summarize your experimental findings.

Table 1: Stability of DDO-7263 in Cell Culture Medium A (e.g., DMEM + 10% FBS)

Time (hours)	DDO-7263 Concentration (µM) - Replicate 1	DDO-7263 Concentration (µM) - Replicate 2	DDO-7263 Concentration (µM) - Replicate 3	Mean Concentration (µM)	% Remaining
0	100
2
4
8
12
24
48

Table 2: Stability of DDO-7263 in Cell Culture Medium B (e.g., RPMI-1640 + 10% FBS)

Time (hours)	DDO-7263 Concentration (µM) - Replicate 1	DDO-7263 Concentration (µM) - Replicate 2	DDO-7263 Concentration (µM) - Replicate 3	Mean Concentration (µM)	% Remaining
0	100
2
4
8
12
24
48

Visualizations

DDO-7263 Experimental Workflow for Stability Assessment

Caption: Workflow for determining DDO-7263 stability in cell culture media.

DDO-7263 and the Nrf2 Signaling Pathway

References

• 1. 5-(3,4-Difluorophenyl)-3-(6-methylpyridin-3-yl)-1,2,4-oxadiazole (DDO-7263), a novel Nrf2 activator targeting brain tissue, protects against MPTP-induced subacute Parkinson's disease in mice by inhibiting the NLRP3 inflammasome and protects PC12 cells against oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]

Potential off-target effects of DDO-7263 in vitro

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using DDO-7263. The focus is on understanding and identifying potential off-target effects during in vitro experiments.

Disclaimer: To date, public-domain research has not characterized a specific off-target profile for DDO-7263. The information provided below is based on the known mechanism of action of DDO-7263 as a proteasome modulator and general principles of small molecule pharmacology.

Frequently Asked Questions (FAQs)

Q1: What is the established on-target mechanism of action for DDO-7263?

A1: DDO-7263 is a potent activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2)-Antioxidant Response Element (ARE) signaling pathway. It functions by binding to Rpn6 (also known as PSMD11), a subunit of the 19S regulatory particle of the 26S proteasome.[1][2][3] This binding is thought to block the assembly of the 26S proteasome, leading to a decrease in the degradation of ubiquitinated Nrf2.[4] As a result, stabilized Nrf2 translocates to the nucleus, where it binds to the ARE and drives the transcription of antioxidant and cytoprotective genes. Additionally, DDO-7263 has been shown to inhibit the activation of the NLRP3 inflammasome, an effect that is dependent on Nrf2 activation.[4]

Q2: Are there any known off-target effects of DDO-7263?

A2: Currently, there is no publicly available data detailing a comprehensive off-target profile for DDO-7263, such as a broad kinase screening panel or safety pharmacology data.

Q3: Based on its mechanism of action, what are the potential off-target effects to consider?

A3: Given that DDO-7263 modulates the 26S proteasome, it is prudent to consider potential off-target effects associated with other proteasome inhibitors. While DDO-7263 has a unique target (Rpn6) that differs from many clinically approved proteasome inhibitors that target the proteolytic β subunits, inhibition of the proteasome machinery can have widespread cellular consequences.[5] Potential off-target effects of proteasome inhibition can include:

• Induction of Apoptosis: Proteasome inhibition can lead to the accumulation of pro-apoptotic proteins and trigger programmed cell death through various pathways, including JNK and p53 signaling.[5][6]

• ER Stress: The accumulation of misfolded or unfolded proteins due to reduced proteasome activity can lead to endoplasmic reticulum (ER) stress and the unfolded protein response (UPR).[5][6]

• Cardiotoxicity: Some proteasome inhibitors have been associated with cardiotoxicity, potentially through mechanisms like oxidative stress and endothelial dysfunction.[7][8][9][10]

• Neuropathy: Off-target inhibition of other proteases, such as the serine protease HtrA2/Omi, has been linked to peripheral neuropathy with some proteasome inhibitors like bortezomib.[11][12][13]

It is important to emphasize that these are potential effects based on a class of compounds and have not been specifically demonstrated for DDO-7263.

Q4: What are the initial signs that I might be observing an off-target effect in my in vitro experiments?

A4: Common indicators of potential off-target effects include:

• Unexpected Cytotoxicity: Significant cell death at concentrations close to the EC50 for Nrf2 activation.

• Phenotype Mismatch: The observed cellular phenotype does not align with the known downstream effects of Nrf2 activation (e.g., observing a phenotype that is not rescued by antioxidants).

• Inconsistency with Genetic Controls: The phenotype observed with DDO-7263 treatment differs from that seen with siRNA/shRNA knockdown or CRISPR-mediated knockout of Nrf2 or its upstream regulators.

• Discrepancies Across Cell Lines: The compound shows a particular phenotype in one cell line but not in another, despite similar on-target potency.

Troubleshooting Guides

Scenario 1: Unexpectedly High Cell Toxicity

Problem: You observe significant cell death at concentrations intended to achieve Nrf2 activation.

Troubleshooting Step	Rationale	Recommended Action
1. Perform a Detailed Dose-Response Curve	To distinguish between on-target and toxic effects, it's crucial to determine the therapeutic window.	Culture your cells with a broad range of DDO-7263 concentrations (e.g., from 1 nM to 100 µM). Assess both Nrf2 activation (e.g., by measuring downstream gene expression like HMOX1 or NQO1) and cell viability (e.g., using an MTS or CellTiter-Glo assay) in parallel.
2. Use an Orthogonal Control	If the toxicity is due to an off-target effect, a structurally unrelated Nrf2 activator may not produce the same toxic profile.	Treat cells with a different class of Nrf2 activator (e.g., sulforaphane (B1684495) or a different chemical scaffold) and compare the viability and Nrf2 activation profiles to those of DDO-7263.
3. Assess Apoptosis Markers	To understand the mechanism of cell death.	At the toxic concentrations of DDO-7263, perform assays for apoptosis markers such as cleaved caspase-3 by Western blot or Annexin V staining by flow cytometry.

Scenario 2: Experimental Results are Inconsistent with Nrf2 Activation

Problem: The observed phenotype (e.g., a change in cell morphology or signaling pathway) is not a known consequence of Nrf2 activation.

Troubleshooting Step	Rationale	Recommended Action
1. Confirm On-Target Engagement	To ensure that DDO-7263 is activating the Nrf2 pathway at the concentrations used in your experiment.	At the same concentrations and time points where you observe the unexpected phenotype, measure the expression of Nrf2 target genes (e.g., HMOX1, GCLC, NQO1) by qPCR or look for Nrf2 nuclear translocation by immunofluorescence.
2. Genetic Knockdown/Knockout	This is a critical step to validate that the observed phenotype is dependent on the on-target pathway.	Use siRNA or shRNA to knock down Nrf2 in your cells. Treat the knockdown cells with DDO-7263. If the unexpected phenotype persists in the absence of Nrf2, it is likely an off-target effect.
3. Literature and Database Search	The unexpected phenotype might be a known off-target effect of other proteasome inhibitors.	Search literature for the observed phenotype in the context of proteasome inhibition.

Experimental Protocols

Protocol 1: Validating On-Target Nrf2 Activation via qPCR

Objective: To quantify the induction of Nrf2 target genes in response to DDO-7263 treatment.

• Cell Culture: Plate your cells of interest at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat cells with DDO-7263 at various concentrations (e.g., 0.1, 1, 10, 20 µM) and a vehicle control (e.g., DMSO) for a specified time (e.g., 6-24 hours).

• RNA Extraction: Lyse the cells and extract total RNA using a commercially available kit.

• cDNA Synthesis: Reverse transcribe the RNA to cDNA.

• qPCR: Perform quantitative PCR using primers for Nrf2 target genes (e.g., HMOX1, NQO1) and a housekeeping gene (e.g., GAPDH, ACTB).

• Data Analysis: Calculate the fold change in gene expression relative to the vehicle-treated control using the ΔΔCt method.

Protocol 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement

Objective: To provide evidence of DDO-7263 binding to its target, Rpn6, or other potential off-targets within intact cells.

• Cell Culture and Treatment: Culture cells and treat with DDO-7263 or vehicle control for a specified time.

• Heating: Aliquot the cell suspension into PCR tubes and heat them to a range of temperatures (e.g., 40-70°C) for 3 minutes.

• Lysis and Centrifugation: Lyse the cells by freeze-thawing and centrifuge to separate soluble proteins from aggregated proteins.

• Protein Analysis: Analyze the soluble fraction by Western blot using an antibody against Rpn6.

• Data Analysis: A shift in the melting curve to a higher temperature in the DDO-7263-treated samples indicates target engagement. This method can also be adapted for proteomics to identify unknown targets.

Visualizations

Caption: On-target signaling pathway of DDO-7263.

Caption: Workflow for troubleshooting potential off-target effects.

Caption: Conceptual overview of potential off-target effects of proteasome inhibition.

References

• 1. The proteasomal subunit Rpn6 is a molecular clamp holding the core and regulatory subcomplexes together - PMC [pmc.ncbi.nlm.nih.gov]
• 2. RPN6 proteasome regulatory particle lid subunit RPN6 [Saccharomyces cerevisiae S288C] - Gene - NCBI [ncbi.nlm.nih.gov]
• 3. RPN6 | SGD [yeastgenome.org]
• 4. 5-(3,4-Difluorophenyl)-3-(6-methylpyridin-3-yl)-1,2,4-oxadiazole (DDO-7263), a novel Nrf2 activator targeting brain tissue, protects against MPTP-induced subacute Parkinson's disease in mice by inhibiting the NLRP3 inflammasome and protects PC12 cells against oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Proteasome Inhibitors: Structure and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Factors determining the sensitivity to proteasome inhibitors of multiple myeloma cells [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. Proteasome Inhibitor-Related Cardiotoxicity: Mechanisms, Diagnosis, and Management - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cardiovascular Toxicity of Proteasome Inhibitors: Underlying Mechanisms and Management Strategies: JACC: CardioOncology State-of-the-Art Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ashpublications.org [ashpublications.org]
• 11. aacrjournals.org [aacrjournals.org]
• 12. Proteasome Inhibitors: An Expanding Army Attacking a Unique Target - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Overview of Proteasome Inhibitor-Based Anti-cancer Therapies: Perspective on Bortezomib and Second Generation Proteasome Inhibitors versus Future Generation Inhibitors of Ubiquitin-Proteasome System - PMC [pmc.ncbi.nlm.nih.gov]

DDO-7263 Technical Support Center: Troubleshooting Experimental Variability

This technical support center provides guidance to researchers, scientists, and drug development professionals who are utilizing DDO-7263 in their experiments. The information is presented in a question-and-answer format to directly address potential issues and ensure experimental consistency.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for DDO-7263?

DDO-7263 is a potent activator of the Nrf2-ARE (Nuclear factor erythroid 2-related factor 2-Antioxidant Response Element) signaling pathway.[1][2][3] It functions by binding to Rpn6, a component of the 26S proteasome, which inhibits the degradation of ubiquitinated Nrf2.[1][3][4] This leads to the accumulation and nuclear translocation of Nrf2, where it can upregulate the expression of antioxidant genes like HO-1 and NQO1.[1] Additionally, DDO-7263 has been shown to inhibit the activation of the NLRP3 inflammasome, a key component of the inflammatory response.[1][2][3]

Q2: What are the recommended storage and handling conditions for DDO-7263?

Proper storage and handling are critical for maintaining the stability and activity of DDO-7263. For long-term storage, it is recommended to store the compound at -80°C for up to 6 months. For short-term storage, -20°C for up to 1 month is advised.[1] The compound is soluble in DMSO.[4] To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller, single-use volumes.

Q3: What are the typical effective concentrations and dosages for DDO-7263?

The optimal concentration or dosage of DDO-7263 will vary depending on the experimental system. However, published studies provide a starting point for experimental design.

Experimental System	Parameter	Value	Reference
In Vitro (e.g., PC12 cells)	Effective Concentration	20 µM	[1]
In Vivo (Mice)	Intraperitoneal (IP) Dosage	10-100 mg/kg/day	[1]
Pharmacokinetics (Rats)	Half-life (T1/2)	3.32 hours	[1]
Maximum Concentration (Cmax)	1.38 mg/mL	[1]

Troubleshooting Guides

Issue 1: High variability in Nrf2 activation readouts (e.g., HO-1, NQO1 protein levels).

Potential Cause	Troubleshooting Step
Inconsistent Compound Activity	Ensure proper storage of DDO-7263 at -80°C for long-term and -20°C for short-term use to prevent degradation.[1] Prepare fresh dilutions from a stock solution for each experiment.
Cell Culture Conditions	Maintain consistent cell density, passage number, and media composition. Cellular stress can independently activate the Nrf2 pathway, leading to baseline variability.
Assay Variability	For Western blotting, ensure consistent protein loading and use a reliable housekeeping protein for normalization. For qPCR, verify primer efficiency and use appropriate reference genes.
Timing of Treatment	Optimize the treatment duration. DDO-7263 has been shown to upregulate HO-1 and NQO1 in a time-dependent manner (tested between 2-24 hours).[1]

Issue 2: Lack of expected neuroprotective or anti-inflammatory effects.

Potential Cause	Troubleshooting Step
Suboptimal Compound Concentration/Dosage	Perform a dose-response study to determine the optimal concentration for your specific cell line or animal model. Published effective concentrations (e.g., 20 µM in vitro) are a starting point.[1]
Poor Bioavailability or Stability in the Model System	For in vivo studies, consider the pharmacokinetic properties of DDO-7263 (T1/2 = 3.32 hours in rats).[1] The dosing regimen may need to be adjusted. For in vitro studies, ensure the compound is stable in your culture media for the duration of the experiment.
Cell Line or Model Specificity	The responsiveness to DDO-7263 may vary between different cell lines or animal models. Confirm that your model expresses the necessary components of the Nrf2 and NLRP3 pathways.
Issues with the Disease Model Induction	Ensure that the method of inducing oxidative stress (e.g., H2O2) or neuroinflammation (e.g., MPTP) is consistent and effective.[2] High levels of insult may overwhelm the protective capacity of DDO-7263.

Experimental Protocols & Visualizations

DDO-7263 Mechanism of Action

The following diagram illustrates the signaling pathway of DDO-7263.

Caption: DDO-7263 signaling pathway.

General Experimental Workflow

The following diagram outlines a general workflow for assessing the efficacy of DDO-7263.

Caption: General experimental workflow for DDO-7263.

Troubleshooting Logic

This diagram provides a logical approach to troubleshooting common issues.

Caption: Troubleshooting logic for experimental variability.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 5-(3,4-Difluorophenyl)-3-(6-methylpyridin-3-yl)-1,2,4-oxadiazole (DDO-7263), a novel Nrf2 activator targeting brain tissue, protects against MPTP-induced subacute Parkinson's disease in mice by inhibiting the NLRP3 inflammasome and protects PC12 cells against oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. DDO-7263 | Nrf2 activator | Probechem Biochemicals [probechem.com]
• 4. DDO-7263 Supplier | CAS 2254004-96-9 | AOBIOUS [aobious.com]

Optimizing DDO-7263 concentration to avoid cytotoxicity

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in optimizing the experimental concentration of DDO-7263 while avoiding cytotoxicity.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for DDO-7263?

DDO-7263 is a potent activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) antioxidant response element (ARE) signaling pathway.[1][2][3][4] It functions by binding to Rpn6, a component of the 26S proteasome, which blocks the degradation of ubiquitinated Nrf2.[1][2][3] This leads to the accumulation and nuclear translocation of Nrf2, where it activates the transcription of antioxidant and cytoprotective genes. Additionally, DDO-7263 has been shown to inhibit the activation of the NLRP3 inflammasome, an effect that is dependent on Nrf2 activation.[5]

Q2: At what concentration is DDO-7263 expected to be non-cytotoxic?

Studies have shown that DDO-7263 alone does not cause a significant decrease in the survival rate of PC12 and THP-1 cells at concentrations up to 80 μM when incubated for 24 hours.[1] However, the optimal non-cytotoxic concentration can vary depending on the cell line and experimental conditions. It is always recommended to perform a dose-response experiment to determine the ideal concentration for your specific model system.

Q3: How should I prepare and store DDO-7263 stock solutions?

DDO-7263 is soluble in DMSO.[2] For in vitro experiments, it is recommended to prepare a stock solution in DMSO at a concentration of 17.86 mg/mL (65.36 mM).[2] For long-term storage, the stock solution should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[1] When preparing working solutions, it is advisable to make them fresh for each experiment.

Q4: Can DDO-7263 protect cells from oxidative stress?

Yes, DDO-7263 has demonstrated a protective effect against oxidative stress. In PC12 cells, it has been shown to increase the cell survival rate in a concentration-dependent manner when co-administered with hydrogen peroxide (H₂O₂).[1][5] This protective effect is attributed to its activation of the Nrf2 antioxidant pathway.

Troubleshooting Guides

Issue 1: Observed Cytotoxicity at Expected Non-Toxic Concentrations

Possible Cause 1: Cell Line Sensitivity

Some cell lines may be more sensitive to DDO-7263.

Solution:

• Perform a dose-response experiment to determine the IC50 value for your specific cell line. A recommended starting range for this experiment is 0.1 µM to 100 µM.

• Utilize standard cytotoxicity assays such as MTT or LDH to assess cell viability.

Possible Cause 2: High DMSO Concentration in Culture

The final concentration of the solvent, DMSO, in the cell culture medium may be causing cytotoxicity.

Solution:

• Ensure the final DMSO concentration in your experimental wells is below 0.5%, and ideally at or below 0.1%.

• Always include a vehicle control (cells treated with the same concentration of DMSO as the highest DDO-7263 concentration) to account for any solvent-induced effects.

Issue 2: Lack of Nrf2 Activation

Possible Cause 1: Suboptimal DDO-7263 Concentration

The concentration of DDO-7263 may be too low to induce Nrf2 activation in your cell line.

Solution:

• Increase the concentration of DDO-7263 in a stepwise manner (e.g., 5, 10, 20, 40 µM).

• Confirm Nrf2 activation by downstream readouts such as increased expression of Nrf2 target genes (e.g., HO-1, NQO1) via qPCR or Western blot.

Possible Cause 2: Insufficient Incubation Time

The incubation time may not be sufficient for Nrf2 to translocate to the nucleus and activate gene expression.

Solution:

• Perform a time-course experiment, treating cells with an effective concentration of DDO-7263 and harvesting at multiple time points (e.g., 2, 6, 12, 24 hours).

Possible Cause 3: Issues with Nrf2 Detection

Problems with antibodies or the detection method can lead to a false negative result.

Solution:

• Ensure your Nrf2 antibody is validated for the application you are using (e.g., Western blot, immunofluorescence).

• Include a positive control for Nrf2 activation, such as another known Nrf2 activator, to confirm your assay is working correctly.[6]

Experimental Protocols

Protocol 1: Determining the Optimal Non-Cytotoxic Concentration of DDO-7263 using an MTT Assay

This protocol is designed to establish the concentration range of DDO-7263 that does not induce cytotoxicity in your cell line of interest.

Materials:

• DDO-7263

• DMSO

• 96-well cell culture plates

• Your cell line of interest

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed your cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a serial dilution of DDO-7263 in complete cell culture medium. A suggested concentration range is 0.1 µM to 100 µM. Also, prepare a vehicle control with the highest concentration of DMSO used.

• Cell Treatment: Remove the old medium and add 100 µL of the medium containing the different concentrations of DDO-7263 or the vehicle control to the respective wells.

• Incubation: Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.[7]

• Solubilization: Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan (B1609692) crystals.[7]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control cells.

Protocol 2: Assessing the Protective Effect of DDO-7263 against H₂O₂-Induced Cytotoxicity

This protocol evaluates the ability of DDO-7263 to protect cells from oxidative stress induced by hydrogen peroxide.

Materials:

• DDO-7263

• Hydrogen Peroxide (H₂O₂)

• PC12 cells (or other relevant cell line)

• Complete cell culture medium

• Reagents for a cytotoxicity assay (e.g., MTT or LDH assay kit)

Procedure:

• Cell Seeding: Seed PC12 cells in a 96-well plate and allow them to adhere.

• Pre-treatment with DDO-7263: Treat the cells with various non-cytotoxic concentrations of DDO-7263 (determined from Protocol 1) for a period of 2 to 24 hours.

• Induction of Oxidative Stress: After the pre-treatment period, add H₂O₂ to the wells at a final concentration known to induce cytotoxicity in your cell line (a typical starting concentration for PC12 cells is 100-400 µM).[1][8]

• Co-incubation: Incubate the cells with both DDO-7263 and H₂O₂ for a further 2 to 24 hours.[9]

• Assessment of Cell Viability: Following the co-incubation, measure cell viability using a standard cytotoxicity assay such as MTT or LDH.

• Controls: Include wells with untreated cells, cells treated with DDO-7263 alone, and cells treated with H₂O₂ alone.

• Data Analysis: Compare the viability of cells pre-treated with DDO-7263 and exposed to H₂O₂ to the viability of cells exposed to H₂O₂ alone.

Data Presentation

Table 1: Example Data for Determining Non-Cytotoxic Concentration of DDO-7263

DDO-7263 Concentration (µM)	Cell Viability (%)
0 (Vehicle Control)	100
1	99.5
5	98.9
10	97.2
20	96.5
40	95.1
80	93.8
100	85.3

Table 2: Example Data for Protective Effect of DDO-7263 against H₂O₂-Induced Cytotoxicity

Treatment	Cell Viability (%)
Untreated Control	100
H₂O₂ (200 µM)	52.3
DDO-7263 (10 µM) + H₂O₂ (200 µM)	75.8
DDO-7263 (20 µM) + H₂O₂ (200 µM)	88.1
DDO-7263 (40 µM) + H₂O₂ (200 µM)	92.4

Visualizations

Caption: Mechanism of action of DDO-7263.

Caption: Workflow for determining DDO-7263 cytotoxicity.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. molnova.com [molnova.com]
• 3. DDO-7263|CAS 2254004-96-9|DC Chemicals [dcchemicals.com]
• 4. medchemexpress.cn [medchemexpress.cn]
• 5. 5-(3,4-Difluorophenyl)-3-(6-methylpyridin-3-yl)-1,2,4-oxadiazole (DDO-7263), a novel Nrf2 activator targeting brain tissue, protects against MPTP-induced subacute Parkinson's disease in mice by inhibiting the NLRP3 inflammasome and protects PC12 cells against oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 8. Pramipexole protects against H2O2-induced PC12 cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

DDO-7263 interference with common laboratory assays

Compound Name: DDO-7263 Mechanism of Action: DDO-7263 is a potent and selective, ATP-noncompetitive allosteric inhibitor of MEK1 and MEK2 (MEK1/2).[1][2] Inhibition of MEK1/2 prevents the phosphorylation and activation of downstream kinases ERK1 and ERK2, which are critical nodes in the MAPK/ERK signaling pathway that regulates cell proliferation, survival, and differentiation.[3][4][5]

This document provides troubleshooting guides and answers to frequently asked questions for researchers using DDO-7263 in common laboratory assays.

I. Frequently Asked Questions (FAQs)

General

Q1: What is the primary downstream marker to confirm DDO-7263 activity in cells? A1: The most direct and widely accepted biomarker for DDO-7263 activity is a decrease in the phosphorylation of ERK1/2 (p-ERK1/2) at residues Thr202/Tyr204 for ERK1 and Thr185/Tyr187 for ERK2.[5] This can be reliably measured by Western blot. A corresponding decrease in total ERK1/2 levels should not be observed.

Q2: I'm not seeing inhibition of p-ERK after DDO-7263 treatment. What should I check? A2:

• Compound Stability: Ensure the DDO-7263 stock solution is properly stored and has not undergone multiple freeze-thaw cycles. Prepare fresh dilutions for each experiment.

• Cellular Uptake: Verify that the compound is cell-permeable in your model system. If issues persist, consider increasing incubation time or compound concentration.

• Basal Pathway Activity: Ensure your cell line has a detectable basal level of p-ERK. If the basal activity is too low, you may need to stimulate the pathway with a growth factor (e.g., EGF, FGF) to see the inhibitory effect of DDO-7263.[6]

• Lysis Buffer Composition: Your cell lysis buffer must contain fresh phosphatase and protease inhibitors to preserve the phosphorylation status of proteins during extraction.[7][8]

Cell Viability Assays

Q3: My IC50 value for DDO-7263 is much higher in the MTT assay compared to the CellTiter-Glo® assay. Why is there a discrepancy? A3: This discrepancy often arises from the different principles of these assays.

• MTT Assay: This colorimetric assay measures metabolic activity by monitoring the reduction of a yellow tetrazolium salt (MTT) to purple formazan (B1609692) crystals by mitochondrial dehydrogenases.[9][10]

• CellTiter-Glo® Assay: This luminescent assay quantifies ATP, which is a marker of metabolically active cells.[11][12]

MEK inhibitors can sometimes interfere with cellular metabolic pathways, which can affect the MTT assay result without directly killing the cells.[9] ATP levels, as measured by CellTiter-Glo®, are often a more direct indicator of cell viability.[11] We recommend using an ATP-based assay or a direct cell counting method to confirm viability results.

Q4: I am observing a decrease in the CellTiter-Glo® signal, but my cells look healthy under the microscope. What could be happening? A4: While less common than with MTT assays, interference is still possible.

• Direct Luciferase Inhibition: The compound or its solvent (e.g., DMSO at high concentrations) might directly inhibit the luciferase enzyme used in the assay.[11][13] To test this, run a control experiment with the CellTiter-Glo® reagent and a known amount of ATP, with and without DDO-7263.

• ATP Depletion: DDO-7263 might be affecting cellular ATP production through off-target effects on mitochondrial function, even if the cells are not undergoing apoptosis or necrosis.

Kinase Assays

Q5: In my in vitro kinase assay, DDO-7263 is showing variable inhibition. How can I troubleshoot this? A5: High variability in kinase assays can be caused by several factors:[14]

• Reagent Quality: Ensure the purity and activity of your recombinant MEK1/2 enzyme and ERK substrate. Avoid repeated freeze-thaw cycles of the enzyme.[14]

• ATP Concentration: Since DDO-7263 is an allosteric, non-ATP competitive inhibitor, its IC50 should not be significantly affected by the ATP concentration.[1] However, using an ATP concentration that is near the Km for the enzyme is a good practice for assay consistency.[15]

• Compound Solubility: DDO-7263 may precipitate at higher concentrations in aqueous assay buffers. Ensure it is fully solubilized. Check the final DMSO concentration and keep it consistent across all wells, typically below 1%.[16]

• Incubation Time: Ensure consistent pre-incubation times of the enzyme with the inhibitor before initiating the reaction.

Fluorescence-Based Assays

Q6: I'm seeing high background fluorescence in my immunofluorescence/FACS experiments after treating cells with DDO-7263. What is the cause? A6: Some small molecule inhibitors are known to be intrinsically fluorescent or can be metabolized by cells into fluorescent compounds. The MEK inhibitor U0126, for example, has been reported to cause a dramatic change in the fluorescence pattern of treated cells.[17]

• Troubleshooting Steps:

  • Analyze Compound Only: Measure the fluorescence of DDO-7263 in your assay medium without cells across different wavelengths to identify its intrinsic fluorescence spectrum.

  • Include Unstained Controls: Always include an "unstained, DDO-7263 treated" control group in your FACS experiments to properly set your gates and compensate for background fluorescence.

  • Choose Alternative Fluorophores: If the compound's fluorescence overlaps with your chosen fluorophore (e.g., FITC), switch to a fluorophore in a different channel (e.g., PE, APC, or a violet laser-excitable dye).

  • Consider Non-Fluorescent Assays: If interference is significant, switch to a non-fluorescence-based method, such as Western blotting for protein analysis or a luminescent/colorimetric assay for viability.

II. Data Presentation: Assay Interference Summary

The following table summarizes potential interference of DDO-7263 with common assays and provides recommended alternatives.

Assay Type	Common Assay	Potential Interference with DDO-7263	Recommended Alternative/Control
Cell Viability	MTT / XTT	Measures metabolic activity, which can be altered by MEK inhibition independently of cell death.[9][10]	CellTiter-Glo® (ATP-based),[11][12] Real-Time Glo (real-time viability), or Crystal Violet (staining of adherent cells).
Cell Viability	CellTiter-Glo®	Potential for direct luciferase inhibition or off-target effects on cellular ATP levels.[11]	Run a cell-free ATP/luciferase control with DDO-7263. Confirm with direct cell counting (e.g., Trypan Blue).
Apoptosis	Annexin V (FITC)	Potential for intrinsic compound fluorescence, overlapping with the FITC channel.[17]	Use a different fluorophore (e.g., Annexin V-APC). Confirm with a non-fluorescent method like Caspase-Glo® 3/7 assay.
In Vitro Kinase	ADP-Glo™, Z'-LYTE®	Potential for compound interference with reporter enzymes (luciferase, etc.).[16]	Run controls to test for direct enzyme inhibition. A radiometric [32P]-ATP assay is a gold standard with low interference.[15]
Immunofluorescence	p-ERK Staining	Intrinsic compound fluorescence may increase background signal.[17]	Image an unstained, DDO-7263 treated sample to determine background. Use bright, far-red fluorophores.

III. Experimental Protocols

Protocol 1: Western Blot for Phospho-ERK1/2 Inhibition

This protocol details the steps to verify the pharmacodynamic effect of DDO-7263 by measuring the levels of phosphorylated ERK1/2.[7][18][19]

1. Cell Treatment and Lysis: a. Plate cells (e.g., A549, HeLa) and grow to 70-80% confluency. b. Serum-starve cells for 12-24 hours to reduce basal p-ERK levels. c. Treat cells with a serial dilution of DDO-7263 (e.g., 1 nM to 10 µM) for 1-2 hours. Include a DMSO vehicle control. d. Optional: Stimulate cells with a growth factor (e.g., 100 ng/mL EGF for 10 minutes) to induce ERK phosphorylation. e. Wash cells once with ice-cold PBS. f. Lyse cells directly on the plate with ice-cold RIPA buffer supplemented with fresh protease and phosphatase inhibitors (e.g., PhosSTOP™, cOmplete™).[8] g. Scrape cells, transfer to a microfuge tube, and clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

2. SDS-PAGE and Protein Transfer: a. Determine protein concentration of the supernatant using a BCA assay. b. Denature 20-30 µg of protein per sample by boiling in Laemmli sample buffer at 95°C for 5 minutes. c. Separate proteins on a 10% SDS-PAGE gel. Run the gel long enough to achieve clear separation of the 44 and 42 kDa ERK bands.[18][19] d. Transfer proteins to a PVDF membrane.

3. Immunoblotting: a. Block the membrane with 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature. b. Incubate the membrane with a primary antibody against phospho-ERK1/2 (Thr202/Tyr204) overnight at 4°C. (Recommended dilution: 1:1000 in 5% BSA/TBST). c. Wash the membrane 3x for 10 minutes each with TBST. d. Incubate with an HRP-conjugated secondary antibody (e.g., anti-rabbit IgG) for 1 hour at room temperature. e. Wash the membrane 3x for 10 minutes each with TBST. f. Apply ECL substrate and image the blot using a chemiluminescence imager.

4. Stripping and Reprobing for Total ERK: a. Incubate the membrane in a mild stripping buffer for 15-30 minutes at room temperature.[18] b. Wash thoroughly with TBST. c. Re-block the membrane with 5% BSA in TBST for 1 hour. d. Incubate with a primary antibody against total ERK1/2 for 2 hours at room temperature or overnight at 4°C. e. Repeat steps 3c through 3f to detect the total ERK1/2 protein as a loading control.

IV. Visualizations

Signaling Pathway

References

• 1. MEK1/2 Inhibitors: Molecular Activity and Resistance Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. ERK/MAPK signalling pathway and tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. MAPK/ERK pathway - Wikipedia [en.wikipedia.org]
• 5. MEK-ERK Pathway Antibodies | Rockland [rockland.com]
• 6. Quantification of ERK Kinase Activity in Biological Samples Using Differential Sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Western blot analysis of phosphorylated (p)-ERK and ERK [bio-protocol.org]
• 9. MTT assay overview | Abcam [abcam.com]
• 10. MTT assay - Wikipedia [en.wikipedia.org]
• 11. ch.promega.com [ch.promega.com]
• 12. news-medical.net [news-medical.net]
• 13. scribd.com [scribd.com]
• 14. benchchem.com [benchchem.com]
• 15. Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Biochemical assays for kinase activity detection - Celtarys [celtarys.com]
• 17. MEK inhibitor U0126 interferes with immunofluorescence analysis of apoptotic cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. 3.4. Western Blotting and Detection [bio-protocol.org]
• 19. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]

How to minimize DDO-7263 degradation during storage

This technical support center provides guidance on minimizing the degradation of DDO-7263 during storage and experimental use. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for DDO-7263?

A1: To ensure the stability of DDO-7263, it is crucial to adhere to the following storage guidelines:

Formulation	Storage Temperature	Duration
Powder	-20°C	3 years
4°C	2 years
In Solvent	-80°C	6 months
-20°C	1 month

Q2: What are the potential degradation pathways for DDO-7263?

A2: Based on the chemical structure of DDO-7263, which contains a 1,2,4-oxadiazole (B8745197) ring and a difluorophenyl group, the following degradation pathways are most likely:

• Hydrolysis: The 1,2,4-oxadiazole ring may be susceptible to cleavage in the presence of water, particularly under acidic or alkaline conditions. This can lead to the formation of inactive byproducts.

• Oxidation: The molecule may be sensitive to oxidative stress, which could be initiated by exposure to air, light, or the presence of oxidizing agents.

• Photodegradation: The difluorophenyl group and the heterocyclic ring system can absorb UV light, potentially leading to photodegradation. It is advisable to protect DDO-7263 solutions from light.

Q3: How can I minimize the degradation of DDO-7263 in solution?

A3: To minimize degradation in solution, consider the following:

• Use high-purity solvents: Impurities in solvents can act as catalysts for degradation.

• Control pH: For aqueous solutions, maintaining a pH in the range of 3-5 is recommended, as studies on similar 1,2,4-oxadiazole derivatives have shown maximum stability in this range.

• Use freshly prepared solutions: Whenever possible, prepare solutions on the day of use.

• Protect from light: Store solutions in amber vials or wrap containers in aluminum foil to prevent photodegradation.

• Inert atmosphere: For long-term storage of solutions, consider purging the vial with an inert gas like argon or nitrogen to minimize oxidation.

Q4: Are there any recommended antioxidants or stabilizers for DDO-7263 solutions?

A4: While specific stabilizers for DDO-7263 have not been reported, the use of common antioxidants for pharmaceutical preparations can be considered. The choice of antioxidant will depend on the solvent system and the intended application.

• For aqueous solutions: Consider water-soluble antioxidants such as ascorbic acid or sodium metabisulfite.

• For organic solutions: Oil-soluble antioxidants like butylated hydroxytoluene (BHT) or butylated hydroxyanisole (BHA) may be suitable.

It is essential to perform compatibility and stability studies to determine the effectiveness and suitability of any added stabilizer.

Troubleshooting Guides

Problem: I am seeing unexpected peaks in my HPLC analysis of a stored DDO-7263 solution.

• Possible Cause 1: Degradation. The unexpected peaks are likely degradation products.

  • Solution:

    • Confirm the identity of the new peaks using a stability-indicating HPLC method with mass spectrometry (MS) detection.

    • Review your storage conditions. Ensure the solution is stored at the correct temperature, protected from light, and in a tightly sealed container.

    • Consider preparing fresh solutions more frequently.

    • If the problem persists, perform a forced degradation study to identify the primary degradation pathway and then select appropriate protective measures (e.g., pH adjustment, addition of an antioxidant).

• Possible Cause 2: Contamination. The peaks may be from a contaminated solvent or container.

  • Solution:

    • Analyze a blank solvent sample to check for impurities.

    • Ensure all glassware is thoroughly cleaned and rinsed with high-purity solvent.

Problem: The potency of my DDO-7263 standard seems to have decreased over time.

• Possible Cause: Slow degradation. Even under recommended storage conditions, very slow degradation can occur over extended periods.

  • Solution:

    • Re-qualify your standard against a freshly prepared standard from a new batch of DDO-7263 powder.

    • For critical experiments, always use a freshly prepared standard solution.

    • Store aliquots of your stock solution at -80°C to minimize freeze-thaw cycles.

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for DDO-7263

This protocol provides a starting point for developing a stability-indicating HPLC method to quantify DDO-7263 and its degradation products. Optimization will be required for your specific instrumentation and experimental conditions.

1. Instrumentation and Materials:

• High-Performance Liquid Chromatography (HPLC) system with a UV or Diode Array Detector (DAD).

• C18 analytical column (e.g., 4.6 x 250 mm, 5 µm).

• DDO-7263 reference standard.

• HPLC-grade acetonitrile, methanol, and water.

• Formic acid or phosphoric acid for pH adjustment.

2. Chromatographic Conditions (Starting Point):

Parameter	Condition
Mobile Phase	A: 0.1% Formic acid in waterB: Acetonitrile
Gradient	0-5 min: 30% B5-20 min: 30% to 90% B20-25 min: 90% B25-26 min: 90% to 30% B26-30 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	Scan from 200-400 nm; select the wavelength of maximum absorbance for DDO-7263 for quantification.
Injection Volume	10 µL

3. Forced Degradation Study:

To validate the stability-indicating nature of the method, perform a forced degradation study.

• Acid Hydrolysis: Incubate DDO-7263 solution in 0.1 M HCl at 60°C for 24 hours.

• Base Hydrolysis: Incubate DDO-7263 solution in 0.1 M NaOH at 60°C for 24 hours.

• Oxidative Degradation: Treat DDO-7263 solution with 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Expose solid DDO-7263 to 105°C for 24 hours.

• Photodegradation: Expose DDO-7263 solution to UV light (e.g., 254 nm) for 24 hours.

Analyze the stressed samples using the developed HPLC method. The method is considered stability-indicating if the degradation product peaks are well-resolved from the parent DDO-7263 peak.

Protocol 2: Excipient Compatibility Study

This protocol outlines a general procedure for assessing the compatibility of DDO-7263 with common excipients.

1. Materials:

• DDO-7263.

• Selected excipients (e.g., fillers, binders, lubricants, surfactants).

• Suitable solvent for DDO-7263 and the excipients.

• Vials and stoppers.

• Stability chambers (e.g., 40°C/75% RH).

2. Procedure:

• Prepare binary mixtures of DDO-7263 and each excipient, typically in a 1:1 or 1:5 ratio (w/w).

• Prepare a control sample of DDO-7263 alone.

• Place the mixtures and the control in vials. For liquid compatibility, dissolve the mixtures in a suitable solvent.

• Store the vials under accelerated stability conditions (e.g., 40°C/75% RH) and at room temperature.

• At specified time points (e.g., 0, 1, 2, and 4 weeks), withdraw samples.

• Analyze the samples for the appearance of new peaks and the potency of DDO-7263 using a validated stability-indicating HPLC method.

• Compare the results of the binary mixtures to the control sample. Significant degradation or the appearance of new peaks in the binary mixture indicates a potential incompatibility.

Visualizations

Caption: Potential degradation pathways for DDO-7263.

Caption: Workflow for stability-indicating HPLC method development.

Addressing poor DDO-7263 bioavailability in animal models

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering challenges with the in vivo bioavailability of DDO-7263 in animal models.

Troubleshooting Guide: Addressing Poor Oral Bioavailability of DDO-7263

Low and variable plasma concentrations of DDO-7263 following oral administration can be a significant hurdle in preclinical studies. This guide offers a systematic approach to identifying and resolving potential causes.

Problem: Inconsistent or Low Plasma Exposure of DDO-7263 After Oral Administration

The primary suspect for poor oral bioavailability of DDO-7263 is its low aqueous solubility. As a 1,2,4-oxadiazole (B8745197) derivative, it is soluble in DMSO, but likely has limited solubility in the aqueous environment of the gastrointestinal (GI) tract.[1][2] This can lead to inefficient dissolution and, consequently, poor absorption.

Possible Cause 1: Poor Aqueous Solubility and Dissolution Rate

Solution A: Simple Formulation with Co-solvents and Surfactants

For early-stage studies, a simple suspension or solution can be prepared using pharmaceutically acceptable co-solvents and surfactants to improve wettability and solubility.

• Suggested Approach: A common vehicle for poorly soluble compounds is a mixture of DMSO, PEG300, and water or a suspension in an aqueous vehicle containing a surfactant like Tween 80. One published protocol for a DDO-7263 formulation for animal studies involves a mixture of DMSO and corn oil.[3]

Solution B: Particle Size Reduction

Reducing the particle size of the drug substance increases the surface area-to-volume ratio, which can enhance the dissolution rate according to the Noyes-Whitney equation.[4]

• Micronization: Grinding the compound to a particle size of 2-5 μm.

• Nanonization: Further reducing the particle size to 100-250 nm through techniques like ball milling or high-pressure homogenization.[5]

Solution C: Amorphous Solid Dispersions (ASDs)

Dispersing DDO-7263 in its amorphous (non-crystalline) state within a polymer matrix can significantly improve its aqueous solubility and dissolution rate.[5]

• Methodology: Techniques such as spray drying or hot-melt extrusion are used to create ASDs.

• Mechanism: The high-energy amorphous state has a higher apparent solubility than the stable crystalline form.

Solution D: Lipid-Based Formulations

For lipophilic compounds, lipid-based drug delivery systems (LBDDS) can improve oral absorption by presenting the drug in a solubilized form and utilizing lipid absorption pathways.

• Self-Emulsifying Drug Delivery Systems (SEDDS): These are isotropic mixtures of oils, surfactants, and co-solvents that form fine oil-in-water emulsions upon gentle agitation in aqueous media, such as the fluids in the GI tract.[4]

Possible Cause 2: Poor Intestinal Permeability

If formulation strategies that enhance solubility and dissolution do not sufficiently improve bioavailability, poor permeability across the intestinal epithelium may be a contributing factor. Based on its molecular properties, DDO-7263 is likely to be classified as a Biopharmaceutics Classification System (BCS) Class II (low solubility, high permeability) or Class IV (low solubility, low permeability) compound.[6][7][8]

Solution: In Vitro Permeability Assessment

• Caco-2 Permeability Assay: This in vitro model uses a monolayer of human colorectal adenocarcinoma cells to predict intestinal permeability. The results can help determine if DDO-7263's absorption is primarily limited by solubility or permeability, guiding further formulation development.

Frequently Asked Questions (FAQs)

Q1: What is DDO-7263 and its mechanism of action?

DDO-7263 is a potent, small-molecule activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2)-Antioxidant Response Element (ARE) signaling pathway.[3][9] It upregulates Nrf2 by binding to Rpn6, which blocks the assembly of the 26S proteasome and the subsequent degradation of ubiquitinated Nrf2.[3][9] This leads to the translocation of Nrf2 into the nucleus, where it activates the transcription of antioxidant and anti-inflammatory genes.[3][9] DDO-7263 has shown neuroprotective effects in models of Parkinson's disease.[10]

Q2: Why is poor oral bioavailability a concern for DDO-7263?

DDO-7263 is a 1,2,4-oxadiazole derivative with reported solubility in DMSO, suggesting it is a lipophilic compound with poor aqueous solubility.[1][2] For orally administered drugs, poor aqueous solubility is a major cause of low and erratic absorption from the gastrointestinal tract, leading to insufficient drug concentration at the target site.[4]

Q3: What is the Biopharmaceutics Classification System (BCS) and how might DDO-7263 be classified?

The BCS is a scientific framework that classifies drugs into four categories based on their aqueous solubility and intestinal permeability.[6][7][8]

• Class I: High Solubility, High Permeability

• Class II: Low Solubility, High Permeability

• Class III: High Solubility, Low Permeability

• Class IV: Low Solubility, Low Permeability

Given its poor aqueous solubility, DDO-7263 would likely fall into BCS Class II or Class IV . The primary challenge for Class II compounds is their dissolution rate, while Class IV compounds face hurdles with both solubility and permeability.[4]

Q4: What are the key differences between intraperitoneal (IP) and oral (PO) administration for pharmacokinetic studies?

Intraperitoneal (IP) injection administers the drug into the peritoneal cavity, from where it is rapidly absorbed into the systemic circulation, bypassing the gastrointestinal tract and first-pass metabolism in the liver. This route often results in higher bioavailability compared to oral (PO) administration. Oral administration subjects the drug to the harsh environment of the GI tract and first-pass metabolism, which can significantly reduce the amount of active drug reaching systemic circulation.

Q5: How should I prepare DDO-7263 for oral administration in animal models?

The choice of vehicle is critical. For initial studies, a simple suspension can be made. A suggested starting formulation is 1% carboxymethyl cellulose (B213188) in water, which can be suitable for oral gavage in mice at doses up to 300 mg/kg.[11] For a solution, a mixture containing co-solvents like PEG300 and a small amount of DMSO can be used, but care must be taken to ensure the final concentration of DMSO is non-toxic to the animals.

Q6: What are the critical parameters to measure in a pharmacokinetic (PK) study?

A PK study aims to characterize the absorption, distribution, metabolism, and excretion (ADME) of a drug. Key parameters include:

• Cmax: Maximum plasma concentration.

• Tmax: Time to reach Cmax.

• AUC (Area Under the Curve): Total drug exposure over time.

• t1/2 (Half-life): Time required for the plasma concentration to decrease by half.

• F (Bioavailability): The fraction of the administered dose that reaches the systemic circulation, calculated by comparing the AUC from oral administration to the AUC from intravenous (IV) administration.

Data Presentation

Table 1: Physicochemical Properties of DDO-7263

Property	Value	Source
Molecular Formula	C14H9F2N3O	[1][2]
Molecular Weight	273.24 g/mol	[1][2]
Appearance	Solid	[2]
Solubility	Soluble in DMSO (10 mM)	[2]

Table 2: Example Pharmacokinetic Parameters of DDO-7263 in Rats (Intraperitoneal Administration)

Dose (mg/kg)	Cmax (mg/mL)	t1/2 (hours)
7, 35, 70	1.38	3.32
[Data from MedchemExpress; note that Cmax may correspond to the highest dose tested.][9]

Table 3: Comparison of Formulation Strategies for Poorly Soluble Drugs

Strategy	Principle	Advantages	Disadvantages
Co-solvents/Surfactants	Increases drug solubility and wettability in the GI tract.	Simple to prepare, suitable for early-stage screening.	Potential for drug precipitation upon dilution in the stomach.
Particle Size Reduction	Increases surface area, enhancing dissolution rate.	Applicable to many compounds, established technology.	Can be energy-intensive; may not be sufficient for very insoluble compounds.
Amorphous Solid Dispersions	Stabilizes the drug in a high-energy, more soluble amorphous state.	Significant increase in apparent solubility and dissolution.	Physically unstable, may recrystallize over time; requires specialized equipment.
Lipid-Based Formulations (SEDDS)	Presents the drug in a solubilized form, utilizing lipid absorption pathways.	Improves solubility and can enhance lymphatic uptake, bypassing first-pass metabolism.	Complex formulation development; potential for GI side effects.

Experimental Protocols

Protocol 1: Preparation of DDO-7263 Formulation for Oral Gavage (Suspension)

• Materials: DDO-7263 powder, 1% (w/v) carboxymethyl cellulose (CMC) in sterile water, sterile mortar and pestle, weighing balance, appropriate vials.

• Procedure:

  • Calculate the required amount of DDO-7263 and vehicle based on the desired dose (e.g., 20 mg/kg) and dosing volume (e.g., 10 mL/kg).

  • Weigh the DDO-7263 powder accurately.

  • Triturate the powder in a mortar with a small amount of the 1% CMC vehicle to form a smooth paste.

  • Gradually add the remaining vehicle while continuously mixing to ensure a uniform suspension.

  • Transfer the suspension to a sterile vial and stir continuously before and during dosing to maintain homogeneity.

Protocol 2: In Vivo Pharmacokinetic Study in Rats (Oral vs. Intravenous)

• Animals: Male Sprague-Dawley rats (250-300 g), fasted overnight with free access to water.

• Groups:

  • Group 1 (Oral): Administer DDO-7263 suspension (e.g., 20 mg/kg) via oral gavage.[12][13]

  • Group 2 (Intravenous): Administer DDO-7263 solution (e.g., 5 mg/kg, dissolved in a vehicle suitable for IV injection like 5% DMSO, 40% PEG300, 55% saline) via tail vein injection.[14]

• Blood Sampling:

  • Collect blood samples (~100 µL) from the saphenous or tail vein at pre-dose (0) and at 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours post-dose.

  • Collect blood into tubes containing an anticoagulant (e.g., K2EDTA).

  • Centrifuge the blood at 4°C to separate plasma.

  • Store plasma samples at -80°C until analysis.

• Data Analysis:

  • Quantify DDO-7263 concentration in plasma samples using a validated LC-MS/MS method.

  • Calculate pharmacokinetic parameters (Cmax, Tmax, AUC, t1/2) using non-compartmental analysis.

  • Calculate oral bioavailability (F%) using the formula: F% = (AUC_oral / Dose_oral) / (AUC_iv / Dose_iv) * 100.

Protocol 3: Bioanalytical Method for DDO-7263 Quantification in Plasma using LC-MS/MS

• Sample Preparation (Protein Precipitation):

  • Thaw plasma samples on ice.

  • To 50 µL of plasma, add 150 µL of ice-cold acetonitrile (B52724) containing an appropriate internal standard (IS).

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a clean vial for LC-MS/MS analysis.

• LC-MS/MS Conditions (Example):

  • LC System: A standard HPLC or UPLC system.

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

  • Ionization: Electrospray Ionization (ESI) in positive mode.

  • MRM Transitions: Determine the specific precursor-to-product ion transitions for DDO-7263 and the IS by direct infusion.

• Quantification:

  • Generate a calibration curve by spiking known concentrations of DDO-7263 into blank plasma and processing as described above.

  • Quantify DDO-7263 in the study samples by comparing the peak area ratio of the analyte to the IS against the calibration curve.

Visualizations

Caption: DDO-7263 signaling pathway via Nrf2 activation.

Caption: Experimental workflow for assessing oral bioavailability.

Caption: Formulation strategy selection based on BCS classification.

References

• 1. DDO-7263 Supplier | CAS 2254004-96-9 | AOBIOUS [aobious.com]
• 2. DDO-7263 | Nrf2 activator | Probechem Biochemicals [probechem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 5. hilarispublisher.com [hilarispublisher.com]
• 6. hilarispublisher.com [hilarispublisher.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. gsconlinepress.com [gsconlinepress.com]
• 9. A prediction model for oral bioavailability of drugs using physicochemical properties by support vector machine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 5-(3,4-Difluorophenyl)-3-(6-methylpyridin-3-yl)-1,2,4-oxadiazole (DDO-7263), a novel Nrf2 activator targeting brain tissue, protects against MPTP-induced subacute Parkinson's disease in mice by inhibiting the NLRP3 inflammasome and protects PC12 cells against oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Pharmacokinetics of Panaxynol in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. research.fsu.edu [research.fsu.edu]
• 13. ouv.vt.edu [ouv.vt.edu]
• 14. research.vt.edu [research.vt.edu]

Unexpected phenotypes in DDO-7263 treated cells

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers observing unexpected phenotypes in cells treated with DDO-7263. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues that may arise during experiments with DDO-7263, focusing on phenotypes that may be unexpected based on its primary role as a neuroprotective agent.

Q1: We are observing increased proliferation or apparent pro-survival effects in our cancer cell line after DDO-7263 treatment. Isn't this compound supposed to be protective, not pro-growth?

A1: This is a critical observation and may be linked to the primary mechanism of action of DDO-7263, which is the activation of the Nrf2 signaling pathway. While Nrf2 activation is generally cytoprotective against oxidative stress, in the context of cancer, its role can be paradoxical.[1][2]

• The "Dark Side" of Nrf2: In many tumor types, the Nrf2 pathway is constitutively active, which helps cancer cells survive high levels of intrinsic oxidative stress and resist chemotherapy.[1] By further activating Nrf2 with DDO-7263, you may be inadvertently enhancing the survival mechanisms of the cancer cells.

• Gene Expression Changes: Persistent Nrf2 activation can lead to the overexpression of a wide array of genes that are not just involved in antioxidant defense but also in cell proliferation and metabolic reprogramming, which can support tumor growth.[1]

Troubleshooting Steps:

• Cell Line Characterization: Determine the basal Nrf2 activity in your cancer cell line. Cell lines with existing mutations in KEAP1 or NFE2L2 (the gene for Nrf2) may be particularly susceptible to these pro-survival effects.

• Dose-Response Analysis: Perform a careful dose-response study to see if lower concentrations of DDO-7263 can provide the desired primary effect (e.g., neuroprotection in a co-culture model) without promoting proliferation of cancer cells.

• Alternative Readouts: Measure markers of apoptosis (e.g., cleaved caspase-3) and cell cycle progression (e.g., Ki-67 staining) to get a clearer picture of the cellular response to DDO-7263.

Q2: Our non-cancerous cells are showing signs of toxicity or cell death at concentrations that are reported to be safe. What could be the cause?

A2: While one study reported no significant decrease in the survival rate of PC12 and THP-Ms cells with DDO-7263 alone, toxicity can be cell-type specific and influenced by experimental conditions. The secondary mechanism of DDO-7263, proteasome inhibition, could be a contributing factor.

• Proteasome Inhibition: DDO-7263 upregulates Nrf2 by binding to Rpn6 and blocking the assembly of the 26S proteasome. Proteasome inhibitors are a class of drugs used in cancer therapy, and they can induce apoptosis by disrupting protein homeostasis.[3] While DDO-7263's effect may be less potent than therapeutic proteasome inhibitors, it could still be significant in sensitive cell lines.

• Cardiotoxicity: In a broader context, some proteasome inhibitors have been associated with cardiotoxicity, leading to apoptosis in cardiac myocytes.[4] If you are working with cardiomyocytes or related cell types, this could be a relevant consideration.

Troubleshooting Steps:

• Confirm Compound Integrity: Ensure the purity and stability of your DDO-7263 stock.

• Positive Controls: Include a known proteasome inhibitor (e.g., MG132) as a positive control to see if your cells are particularly sensitive to this class of compounds.

• Measure Proteasome Activity: Utilize a proteasome activity assay to quantify the extent of inhibition by DDO-7263 in your specific cell model.

Q3: We are seeing unexpected changes in inflammatory signaling pathways that are not consistent with NLRP3 inflammasome inhibition. Why might this be happening?

A3: DDO-7263 is known to inhibit the NLRP3 inflammasome, which is generally an anti-inflammatory effect.[5] However, the interplay between Nrf2 and other inflammatory pathways, like NF-κB, is complex.

• Nrf2-NF-κB Crosstalk: Nrf2 can negatively regulate the NF-κB pathway, a key driver of inflammation.[2] However, the net effect on inflammatory signaling can depend on the specific cellular context and the timing of pathway activation. It's possible that in your system, the modulation of Nrf2 is leading to indirect effects on other inflammatory signaling cascades.

Troubleshooting Steps:

• Multiplex Cytokine Analysis: Perform a broad screen of cytokines and chemokines to get a comprehensive view of the inflammatory profile of your cells after DDO-7263 treatment.

• Pathway-Specific Inhibitors: Use specific inhibitors for other inflammatory pathways (e.g., an NF-κB inhibitor) in combination with DDO-7263 to dissect the observed effects.

• Time-Course Experiment: Analyze inflammatory markers at different time points after treatment to understand the kinetics of the response.

Quantitative Data Summary

The following tables summarize quantitative data from published studies on DDO-7263.

Table 1: In Vitro Efficacy of DDO-7263

Cell Line	Treatment	Concentration Range	Effect
PC12	H₂O₂-induced oxidative damage	2.5 - 80 µM	Increased cell survival rate in a concentration-dependent manner.
THP-1 derived macrophages (THP-Ms)	H₂O₂-induced oxidative damage	2.5 - 80 µM	Increased cell survival rate in a concentration-dependent manner.
PC12	DDO-7263 alone	Not specified	No significant decrease in cell survival rate.
THP-Ms	DDO-7263 alone	Not specified	No significant decrease in cell survival rate.
THP-Ms	ATP-LPS exposure	Not specified	Significantly inhibited NLRP3 activation, cleaved caspase-1 production, and IL-1β protein expression.

Table 2: In Vivo Administration and Effects of DDO-7263 in a Mouse Model of Parkinson's Disease

Animal Model	Administration Route	Dosage	Observed Effects
MPTP-induced Parkinson's disease mice	Intraperitoneal (IP)	10 - 100 mg/kg/day for 10 days	Improved behavioral abnormalities, attenuated dopaminergic neuron loss, and inhibited the secretion of inflammatory factors.

Experimental Protocols

Protocol 1: Assessment of Cell Viability using MTT Assay

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere overnight.

• Treatment: Treat cells with various concentrations of DDO-7263 (e.g., 0, 2.5, 5, 10, 20, 40, 80 µM) for 24 hours. If studying protective effects, pre-treat with DDO-7263 for a specified time before inducing damage with an agent like H₂O₂.

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Express cell viability as a percentage of the control (untreated) cells.

Protocol 2: Western Blot for Nrf2 Pathway Activation

• Cell Lysis: After treatment with DDO-7263, wash cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-polyacrylamide gel. After electrophoresis, transfer the proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate with primary antibodies against Nrf2, HO-1, NQO1, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature. Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Visualizations

Caption: Mechanism of action of DDO-7263.

Caption: Troubleshooting workflow for unexpected phenotypes.

References

• 1. NRF2 and the Ambiguous Consequences of Its Activation during Initiation and the Subsequent Stages of Tumourigenesis | MDPI [mdpi.com]
• 2. The Good and Bad of Nrf2: An Update in Cancer and New Perspectives in COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Proteasome Inhibitors: Structure and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cardiovascular Complications of Proteasome Inhibitors Used in Multiple Myeloma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 5-(3,4-Difluorophenyl)-3-(6-methylpyridin-3-yl)-1,2,4-oxadiazole (DDO-7263), a novel Nrf2 activator targeting brain tissue, protects against MPTP-induced subacute Parkinson's disease in mice by inhibiting the NLRP3 inflammasome and protects PC12 cells against oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Nrf2 Activation with DDO-7263

Topic: DDO-7263 Not Showing Expected Nrf2 Activation

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides targeted troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter when using DDO-7263 to activate the Nrf2 signaling pathway.

Understanding the Mechanism: How DDO-7263 Activates Nrf2

DDO-7263 is a potent 1,2,4-Oxadiazole derivative that activates the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway.[1] Unlike many electrophilic Nrf2 activators that modify Keap1, DDO-7263 has a distinct mechanism of action. It binds to Rpn6, a component of the 26S proteasome, blocking its assembly.[1][2] This inhibition prevents the subsequent degradation of ubiquitinated Nrf2, leading to its accumulation, stabilization, and translocation into the nucleus where it can initiate the transcription of Antioxidant Response Element (ARE) target genes.[1][3]

Diagram 1. Mechanism of DDO-7263-mediated Nrf2 activation.

Frequently Asked Questions & Initial Checks

Q1: I'm not observing any Nrf2 activation with DDO-7263. What are the first things I should check?

A1: Before troubleshooting specific assays, verify these fundamental parameters:

• Compound Integrity: Ensure DDO-7263 has been stored correctly (-20°C for long-term) and is fully solubilized in DMSO before diluting into your culture medium.[4]

• Cell Health & Viability: Confirm that your cells are healthy and not overly confluent. Perform a viability assay (e.g., MTT or Trypan Blue) to ensure the concentration of DDO-7263 used is not cytotoxic to your specific cell line.

• Treatment Conditions: Double-check the final concentration and the duration of the treatment. Nrf2 activation is a dynamic process; the optimal time point for observing protein accumulation or target gene transcription may vary between cell types.

• Positive Controls: Always include a known Nrf2 activator as a positive control. Since DDO-7263 works by inhibiting the proteasome, a general proteasome inhibitor like MG-132 is an excellent mechanistic positive control.[5] Other common activators include sulforaphane (B1684495) (SFN) or tert-Butylhydroquinone (tBHQ).[5]

Q2: What are the recommended treatment conditions for DDO-7263 in cell culture?

A2: The optimal concentration and duration can be cell-type dependent. However, published data provides a strong starting point.

Parameter	Recommended Starting Conditions	Notes
Concentration	1 - 20 µM	A concentration of 20 µM has been shown to effectively upregulate HO-1 and NQO1 protein levels.[1]
Treatment Time	2 - 24 hours	For target gene mRNA expression (qPCR), check earlier time points (e.g., 4-8 hours). For protein expression (Western Blot), check later time points (e.g., 12-24 hours).[1]
Vehicle Control	DMSO	Ensure the final DMSO concentration is consistent across all conditions and is non-toxic to the cells (typically ≤ 0.1%).

Assay-Specific Troubleshooting Guides

If the initial checks are verified, the issue may lie within the specific assay being used to measure Nrf2 activation.

Diagram 2. Logical workflow for troubleshooting Nrf2 activation experiments.

Western Blot Troubleshooting

This is the most common method to assess the accumulation of total Nrf2 and the increased expression of its target proteins.

Q: My anti-Nrf2 antibody isn't showing a clear band or increase after treatment. What's wrong?

A: This is a well-documented challenge.[5]

• Incorrect Molecular Weight: The predicted molecular weight of Nrf2 is ~60-68 kDa. However, due to extensive post-translational modifications, the biologically active, stabilized form of Nrf2 typically migrates between 95 and 110 kDa on an SDS-PAGE gel.[5] Bands at lower molecular weights may be non-specific or degradation products.

• Antibody Quality: Nrf2 antibodies can be inconsistent. Validate your antibody using a positive control lysate (e.g., from cells treated with MG-132) or a cell line known to have high Nrf2 expression.[6]

• Low Endogenous Levels: Under basal conditions, Nrf2 is kept at very low levels.[7] Ensure you load a sufficient amount of total protein (at least 20-30 µg of whole-cell lysate) to detect an increase.[6]

Q: I don't see an increase in Nrf2 target proteins like NQO1 or HO-1.

A:

• Kinetics: The induction of target proteins occurs after Nrf2 has accumulated and translocated. Ensure your treatment duration is sufficient (e.g., 12-24 hours).

• Antibody and Protein Loading: As with Nrf2, verify your antibody performance and ensure adequate protein is loaded onto the gel.

• Cell-Specific Response: Some cell types may preferentially upregulate certain Nrf2 targets over others. Consider probing for a panel of target proteins. A robust set includes NQO1, HMOX1, GCLC, and GCLM.[7]

Problem	Possible Cause	Recommended Solution
No/Weak Nrf2 Signal	Insufficient protein loaded.	Load 20-30 µg of total protein per lane.[6] Use a positive control cell lysate.
Inefficient protein transfer.	Verify transfer efficiency with a Ponceau S stain before blocking.[5][8]
Looking for the wrong size band.	The primary Nrf2 band should be at 95-110 kDa .[5]
High Background	Antibody concentration is too high.	Titrate the primary and secondary antibody concentrations to find the optimal dilution.[5][8]
Insufficient washing or blocking.	Increase the number and duration of wash steps. Ensure blocking is done for at least 1 hour at room temperature.[6][8]
No Increase in Target Proteins (NQO1, HO-1)	Suboptimal treatment time.	Perform a time-course experiment (e.g., 6, 12, 24 hours) to find the peak expression time.
Cell line does not express high levels of that specific target.	Test a panel of Nrf2 targets (e.g., NQO1, HMOX1, GCLM).[7]

Quantitative Real-Time PCR (qPCR) Troubleshooting

qPCR is used to measure the upregulation of Nrf2 target gene mRNA.

Q: The mRNA levels of Nrf2 target genes are not increasing after DDO-7263 treatment.

A:

• Timing is Critical: mRNA upregulation is an earlier event than protein accumulation. The peak transcriptional response may occur between 4 and 12 hours post-treatment. If you are only checking at 24 hours, you may have missed the peak.

• Primer Specificity and Efficiency: Poorly designed primers are a major source of error. Always validate your primers by checking for a single peak in a melt curve analysis and ensuring the amplification efficiency is between 90-110%.[9]

• RNA Integrity: Use high-quality, intact RNA (RIN > 8.0) for cDNA synthesis to ensure reliable results.

• Choice of Housekeeping Gene: Ensure your reference gene (e.g., GAPDH, ACTB) is not affected by DDO-7263 treatment in your specific cell model.

Problem	Possible Cause	Recommended Solution
No Increase in Target Gene mRNA	Timepoint is too late.	Perform a time-course experiment, focusing on earlier time points (e.g., 2, 4, 8, 12 hours).
Poor primer design.	Design primers to amplify a 75-200 bp product with a Tm of 55-60°C.[9] Validate with a melt curve.
High Variability Between Replicates	Poor RNA quality.	Check RNA integrity using a Bioanalyzer or similar method. Prepare fresh cDNA.
Pipetting inconsistency.	Use a master mix for your qPCR reactions to minimize pipetting errors.

Experimental Protocols

Protocol 1: Western Blotting for Nrf2 and Target Proteins

Diagram 3. Standard experimental workflow for Western Blotting.

• Sample Preparation: After treatment with DDO-7263, wash cells with ice-cold PBS and lyse with RIPA buffer supplemented with protease and phosphatase inhibitors.

• Quantification: Determine protein concentration using a BCA assay.

• Electrophoresis: Load 20-30 µg of protein per well onto an 8-10% SDS-PAGE gel.

• Transfer: Transfer proteins to a PVDF membrane.

• Blocking: Stain with Ponceau S to confirm transfer, then block the membrane for 1 hour at room temperature in 5% non-fat dry milk or BSA in TBS-T (Tris-Buffered Saline with 0.1% Tween-20).[8]

• Antibody Incubation: Incubate the membrane with the primary antibody (e.g., anti-Nrf2, anti-NQO1, anti-HO-1, anti-β-actin) overnight at 4°C, following the manufacturer's recommended dilution.

• Washing: Wash the membrane 3 times for 5 minutes each with TBS-T.[6]

• Secondary Antibody: Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash again as in step 7. Apply an ECL (Enhanced Chemiluminescence) substrate and visualize the bands using a digital imager. Remember to look for Nrf2 at 95-110 kDa .[5]

Protocol 2: Quantitative Real-Time PCR (qPCR)

• RNA Extraction: Following DDO-7263 treatment, harvest cells and extract total RNA using a column-based kit or TRIzol reagent. Assess RNA purity and concentration.

• cDNA Synthesis: Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit with oligo(dT) and random hexamer primers.

• qPCR Reaction: Set up the qPCR reaction in triplicate using a SYBR Green master mix, validated primers (forward and reverse), and diluted cDNA.

• Cycling Conditions: Use a standard 3-step cycling protocol (e.g., 95°C denaturation, 60°C annealing, 72°C extension) for 40 cycles, followed by a melt curve analysis.

• Data Analysis: Calculate the relative expression of target genes (e.g., HMOX1, NQO1) using the 2-ΔΔCt method, normalized to a stable housekeeping gene (e.g., ACTB, GAPDH).[10]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. DDO-7263 | Nrf2 activator | Probechem Biochemicals [probechem.com]
• 3. Tweaking the NRF2 signaling cascade in human myelogenous leukemia cells by artificial nano-organelles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. DDO-7263 Supplier | CAS 2254004-96-9 | AOBIOUS [aobious.com]
• 5. benchchem.com [benchchem.com]
• 6. Western Blotting Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 7. Biomarkers of NRF2 signalling: Current status and future challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Western Blot Troubleshooting Guide - TotalLab [totallab.com]
• 9. bio-rad.com [bio-rad.com]
• 10. pnas.org [pnas.org]

Inconsistent results with DDO-7263 in replicate experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering inconsistent results in replicate experiments involving DDO-7263.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for DDO-7263?

DDO-7263 is a potent, small-molecule activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2)-antioxidant response element (ARE) signaling pathway.[1][2][3] It functions by binding to Rpn6, a subunit of the 26S proteasome, which blocks the degradation of ubiquitinated Nrf2.[1][3] This stabilization of Nrf2 allows it to translocate to the nucleus, where it binds to the ARE and initiates the transcription of various antioxidant and cytoprotective genes, such as heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1).[1] Additionally, DDO-7263 has been shown to inhibit the activation of the NLRP3 inflammasome, a key component of the inflammatory response.[2]

Q2: What are the reported cellular effects of DDO-7263?

In vitro, DDO-7263 has been demonstrated to protect PC12 neuronal cells from oxidative damage induced by hydrogen peroxide (H₂O₂).[2] It also upregulates the protein levels of HO-1 and NQO1 in a concentration-dependent manner.[1] Furthermore, in THP-1-derived macrophages, DDO-7263 significantly inhibits the activation of the NLRP3 inflammasome, leading to reduced production of cleaved caspase-1 and interleukin-1β (IL-1β).[2]

Q3: What are the known in vivo effects of DDO-7263?

In animal models of Parkinson's disease (MPTP-induced), DDO-7263 has been shown to ameliorate behavioral abnormalities and protect dopaminergic neurons from chemically induced cell loss in the substantia nigra and striatum.[2][3] It also reduces the secretion of pro-inflammatory factors.[2]

Q4: What is the recommended storage and handling for DDO-7263?

For long-term storage, DDO-7263 stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[1] As with many small molecules, repeated freeze-thaw cycles should be avoided. For experimental use, it is typically dissolved in DMSO.[4]

Troubleshooting Guide for Inconsistent Results

Inconsistent results in replicate experiments with DDO-7263 can arise from a variety of factors, ranging from compound handling and experimental setup to the inherent biological variability of the system under study. This guide provides a structured approach to troubleshooting common issues.

Issue 1: High Variability in Nrf2 Activation Readouts (e.g., HO-1, NQO1 levels)

High variability in the induction of Nrf2 target genes can obscure the true effect of DDO-7263.

Potential Causes & Troubleshooting Steps:

Potential Cause	Recommended Troubleshooting Action
Cell Passage Number	High passage numbers can lead to phenotypic drift and altered cellular responses. Maintain a consistent and low passage number for all experiments.
Cell Seeding Density	Inconsistent cell numbers at the start of the experiment will lead to variable results. Ensure precise and uniform cell seeding across all wells and plates.
DDO-7263 Stock Solution Integrity	Improper storage or multiple freeze-thaw cycles can lead to compound degradation. Prepare fresh dilutions from a properly stored stock solution for each experiment.
Inconsistent Incubation Times	The kinetics of Nrf2 activation and target gene expression are time-dependent. Use a precise and consistent incubation time for DDO-7263 treatment across all replicates.
Mycoplasma Contamination	Mycoplasma can alter cellular signaling and gene expression. Regularly test cell cultures for mycoplasma contamination.

Issue 2: Discrepancies in Cell Viability or Cytotoxicity Assays

Unexpected or variable effects on cell viability can confound the interpretation of DDO-7263's activity.

Potential Causes & Troubleshooting Steps:

Potential Cause	Recommended Troubleshooting Action
DMSO Concentration	High concentrations of DMSO, the solvent for DDO-7263, can be toxic to cells. Ensure the final DMSO concentration is consistent across all wells and below the tolerance level of your cell line (typically <0.5%).
Colloidal Aggregation of DDO-7263	At higher concentrations, small molecules can form aggregates that lead to non-specific effects, including cytotoxicity.[5] Including a non-ionic detergent like Triton X-100 (e.g., 0.01%) in the assay buffer can help to mitigate this.[5]
Compound Autofluorescence	If using a fluorescence-based viability assay, DDO-7263 may possess intrinsic fluorescence that interferes with the readout.[5] Run a control with DDO-7263 in cell-free media to assess its autofluorescence at the assay's excitation and emission wavelengths.[5]
Assay Timing	The timing of the viability assessment relative to DDO-7263 treatment is critical. Ensure the assay is performed at a consistent and appropriate time point.

Issue 3: Inconsistent Inhibition of Inflammatory Responses (e.g., IL-1β secretion)

Variability in the anti-inflammatory effects of DDO-7263 can be due to several factors related to the inflammatory stimulus and the cells themselves.

Potential Causes & Troubleshooting Steps:

Potential Cause	Recommended Troubleshooting Action
Variability in Inflammatory Stimulus	The potency and purity of stimuli like LPS and ATP can vary between batches. Use the same batch of reagents for a set of experiments and perform a dose-response titration for each new batch.
Cell Priming and Activation State	The timing and concentration of the priming signal (e.g., LPS) and the activation signal (e.g., ATP) are critical for consistent NLRP3 inflammasome activation. Optimize and strictly adhere to the priming and activation protocols.
Pre-incubation Time with DDO-7263	The duration of pre-incubation with DDO-7263 before adding the inflammatory stimulus can impact the extent of inhibition. Maintain a consistent pre-incubation time.
Choice of Microplate	For luminescence- or fluorescence-based readouts of inflammatory markers, the type of microplate (e.g., black or white, clear bottom) can affect signal-to-noise ratios.[6] Use plates appropriate for your detection method.

Experimental Protocols & Data

Representative In Vitro Data for DDO-7263

The following table summarizes typical concentration ranges and observed effects of DDO-7263 in cell-based assays.

Parameter	Cell Line	Concentration Range	Observed Effect	Reference
Nrf2 Target Gene Upregulation	Not Specified	20 µM	Upregulation of HO-1 and NQO1 protein levels	[1]
Neuroprotection	PC12 cells	Not Specified	Protection against H₂O₂-induced oxidative damage	[2]
NLRP3 Inflammasome Inhibition	THP-1 derived macrophages	Not Specified	Inhibition of cleaved caspase-1 and IL-1β production	[2]

Protocol: Western Blot for HO-1 and NQO1 Upregulation

• Cell Seeding: Plate cells at a density that will result in 70-80% confluency at the time of harvest.

• DDO-7263 Treatment: The following day, treat cells with varying concentrations of DDO-7263 (e.g., 0, 5, 10, 20 µM) for a predetermined time (e.g., 6-24 hours).

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blot: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane. Block the membrane and probe with primary antibodies against HO-1, NQO1, and a loading control (e.g., β-actin).

• Detection: Incubate with the appropriate secondary antibodies and visualize using a chemiluminescence detection system.

Visualizations

Caption: Mechanism of action of DDO-7263 as an Nrf2 activator.

Caption: A logical workflow for troubleshooting inconsistent experimental results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 5-(3,4-Difluorophenyl)-3-(6-methylpyridin-3-yl)-1,2,4-oxadiazole (DDO-7263), a novel Nrf2 activator targeting brain tissue, protects against MPTP-induced subacute Parkinson's disease in mice by inhibiting the NLRP3 inflammasome and protects PC12 cells against oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. DDO-7263 | Nrf2 activator | Probechem Biochemicals [probechem.com]
• 4. DDO-7263 Supplier | CAS 2254004-96-9 | AOBIOUS [aobious.com]
• 5. benchchem.com [benchchem.com]
• 6. m.youtube.com [m.youtube.com]

Technical Support Center: Investigating the Potential of DDO-7263 to Induce Endoplasmic Reticulum (ER) Stress

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the potential of DDO-7263 to induce Endoplasmic Reticulum (ER) stress. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of DDO-7263?

DDO-7263 is a potent activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2)-antioxidant response element (ARE) signaling pathway.[1][2][3] Its mechanism involves binding to Rpn6, a component of the 26S proteasome, which blocks the assembly of the proteasome and subsequent degradation of ubiquitinated Nrf2.[1] This leads to the accumulation and nuclear translocation of Nrf2, where it activates the transcription of antioxidant and cytoprotective genes.[1][2]

Q2: Is there direct evidence that DDO-7263 induces ER stress?

Currently, published literature does not directly demonstrate that DDO-7263 induces ER stress. However, based on its mechanism of action as a proteasome inhibitor, there is a strong scientific basis to hypothesize that DDO-7263 has the potential to induce ER stress.

Q3: How could DDO-7263's mechanism of action lead to ER stress?

The endoplasmic reticulum (ER) is a critical organelle for protein folding and modification. The ubiquitin-proteasome system is responsible for the degradation of misfolded proteins that accumulate in the ER, a process known as ER-associated degradation (ERAD).[4] By inhibiting the 26S proteasome, DDO-7263 can disrupt ERAD, leading to the accumulation of unfolded or misfolded proteins within the ER lumen.[2][3] This accumulation triggers the Unfolded Protein Response (UPR), a signaling cascade initiated to restore ER homeostasis, which is the hallmark of ER stress.[2][3][5]

Q4: What is the Unfolded Protein Response (UPR) and what are its key signaling pathways?

The UPR is a cellular stress response to the accumulation of unfolded or misfolded proteins in the ER. It is mediated by three main ER-resident transmembrane proteins:

• PERK (PKR-like ER kinase): Upon activation, PERK phosphorylates the eukaryotic initiation factor 2 alpha (eIF2α), leading to a general attenuation of protein synthesis to reduce the protein load on the ER. It also promotes the translation of specific mRNAs, such as activating transcription factor 4 (ATF4), which upregulates genes involved in amino acid metabolism, antioxidant responses, and apoptosis.

• IRE1α (Inositol-requiring enzyme 1α): Activated IRE1α possesses both kinase and endoribonuclease activity. It splices the mRNA of X-box binding protein 1 (XBP1), leading to the production of a potent transcription factor (XBP1s) that upregulates genes involved in protein folding, ERAD, and quality control.

• ATF6 (Activating transcription factor 6): When activated, ATF6 translocates to the Golgi apparatus, where it is cleaved to release a cytosolic fragment that acts as a transcription factor. This fragment upregulates the expression of ER chaperones and components of the ERAD machinery.

Under prolonged or severe ER stress, the UPR can switch from a pro-survival to a pro-apoptotic response.

Q5: What is the relationship between Nrf2 activation and ER stress?

The relationship between Nrf2 and ER stress is complex and involves significant crosstalk.[6][7]

• ER stress can activate Nrf2: The PERK branch of the UPR can phosphorylate and activate Nrf2, suggesting that Nrf2 activation can be a downstream protective response to ER stress.[6][8][9]

• Nrf2 can modulate the UPR: Activated Nrf2 can upregulate the expression of proteasome subunits and other components of the ERAD pathway, potentially helping to alleviate ER stress.[6][7]

Therefore, while DDO-7263's primary effect is Nrf2 activation, its simultaneous inhibition of the proteasome could create a scenario where the cell's ability to cope with the induced ER stress is influenced by the activated Nrf2 pathway.

Troubleshooting Guides

Issue 1: Unexpected or inconsistent results when treating cells with DDO-7263.

Potential Cause	Troubleshooting Step
Compound Instability	DDO-7263 is typically dissolved in DMSO for in vitro use. Ensure the stock solution is stored correctly at -20°C or -80°C and avoid repeated freeze-thaw cycles. Prepare fresh dilutions for each experiment.
Cell Line Variability	Different cell lines may have varying sensitivities to proteasome inhibition and different capacities to handle ER stress. It is advisable to test a range of DDO-7263 concentrations and time points to determine the optimal experimental conditions for your specific cell line.
Off-target Effects	While DDO-7263 is a known Nrf2 activator via proteasome inhibition, consider the possibility of off-target effects at higher concentrations. Perform dose-response experiments and use the lowest effective concentration.

Issue 2: Difficulty in detecting ER stress markers after DDO-7263 treatment.

Potential Cause	Troubleshooting Step
Suboptimal Time Point	The induction of ER stress markers can be transient. Perform a time-course experiment (e.g., 2, 4, 8, 12, 24 hours) to identify the peak expression of UPR markers.
Insufficient Concentration	The concentration of DDO-7263 may not be sufficient to induce a detectable level of ER stress. Titrate the concentration of DDO-7263 in your experiments.
Antibody Quality	Ensure the primary antibodies used for Western blotting are validated for the detection of your target ER stress markers (e.g., p-PERK, p-eIF2α, ATF4, BiP/GRP78, CHOP, and spliced XBP1).
Low Abundance of Markers	Some ER stress markers may be expressed at low levels. Use a sensitive detection method and ensure adequate protein loading for Western blotting.

Issue 3: Observing cell death that may or may not be related to ER stress.

Potential Cause	Troubleshooting Step
Apoptosis induced by prolonged ER stress	If ER stress is prolonged and severe, it can lead to apoptosis. Assess for markers of apoptosis such as cleaved caspase-3, PARP cleavage, and TUNEL staining in parallel with ER stress markers.
Other Cytotoxic Effects	At high concentrations, DDO-7263 might induce cytotoxicity through mechanisms other than ER stress. Perform cell viability assays (e.g., MTT, LDH) to determine the cytotoxic concentration range.
Nrf2-mediated effects on cell survival	Nrf2 activation is generally considered cytoprotective. Consider that the observed cellular phenotype is a net result of the pro-survival Nrf2 signaling and the potential pro-death ER stress.

Experimental Protocols

Protocol 1: Western Blot Analysis of ER Stress Markers

This protocol describes the detection of key UPR proteins by Western blotting.

• Cell Culture and Treatment: Plate cells at an appropriate density and allow them to adhere overnight. Treat cells with DDO-7263 at various concentrations and for different time points. Include a positive control for ER stress induction, such as tunicamycin (B1663573) (an inhibitor of N-linked glycosylation) or thapsigargin (B1683126) (a SERCA pump inhibitor).

• Protein Extraction: Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford protein assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (20-40 µg) per lane on an SDS-polyacrylamide gel.

  • Separate proteins by electrophoresis and transfer them to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against ER stress markers (e.g., p-PERK, p-eIF2α, ATF4, BiP/GRP78, CHOP) overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Data Analysis: Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin, GAPDH).

Quantitative Data Summary Table: ER Stress Markers

Marker	Function in UPR	Expected Change with ER Stress
p-PERK	Activation of the PERK pathway	Increase
p-eIF2α	Attenuation of global protein synthesis	Increase
ATF4	Transcription factor for stress response genes	Increase
BiP/GRP78	ER chaperone, central regulator of UPR	Increase
CHOP	Pro-apoptotic transcription factor	Increase (with prolonged stress)
sXBP1	Active transcription factor for UPR genes	Increase

Protocol 2: RT-qPCR for ER Stress-Related Gene Expression

This protocol measures the mRNA levels of UPR target genes.

• Cell Culture and Treatment: Treat cells with DDO-7263 as described in Protocol 1.

• RNA Extraction: Isolate total RNA from cells using a commercial RNA extraction kit.

• cDNA Synthesis: Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• Quantitative PCR (qPCR):

  • Perform qPCR using SYBR Green or TaqMan probes for target genes (e.g., ATF4, DDIT3 (CHOP), HSPA5 (BiP/GRP78), and spliced XBP1).

  • Use appropriate primers for each target gene.

  • Normalize the expression levels to a housekeeping gene (e.g., ACTB, GAPDH).

• Data Analysis: Calculate the relative gene expression using the ΔΔCt method.

Quantitative Data Summary Table: ER Stress-Related Genes

Gene	Encoded Protein	Function in UPR	Expected Change with ER Stress
HSPA5	BiP/GRP78	ER chaperone	Upregulation
DDIT3	CHOP	Pro-apoptotic factor	Upregulation
ATF4	ATF4	Transcription factor	Upregulation
XBP1s	sXBP1	Transcription factor	Upregulation

Visualizations

Caption: DDO-7263's potential to induce ER stress via proteasome inhibition.

Caption: Overview of the three main signaling pathways of the Unfolded Protein Response.

Caption: Experimental workflow for assessing DDO-7263-induced ER stress.

References

• 1. Proteasome Inhibition Represses Unfolded Protein Response and Nox4, Sensitizing Vascular Cells to Endoplasmic Reticulum Stress-Induced Death - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Proteasome inhibitors induce a terminal unfolded protein response in multiple myeloma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. Proteasome inhibition potentiates antitumor effects of photodynamic therapy in mice through induction of ER stress and unfolded protein response - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Nrf2 and Nrf1 signaling and ER stress crosstalk: implication for proteasomal degradation and autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Nrf2 and Nrf1 signaling and ER stress crosstalk: implication for proteasomal degradation and autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pnas.org [pnas.org]
• 9. ATF4-Dependent NRF2 Transcriptional Regulation Promotes Antioxidant Protection during Endoplasmic Reticulum Stress - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

DDO-7263 and Sulforaphane: A Comparative Analysis of Nrf2 Activation Efficiency

For researchers and professionals in drug development, the quest for potent and specific activators of the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway is of paramount importance. This signaling cascade is a critical regulator of cellular defense against oxidative and electrophilic stress, and its modulation holds therapeutic promise for a wide range of diseases. This guide provides a detailed comparison of two Nrf2 activators, the novel compound DDO-7263 and the well-characterized phytochemical sulforaphane (B1684495), focusing on their mechanisms of action and efficiency in Nrf2 activation.

Mechanisms of Nrf2 Activation: A Tale of Two Strategies

The transcription factor Nrf2 is the master regulator of the antioxidant response. Under basal conditions, it is sequestered in the cytoplasm by its negative regulator, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its ubiquitination and subsequent degradation by the proteasome. The activation of Nrf2, leading to its translocation to the nucleus and the transcription of antioxidant response element (ARE)-dependent genes, can be achieved through various mechanisms.

Sulforaphane , an isothiocyanate found in cruciferous vegetables, is a well-established indirect Nrf2 activator.[1] Its mechanism involves the covalent modification of specific cysteine residues on Keap1.[2] This modification induces a conformational change in Keap1, leading to the dissociation of the Nrf2-Keap1 complex. This allows newly synthesized Nrf2 to escape degradation, accumulate in the cytoplasm, and subsequently translocate to the nucleus to initiate the transcription of its target genes.[3]

In contrast, DDO-7263 , a novel synthetic compound, appears to employ a different strategy to activate Nrf2. Preliminary evidence suggests that DDO-7263 upregulates Nrf2 by binding to Rpn6, a component of the 26S proteasome. This interaction is thought to block the degradation of ubiquitinated Nrf2, leading to its accumulation and subsequent nuclear translocation. This mechanism suggests that DDO-7263 acts downstream of the Keap1-Nrf2 interaction, focusing on the protein degradation machinery itself. Further research is needed to fully elucidate the intricacies of this mechanism.

Quantitative Comparison of Nrf2 Activation Efficiency

A direct, head-to-head quantitative comparison of the Nrf2 activation efficiency of DDO-7263 and sulforaphane under identical experimental conditions is not yet extensively documented in publicly available literature. However, based on existing data for sulforaphane and preliminary information on DDO-7263, we can infer their potential relative potencies.

The potency of Nrf2 activators is often quantified by their half-maximal effective concentration (EC50) in cell-based reporter assays, such as the ARE-luciferase reporter assay. In this assay, cells are engineered to express the luciferase enzyme under the control of an ARE promoter. The luminescence produced is directly proportional to the level of Nrf2 activation.

Compound	Reported EC50 for Nrf2 Activation (ARE Luciferase Assay)	Cell Line	Reference
Sulforaphane	~2-5 µM	Various	[4]
Sulforaphane	33 µM	AREc32	[5]
DDO-7263	Not yet reported

As indicated in the table, the EC50 for sulforaphane's Nrf2 activation varies depending on the cell line and experimental conditions, but it is generally in the low micromolar range. While a specific EC50 value for DDO-7263 in a comparable assay is not yet available in the reviewed literature, its designation as a "potent Nrf2-ARE activator" suggests that it is expected to exhibit significant activity. Future studies directly comparing the two compounds are necessary to definitively establish their relative potencies.

Another key metric for comparing Nrf2 activation efficiency is the fold induction of Nrf2 target genes, such as NAD(P)H quinone oxidoreductase 1 (NQO1) and Heme Oxygenase 1 (HO-1). Quantitative real-time PCR (qPCR) is the standard method for measuring these changes in gene expression. A study directly comparing DDO-7263 and sulforaphane would need to measure the induction of these genes across a range of concentrations to provide a comprehensive comparison of their efficacy.

Experimental Protocols

To provide a framework for the direct comparison of DDO-7263 and sulforaphane, the following are detailed methodologies for key experiments.

ARE-Luciferase Reporter Assay

This assay is a primary tool for quantifying the ability of a compound to activate the Nrf2 signaling pathway.

1. Cell Culture and Transfection:

• Culture a suitable cell line (e.g., HepG2, HEK293T) in appropriate growth medium.
• Co-transfect the cells with a pGL4.37[luc2P/ARE/Hygro] vector containing the firefly luciferase gene under the control of an ARE promoter and a control plasmid (e.g., pRL-TK) expressing Renilla luciferase for normalization of transfection efficiency.

2. Compound Treatment:

• Seed the transfected cells into 96-well plates.
• After 24 hours, treat the cells with a range of concentrations of DDO-7263 and sulforaphane. Include a vehicle control (e.g., DMSO).

3. Luciferase Activity Measurement:

• After a 16-24 hour incubation period, lyse the cells.
• Measure the firefly and Renilla luciferase activities using a dual-luciferase reporter assay system and a luminometer.

4. Data Analysis:

• Normalize the firefly luciferase activity to the Renilla luciferase activity for each well.
• Calculate the fold induction of Nrf2 activity by dividing the normalized luciferase activity of the treated cells by that of the vehicle control.
• Plot the fold induction against the compound concentration and determine the EC50 value using non-linear regression analysis.

Quantitative Real-Time PCR (qPCR) for Nrf2 Target Gene Expression

This method provides a quantitative measure of the induction of specific Nrf2 target genes.

1. Cell Culture and Treatment:

• Culture cells (e.g., primary hepatocytes, neuronal cells) in appropriate multi-well plates.
• Treat the cells with various concentrations of DDO-7263 and sulforaphane for a specified time (e.g., 6, 12, or 24 hours).

2. RNA Isolation and cDNA Synthesis:

• Isolate total RNA from the cells using a suitable RNA extraction kit.
• Synthesize complementary DNA (cDNA) from the isolated RNA using a reverse transcription kit.

3. qPCR:

• Perform qPCR using SYBR Green or TaqMan probes with primers specific for Nrf2 target genes (e.g., NQO1, HO-1, GCLM) and a housekeeping gene (e.g., GAPDH, ACTB) for normalization.

4. Data Analysis:

• Calculate the relative gene expression using the ΔΔCt method.
• Determine the fold change in gene expression for each treatment group compared to the vehicle control.

Signaling Pathways and Experimental Workflow Diagrams

To visually represent the concepts discussed, the following diagrams have been generated using the DOT language.

Caption: Nrf2 signaling pathway and points of intervention for sulforaphane and DDO-7263.

Caption: Experimental workflow for comparing the Nrf2 activation efficiency of DDO-7263 and sulforaphane.

Conclusion

References

• 1. Sulforaphane and Other Nutrigenomic Nrf2 Activators: Can the Clinician's Expectation Be Matched by the Reality? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. KEAP1 and done? Targeting the NRF2 pathway with sulforaphane - PMC [pmc.ncbi.nlm.nih.gov]
• 3. files.core.ac.uk [files.core.ac.uk]
• 4. benchchem.com [benchchem.com]
• 5. Screening of Natural Compounds as Activators of the Keap1-Nrf2 Pathway - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to DDO-7263 and Other Neuroprotective 1,2,4-Oxadiazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

The 1,2,4-oxadiazole (B8745197) scaffold has emerged as a privileged structure in medicinal chemistry, yielding compounds with a wide array of biological activities. This guide provides a comparative analysis of DDO-7263, a potent activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, with other notable 1,2,4-oxadiazole derivatives that have demonstrated neuroprotective potential. This objective comparison is supported by available experimental data to aid researchers in their drug discovery and development efforts.

Overview of Compared 1,2,4-Oxadiazole Derivatives

This guide focuses on DDO-7263 and a selection of other 1,2,4-oxadiazole derivatives that have been specifically investigated for their neuroprotective effects, primarily through the activation of the Nrf2 signaling pathway. The comparator compounds include:

• Compound 24: A derivative showing promise in models of ischemic stroke.[1][2]

• Wyc-7-20: A novel derivative with neuroprotective effects in a mouse model of Alzheimer's disease.[3]

• Hit 4 and Derivative 32: Identified through screening as potent Nrf2 activators.[1][4][5][6]

Mechanism of Action: Nrf2 Pathway Activation

The primary mechanism of action for these compounds is the activation of the Nrf2-Antioxidant Response Element (ARE) signaling pathway, a critical cellular defense mechanism against oxidative stress.

DDO-7263 uniquely upregulates Nrf2 by binding to Rpn6, a component of the 26S proteasome, thereby inhibiting the degradation of Nrf2.[7] This leads to the accumulation of Nrf2, its translocation to the nucleus, and subsequent activation of antioxidant genes like heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1).

Other derivatives , such as Compound 24, also promote the nuclear translocation of Nrf2 and increase the expression of its downstream target genes, although their precise molecular binding partners have not been as extensively characterized as DDO-7263.[2]

Caption: Simplified Nrf2 signaling pathway activated by 1,2,4-oxadiazole derivatives.

Comparative Performance Data

The following tables summarize the available quantitative data for DDO-7263 and its comparators. Direct comparison should be approached with caution due to variations in experimental models and assay conditions.

Table 1: In Vitro Nrf2 Activation and Neuroprotection

Compound	Assay	Cell Line	Key Findings	Reference
DDO-7263	Nrf2-ARE Activation	-	Potent Nrf2 activator	[7]
Neuroprotection	PC12 cells	Protects against H₂O₂-induced oxidative damage	[7]
Compound 24	Neuroprotection	PC12 cells	Confers potent protection against sodium nitroprusside (SNP)-induced apoptosis	[2]
Wyc-7-20	Neuroprotection	SH-SY5Y cells	Protective effect against H₂O₂ and Aβ oligomer-induced cytotoxicity at 0.1 µg/mL	[3]
Hit 4	ARE-Luciferase Reporter	-	Identified as a potent Nrf2 activator	[4][5]
Derivative 32	ARE-Luciferase Reporter	-	More potent Nrf2 activator than Hit 4	[4][5]

Table 2: In Vivo Neuroprotective Effects

Compound	Animal Model	Disease Model	Dosing	Key Outcomes	Reference
DDO-7263	Mice	MPTP-induced Parkinson's Disease	-	Improves behavioral abnormalities and attenuates dopaminergic neuron loss	[7]
Compound 24	Rat	Middle Cerebral Artery Occlusion (MCAO)	-	Significantly reduces brain infarction and improves neurological function	[2]
Wyc-7-20	3xTg Mice	Alzheimer's Disease	200 µg/kg, i.p. every 2 days for a month	Improves cognitive impairments, reduces Aβ plaques and p-Tau levels	[3]
Derivative 32	Mice	LPS-induced Inflammation	-	Remarkably suppressed inflammation	[4][5]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

ARE-Luciferase Reporter Gene Assay

This assay is a common method to quantify the activation of the Nrf2-ARE pathway.

• Cell Culture: HepG2 cells are stably transfected with a plasmid containing a luciferase reporter gene under the control of an ARE promoter.

• Treatment: Cells are seeded in 96-well plates and treated with various concentrations of the test compounds (e.g., DDO-7263, Hit 4, Derivative 32) for a specified period (e.g., 24 hours).

• Lysis: After treatment, the cells are lysed to release the cellular components, including the expressed luciferase enzyme.

• Luminometry: A luciferase substrate is added to the cell lysate, and the resulting luminescence is measured using a luminometer. The intensity of the luminescence is proportional to the level of Nrf2 activation.

Caption: Workflow for the ARE-Luciferase Reporter Gene Assay.

Western Blot for Nrf2 Nuclear Translocation and HO-1 Expression

This technique is used to detect and quantify the levels of specific proteins.

• Cell/Tissue Lysis: Cells or tissues are treated with the test compound. For Nrf2 translocation, nuclear and cytoplasmic fractions are separated. For total protein expression (e.g., HO-1), whole-cell lysates are prepared.

• Protein Quantification: The total protein concentration in each lysate is determined to ensure equal loading.

• SDS-PAGE: Proteins are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Immunoblotting: The membrane is incubated with primary antibodies specific for the target proteins (Nrf2 or HO-1) and a loading control (e.g., Lamin B for nuclear fraction, β-actin for whole-cell lysate).

• Detection: A secondary antibody conjugated to an enzyme (e.g., HRP) is added, which binds to the primary antibody. A chemiluminescent substrate is then applied, and the light emitted is captured to visualize the protein bands. The intensity of the bands is quantified to determine the relative protein levels.

In Vivo Middle Cerebral Artery Occlusion (MCAO) Model in Rats

This is a widely used model to simulate ischemic stroke.

• Anesthesia: The rat is anesthetized.

• Surgical Procedure: A midline incision is made in the neck to expose the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA). A filament is inserted into the ECA and advanced into the ICA to occlude the origin of the middle cerebral artery (MCA).

• Occlusion and Reperfusion: The filament is left in place for a specific duration (e.g., 2 hours) to induce ischemia, and then withdrawn to allow for reperfusion.

• Treatment: The test compound (e.g., Compound 24) can be administered before, during, or after the ischemic insult.

• Assessment: Neurological deficits are scored, and after a set period, the brain is harvested to measure the infarct volume.

In Vivo Alzheimer's Disease Model (3xTg Mice)

The 3xTg-AD mouse model is a commonly used transgenic model that develops both amyloid-β plaques and tau pathology.

• Animal Model: 3xTg-AD mice are used, which harbor three transgenes (APP, PSEN1, and MAPT).

• Treatment: The test compound (e.g., wyc-7-20) is administered to the mice over a specified period.

• Behavioral Testing: Cognitive function is assessed using behavioral tests such as the Morris water maze or Y-maze.

• Histopathological and Biochemical Analysis: After the treatment period, the brains are collected for analysis of Aβ plaques, phosphorylated tau, and other relevant biomarkers.[8]

Conclusion

DDO-7263 and other 1,2,4-oxadiazole derivatives represent a promising class of compounds for the treatment of neurodegenerative diseases. Their ability to activate the Nrf2 pathway provides a strong rationale for their neuroprotective effects. DDO-7263 stands out due to its well-defined mechanism of action involving the inhibition of Nrf2 degradation via binding to Rpn6. While direct quantitative comparisons of potency are challenging due to differing experimental contexts, the available data suggest that several 1,2,4-oxadiazole derivatives, including Compound 24 and wyc-7-20, exhibit significant neuroprotective activity in relevant preclinical models. Further research, including head-to-head comparative studies, is warranted to fully elucidate the therapeutic potential of this chemical class.

References

• 1. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 2. Synthesis and biological evaluation of 1,2,4-oxadiazole core derivatives as potential neuroprotectants against acute ischemic stroke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. dovepress.com [dovepress.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Discovery and Modification of in Vivo Active Nrf2 Activators with 1,2,4-Oxadiazole Core: Hits Identification and Structure-Activity Relationship Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. DDO-7263 | Nrf2 activator | Probechem Biochemicals [probechem.com]
• 8. mdpi.com [mdpi.com]

DDO-7263 and Dimethyl Fumarate: A Comparative Analysis in Preclinical Parkinson's Disease Models

A detailed examination of two Nrf2 activators, the novel compound DDO-7263 and the FDA-approved drug dimethyl fumarate (B1241708) (DMF), reveals distinct yet overlapping mechanisms of action in preclinical models of Parkinson's disease. Both agents demonstrate neuroprotective potential through the activation of the Nrf2 antioxidant response pathway. However, DDO-7263 exhibits a dual-action mechanism by also inhibiting the NLRP3 inflammasome, a key player in neuroinflammation.

This guide provides a comprehensive comparison of DDO-7263 and dimethyl fumarate, focusing on their performance in cellular and animal models of Parkinson's disease. The information is tailored for researchers, scientists, and drug development professionals, presenting experimental data in a structured format to facilitate objective evaluation.

Core Mechanisms of Action

Both DDO-7263 and dimethyl fumarate exert their primary neuroprotective effects by activating the Nuclear factor erythroid 2-related factor 2 (Nrf2). Nrf2 is a transcription factor that regulates the expression of a wide array of antioxidant and cytoprotective genes. In the context of Parkinson's disease, which is characterized by oxidative stress and neuroinflammation, the activation of the Nrf2 pathway can mitigate neuronal damage and improve cell survival.[1][2][3][4]

DDO-7263, a novel Nrf2 activator, has been shown to possess a unique, dual mechanism of action. In addition to activating the Nrf2-ARE (Antioxidant Response Element) signaling pathway, it also inhibits the activation of the NLRP3 (NOD-like receptor protein 3) inflammasome.[2][3] The NLRP3 inflammasome is a multiprotein complex that, when activated, triggers the release of pro-inflammatory cytokines like IL-1β, contributing to the neuroinflammatory cascade in Parkinson's disease. The inhibition of this pathway by DDO-7263 suggests an additional anti-inflammatory benefit beyond Nrf2 activation.[2][3] Pharmacokinetic studies have also indicated that DDO-7263 has a brain tissue targeting function.[2][3]

Dimethyl fumarate, an FDA-approved treatment for multiple sclerosis and psoriasis, has been repurposed for investigation in Parkinson's disease models. Its neuroprotective effects are primarily attributed to the activation of the Nrf2 pathway, which in turn reduces oxidative stress, decreases neuroinflammation, supports mitochondrial function, and hinders the aggregation of pathological proteins.[1][4] Preclinical studies have consistently shown that DMF can protect dopaminergic neurons and improve motor behavior in animal models of the disease.[1][4]

Comparative Data from In Vivo Parkinson's Disease Models

The following table summarizes the quantitative data from key preclinical studies on DDO-7263 and dimethyl fumarate in the MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine) mouse model of Parkinson's disease. This model induces parkinsonian-like symptoms and pathology by selectively damaging dopaminergic neurons in the substantia nigra.

Parameter	DDO-7263	Dimethyl Fumarate (DMF)	Parkinson's Model	Reference
Behavioral Improvement	Improved behavioral abnormalities	Significantly reduced behavioral impairments	MPTP-induced mice	[2][5]
Dopaminergic Neuron Protection	Significantly attenuated loss of tyrosine hydroxylase (TH)-positive neurons in the substantia nigra and striatum	Significantly reduced neuronal cell degeneration of the dopaminergic tract	MPTP-induced mice	[2][5]
Dopamine (B1211576) Levels	Not explicitly stated in abstract	Prevented dopamine depletion	MPTP-induced mice	[5]
Neuroinflammation	Inhibited the secretion of inflammatory factors; Inhibited NLRP3 inflammasome activation	Reduced interleukin-1β levels and cyclooxygenase-2 activity; Modulated microglia activation	MPTP-induced mice	[2][5]
Oxidative Stress	Protected PC12 neurons from H2O2-induced oxidative damage	Upregulated the Nrf2 pathway and increased levels of antioxidant enzymes	MPTP-induced mice & in vitro	[2][5]
Dosage	Not explicitly stated in abstract	10, 30, and 100 mg/kg (daily oral gavage)	MPTP-induced mice	[5]

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the key signaling pathways targeted by DDO-7263 and dimethyl fumarate, as well as a generalized experimental workflow for their evaluation in a preclinical Parkinson's disease model.

Caption: Signaling pathways of DDO-7263 and DMF in neuroprotection.

Caption: Generalized experimental workflow for preclinical evaluation.

Experimental Protocols

While detailed, step-by-step protocols are proprietary to the conducting laboratories, the following outlines the general methodologies employed in the cited studies.

In Vivo MPTP Mouse Model of Parkinson's Disease

• Animals: Male C57BL/6 mice are typically used.

• MPTP Administration: A sub-acute regimen of MPTP hydrochloride dissolved in saline is administered via intraperitoneal injections. A common protocol involves multiple injections over a short period to induce significant and reproducible loss of dopaminergic neurons.

• Drug Treatment: DDO-7263 or dimethyl fumarate is administered to the animals, often via oral gavage. Treatment can commence before, during, or after MPTP administration to assess prophylactic or therapeutic effects. A vehicle control group receives the solvent without the active compound.

• Behavioral Testing: A battery of motor function tests is performed to assess parkinsonian-like deficits. These may include:

  • Pole Test: To measure bradykinesia and motor coordination.

  • Rotarod Test: To evaluate motor skill learning and coordination.

  • Open Field Test: To assess locomotor activity.

• Immunohistochemistry: After the treatment period, animals are euthanized, and their brains are collected. Brain sections are stained with antibodies against tyrosine hydroxylase (TH) to visualize and quantify dopaminergic neurons in the substantia nigra and striatum. Markers for microglia (e.g., Iba1) and astrocytes (e.g., GFAP) are used to assess neuroinflammation.

• Neurochemical Analysis: High-performance liquid chromatography (HPLC) is often used to measure the levels of dopamine and its metabolites in the striatum.

• Biochemical Assays: Brain tissue homogenates can be used for various biochemical analyses, including ELISA for measuring cytokine levels and Western blotting for assessing the expression of proteins in the Nrf2 and NLRP3 pathways.

In Vitro Models

• Cell Lines: PC12 cells (a rat pheochromocytoma cell line) or primary neuronal cultures are commonly used. For studying inflammation, macrophage cell lines like THP-1 can be utilized.

• Induction of Cellular Stress: Oxidative stress is typically induced by treating the cells with hydrogen peroxide (H₂O₂) or 6-hydroxydopamine (6-OHDA). Neuroinflammation can be modeled by treating microglial cells with lipopolysaccharide (LPS) and ATP.

• Drug Treatment: Cells are pre-treated with various concentrations of DDO-7263 or dimethyl fumarate before the addition of the stress-inducing agent.

• Cell Viability Assays: Assays such as the MTT or LDH assay are used to quantify cell death and assess the protective effects of the compounds.

• Measurement of Reactive Oxygen Species (ROS): Fluorescent probes like DCFH-DA are used to measure intracellular ROS levels.

• Western Blotting and qPCR: These techniques are used to analyze the expression levels of key proteins and genes in the Nrf2 and NLRP3 signaling pathways.

• ELISA: To measure the concentration of secreted cytokines (e.g., IL-1β) in the cell culture medium.

Conclusion

Both DDO-7263 and dimethyl fumarate show significant promise as neuroprotective agents in preclinical models of Parkinson's disease, primarily through the activation of the Nrf2 pathway. DDO-7263's additional ability to inhibit the NLRP3 inflammasome may offer a more targeted anti-inflammatory effect. The data presented in this guide, while not from direct head-to-head comparative studies, provides a solid foundation for understanding the therapeutic potential of these two compounds. Further research, including direct comparative efficacy and safety studies, is warranted to fully elucidate their respective advantages and potential for clinical translation in the treatment of Parkinson's disease.

References

• 1. The Neuroprotective Effect of Dimethyl Fumarate in an MPTP-Mouse Model of Parkinson's Disease: Involvement of Reactive Oxygen Species/Nuclear Factor-κB/Nuclear Transcription Factor Related to NF-E2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. 5-(3,4-Difluorophenyl)-3-(6-methylpyridin-3-yl)-1,2,4-oxadiazole (DDO-7263), a novel Nrf2 activator targeting brain tissue, protects against MPTP-induced subacute Parkinson's disease in mice by inhibiting the NLRP3 inflammasome and protects PC12 cells against oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. europeanreview.org [europeanreview.org]
• 5. Frontiers | Novel potential pharmacological applications of dimethyl fumarate—an overview and update [frontiersin.org]

A Head-to-Head Comparison of Nrf2 Activators: DDO-7263 and Bardoxolone Methyl

In the landscape of therapeutic agents targeting oxidative stress and inflammation, two molecules, DDO-7263 and Bardoxolone (B1667749) methyl, have emerged as potent activators of the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway. This guide provides a comprehensive, data-driven comparison of these two compounds, offering researchers, scientists, and drug development professionals a detailed overview of their mechanisms, experimental data, and methodologies.

Overview and Chemical Structures

DDO-7263 is a novel, brain-targeting, 1,2,4-oxadiazole (B8745197) derivative identified as a potent Nrf2-ARE activator.[1][2] Its chemical formula is C14H9F2N3O with a molecular weight of 273.24 g/mol .[3]

Bardoxolone methyl , also known as CDDO-Me or RTA 402, is a semi-synthetic triterpenoid (B12794562) derived from oleanolic acid.[4][5] It is a well-characterized Nrf2 activator that has undergone extensive clinical investigation.[4][5] Its chemical formula is C32H43NO4 with a molecular weight of 505.699 g/mol .[6][7]

Mechanism of Action: Targeting the Nrf2 Pathway

Both DDO-7263 and Bardoxolone methyl exert their primary therapeutic effects through the activation of the Keap1-Nrf2 pathway, a critical cellular defense mechanism against oxidative and electrophilic stress. However, their specific molecular interactions within this pathway differ.

Bardoxolone methyl covalently binds to reactive cysteine residues on Keap1, the primary negative regulator of Nrf2.[8] This modification disrupts the Keap1-Cul3-Rbx1 E3 ubiquitin ligase complex, preventing the ubiquitination and subsequent proteasomal degradation of Nrf2.[8] The stabilized Nrf2 then translocates to the nucleus, where it heterodimerizes with small Maf proteins and binds to the Antioxidant Response Element (ARE) in the promoter regions of target genes.[4][8] This leads to the transcriptional upregulation of a broad range of cytoprotective genes, including those encoding for antioxidant and detoxifying enzymes like heme oxygenase-1 (HO-1), NADPH quinone oxidoreductase 1 (NQO1), and glutamate-cysteine ligase (GCL).[4]

In addition to its Nrf2-dependent activities, Bardoxolone methyl has been shown to directly inhibit the pro-inflammatory NF-κB signaling pathway by targeting IKKβ kinase activity.[4][9]

DDO-7263 , in contrast, upregulates Nrf2 by binding to Rpn6 (also known as PSMD11), a subunit of the 19S regulatory particle of the 26S proteasome.[1][10][11] This interaction is thought to block the assembly of the 26S proteasome, thereby inhibiting the degradation of ubiquitinated Nrf2.[1][10][11] Similar to the action of Bardoxolone methyl, the resulting accumulation of Nrf2 leads to its nuclear translocation and the activation of ARE-driven gene expression.[1] DDO-7263 has also been shown to inhibit the activation of the NLRP3 inflammasome, a key component of the innate immune response, in an Nrf2-dependent manner.[2]

Signaling Pathway Diagrams

Caption: DDO-7263 Mechanism of Action

Caption: Bardoxolone methyl Mechanism of Action

Quantitative Data Summary

The available data for DDO-7263 is primarily from preclinical studies, while Bardoxolone methyl has been extensively evaluated in human clinical trials. A direct comparison of potency and efficacy is therefore challenging. The following tables summarize the key quantitative findings for each compound.

Table 1: Preclinical Efficacy of DDO-7263

Parameter	Model	Treatment	Result	Citation
Neuroprotection	MPTP-induced Parkinson's disease mouse model	10-100 mg/kg/day, IP, for 10 days	Improved behavioral abnormalities and attenuated dopaminergic neuron loss.	[1][2]
Anti-inflammatory Activity	MPTP-induced Parkinson's disease mouse model	10-100 mg/kg/day, IP, for 10 days	Significantly downregulated plasma levels of pro-inflammatory factors IL-1β and TNF-α.	[1]
Nrf2 Target Gene Upregulation	PC12 and THP-1 cells	20 μM, 2-24 h	Upregulated protein levels of HO-1 and NQO1 in a concentration-dependent manner.	[1]
Cytoprotection against Oxidative Stress	PC12 and THP-M cells treated with 400 μM H₂O₂	2.5-80 μM, 24 h	Increased cell survival rate in a concentration-dependent manner.	[1]
Pharmacokinetics (Rats)	Single IP dose	7, 35, 70 mg/kg	T₁/₂ of 3.32 hours and Cₘₐₓ of 1.38 mg/mL.	[1]

Table 2: Clinical Efficacy of Bardoxolone Methyl in Chronic Kidney Disease (CKD)

Study	Population	Treatment	Primary Endpoint	Result	Citation
BEAM (Phase 2)	227 patients with moderate to severe CKD and type 2 diabetes	25, 75, or 150 mg once daily for 52 weeks	Change in estimated Glomerular Filtration Rate (eGFR)	Statistically significant improvement in eGFR at 52 weeks. Increases of 5.8, 10.5, and 9.3 mL/min/1.73m² for the 25, 75, and 150 mg groups, respectively, relative to placebo.	[12]
Phase 2 Open-Label	20 patients with moderate to severe CKD and type 2 diabetes	25 mg daily for 28 days, then 75 mg daily for 28 days	Change in eGFR	Significant increase from baseline in eGFR of 7.2 ml/min/1.73 m² (p < 0.001).	[13][14]
BEACON (Phase 3)	2,185 patients with T2D and stage 4 CKD	20 mg once daily	Composite renal endpoint	Patients randomized to bardoxolone methyl were significantly less likely to experience the composite renal endpoint (HR 0.48; p < 0.0001). However, the trial was terminated early due to higher rates of heart failure events in the treatment group.	[15]
CARDINAL (Phase 3)	157 patients with Alport Syndrome	Bardoxolone methyl vs. placebo for 2 years	Change in eGFR	At Week 100, patients treated with bardoxolone had a statistically significant improvement in mean change from baseline in eGFR of 7.7 mL/min/1.73 m² compared to placebo (p=0.0005).	[16]

Experimental Protocols

DDO-7263: In Vivo Murine Model of Parkinson's Disease

• Model: MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine)-induced subacute Parkinson's disease in mice.[2]

• Treatment: DDO-7263 was administered via intraperitoneal (IP) injection at doses of 10, 35, and 70 mg/kg/day for 10 consecutive days.[1][2]

• Behavioral Assessment: Motor function and coordination were evaluated using tests such as the pole test and rotarod test.[2]

• Neurochemical and Histological Analysis: Dopaminergic neuron loss was quantified by measuring tyrosine hydroxylase (TH) levels in the substantia nigra (SN) and striatum using immunohistochemistry and Western blot analysis.[2]

• Inflammatory Marker Analysis: Plasma levels of inflammatory cytokines such as IL-1β and TNF-α were measured using ELISA kits.[1]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 5-(3,4-Difluorophenyl)-3-(6-methylpyridin-3-yl)-1,2,4-oxadiazole (DDO-7263), a novel Nrf2 activator targeting brain tissue, protects against MPTP-induced subacute Parkinson's disease in mice by inhibiting the NLRP3 inflammasome and protects PC12 cells against oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. DDO-7263 - MedChem Express [bioscience.co.uk]
• 4. mdpi.com [mdpi.com]
• 5. Bardoxolone methyl - Wikipedia [en.wikipedia.org]
• 6. go.drugbank.com [go.drugbank.com]
• 7. Bardoxolone Methyl | C32H43NO4 | CID 400769 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Bardoxolone methyl: drug development for diabetic kidney disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. karger.com [karger.com]
• 10. DDO-7263 | Nrf2 activator | Probechem Biochemicals [probechem.com]
• 11. DDO-7263|CAS 2254004-96-9|DC Chemicals [dcchemicals.com]
• 12. New Phase 2 Data Published in New England Journal of Medicine Show Bardoxolone Methyl Sustained Improvement in Measure of Kidney Function (eGFR) Over 52 Weeks in Patients With Moderate to Severe Chronic Kidney Disease and Type 2 Diabetes [prnewswire.com]
• 13. Effect of bardoxolone methyl on kidney function in patients with T2D and Stage 3b-4 CKD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. scispace.com [scispace.com]
• 15. Bardoxolone Methyl Improves Kidney Function in Patients with Chronic Kidney Disease Stage 4 and Type 2 Diabetes: Post-Hoc Analyses from Bardoxolone Methyl Evaluation in Patients with Chronic Kidney Disease and Type 2 Diabetes Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pharmacompass.com [pharmacompass.com]

DDO-7263: A Novel Alternative for Nrf2 Activation Explored

A comprehensive comparison of DDO-7263 with other Nuclear factor erythroid 2-related factor 2 (Nrf2) activators, supported by experimental data, reveals a unique mechanism of action and potent activity. This guide offers an objective analysis for researchers, scientists, and drug development professionals navigating the landscape of Nrf2-targeted therapeutics.

The transcription factor Nrf2 is a master regulator of the cellular antioxidant response, playing a crucial role in protecting cells from oxidative stress and inflammation. As such, it has emerged as a promising therapeutic target for a wide range of diseases. Activation of the Nrf2 pathway is primarily achieved by preventing its degradation, which is mediated by the Kelch-like ECH-associated protein 1 (Keap1). Small molecule Nrf2 activators are broadly categorized based on their interaction with Keap1: electrophilic compounds that covalently modify Keap1, and non-covalent inhibitors of the Keap1-Nrf2 protein-protein interaction (PPI).

DDO-7263, a 1,2,4-oxadiazole (B8745197) derivative, represents a distinct class of Nrf2 activators. Unlike conventional activators that target the Keap1-Nrf2 interaction, DDO-7263 upregulates Nrf2 by binding to Rpn6, a component of the 26S proteasome.[1][2][3] This interaction hinders the assembly of the proteasome, thereby inhibiting the degradation of ubiquitinated Nrf2 and leading to its accumulation and subsequent translocation to the nucleus to activate the Antioxidant Response Element (ARE).[1][2][3]

Comparative Analysis of Nrf2 Activator Potency

The potency of Nrf2 activators is commonly evaluated using ARE-driven luciferase reporter assays, which measure the transcriptional activity of Nrf2. The half-maximal effective concentration (EC50) values from these assays provide a standardized measure for comparing different compounds.

Activator Class	Example Compound	Mechanism of Action	Reported EC50 (ARE Reporter Assay)	Key Characteristics
Proteasome Assembly Inhibitor	DDO-7263	Binds to Rpn6, inhibiting 26S proteasome assembly and Nrf2 degradation.	Potent Nrf2-ARE activator (Specific EC50 not publicly available)	Unique mechanism of action, distinct from Keap1-targeting agents. [1][2][3]
Electrophilic (Covalent)	Sulforaphane	Covalent modification of cysteine residues on Keap1.	~2-5 µM	Natural product, extensively studied, potential for off-target effects.[4]
Electrophilic (Covalent)	Dimethyl Fumarate (DMF)	Covalent modification of cysteine residues on Keap1.	~10-20 µM	FDA-approved for multiple sclerosis, associated with side effects.
Electrophilic (Covalent)	Bardoxolone Methyl	Covalent modification of cysteine residues on Keap1.	Nanomolar range in some assays.	High potency synthetic triterpenoid, clinical development has faced challenges.
Non-Electrophilic (Non-covalent PPI Inhibitor)	Various Small Molecules	Direct, non-covalent inhibition of the Keap1-Nrf2 interaction.	Nanomolar to low micromolar range.	High specificity, generally considered to have a better safety profile.
Electrophilic (Covalent)	tBHQ (tert-butylhydroquinone)	Covalent modification of cysteine residues on Keap1.	>2 µM (14-fold induction at 30 µM)	Prototypical Nrf2 activator used in research.[4]
Electrophilic (Covalent)	CDDO-Im (Bardoxolone-Imidazole)	Covalent modification of cysteine residues on Keap1.	0.41 µM	Highly potent synthetic Nrf2 activator.[4]

Experimental Methodologies

The following are detailed protocols for key experiments used to characterize and compare Nrf2 activators.

Keap1-Nrf2 Binding Assay (Fluorescence Polarization)

This assay is designed to identify inhibitors of the Keap1-Nrf2 protein-protein interaction.

Principle: A fluorescently labeled peptide derived from the Nrf2 protein (containing the Keap1 binding motif) is used. In its free form, the small peptide rotates rapidly in solution, resulting in low fluorescence polarization. Upon binding to the larger Keap1 protein, the complex tumbles more slowly, leading to an increase in fluorescence polarization. Compounds that inhibit the interaction will prevent this increase.

Protocol:

• Reagent Preparation:

  • Prepare a solution of purified Keap1 protein in assay buffer (e.g., HEPES buffer).

  • Prepare a solution of the fluorescently labeled Nrf2 peptide (e.g., FITC-labeled 9-mer Nrf2 peptide) in the same assay buffer.

  • Prepare serial dilutions of the test compounds (e.g., DDO-7263 and other Nrf2 activators) in assay buffer containing a small percentage of DMSO to ensure solubility.

• Assay Procedure (384-well plate format):

  • To each well, add a fixed concentration of the fluorescent Nrf2 peptide probe.

  • Add the serially diluted test compounds to the respective wells.

  • Initiate the binding reaction by adding a fixed concentration of the Keap1 protein to each well.

  • Include control wells:

    • Maximum polarization: Fluorescent probe + Keap1 protein (no inhibitor).

    • Minimum polarization: Fluorescent probe only (no Keap1, no inhibitor).

  • Incubate the plate at room temperature for a defined period (e.g., 30 minutes) to allow the binding to reach equilibrium.

• Data Acquisition and Analysis:

  • Measure the fluorescence polarization of each well using a plate reader equipped with appropriate excitation and emission filters (e.g., 485 nm excitation and 535 nm emission for FITC).

  • Calculate the percentage of inhibition for each concentration of the test compound.

  • Determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of the Keap1-Nrf2 interaction) by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Antioxidant Response Element (ARE) Luciferase Reporter Assay

This cell-based assay measures the transcriptional activity of Nrf2.

Principle: A reporter cell line is engineered to contain a luciferase gene under the control of a promoter containing multiple copies of the ARE sequence. Activation of Nrf2 leads to its binding to the ARE, driving the expression of the luciferase enzyme. The amount of light produced upon addition of a luciferase substrate is proportional to the Nrf2 transcriptional activity.

Protocol:

• Cell Culture and Seeding:

  • Culture a suitable cell line (e.g., HepG2) stably transfected with an ARE-luciferase reporter construct in appropriate growth medium.

  • Seed the cells into a 96-well or 384-well white, clear-bottom plate at a predetermined density and allow them to attach overnight.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds (e.g., DDO-7263 and other Nrf2 activators) in cell culture medium.

  • Remove the growth medium from the cells and replace it with the medium containing the test compounds.

  • Include control wells:

    • Positive control: A known Nrf2 activator (e.g., tBHQ or sulforaphane).

    • Vehicle control: Medium with the same concentration of solvent (e.g., DMSO) used for the test compounds.

  • Incubate the cells for a specified period (e.g., 12-24 hours) to allow for Nrf2 activation and luciferase expression.

• Cell Lysis and Luciferase Assay:

  • Remove the medium and wash the cells with phosphate-buffered saline (PBS).

  • Lyse the cells by adding a passive lysis buffer and incubating at room temperature with gentle shaking.

  • Add a luciferase assay reagent containing the substrate (luciferin) to each well.

• Data Acquisition and Analysis:

  • Measure the luminescence signal from each well using a luminometer.

  • Normalize the luciferase activity to a measure of cell viability if necessary (e.g., using a co-transfected Renilla luciferase control or a separate cell viability assay).

  • Calculate the fold induction of ARE activity for each compound concentration relative to the vehicle control.

  • Determine the EC50 value (the concentration of the compound that produces 50% of the maximal response) by plotting the fold induction against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Visualizing the Pathways and Processes

To better understand the context of DDO-7263 as an Nrf2 activator, the following diagrams illustrate the key signaling pathway, a typical experimental workflow for comparison, and the logical relationship between different activator classes.

Caption: Nrf2 Signaling Pathway and Points of Intervention.

Caption: Experimental Workflow for Comparing Nrf2 Activators.

Caption: Logical Relationship of Nrf2 Activator Mechanisms.

Conclusion

DDO-7263 emerges as a compelling alternative to conventional Nrf2 activators due to its unique mechanism of action that circumvents direct interaction with Keap1. By inhibiting the 26S proteasome assembly via Rpn6, it offers a novel strategy to stabilize and activate Nrf2. While further quantitative data is needed for a precise potency ranking, its characterization as a potent activator positions it as a valuable tool for research and a potential lead for the development of new therapeutics for oxidative stress-related diseases. The choice of an Nrf2 activator will ultimately depend on the specific research or therapeutic context, with considerations for potency, selectivity, and potential for off-target effects. Non-covalent Keap1 inhibitors are generally favored for their specificity, while DDO-7263's distinct mechanism may offer advantages in certain biological contexts and warrants further investigation.

References

• 1. The complexity of the Nrf2 pathway: Beyond the antioxidant response - PMC [pmc.ncbi.nlm.nih.gov]
• 2. DDO-7263 | Nrf2 activator | Probechem Biochemicals [probechem.com]
• 3. High-throughput small molecule screening reveals Nrf2-dependent and -independent pathways of cellular stress resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Screening of Natural Compounds as Activators of the Keap1-Nrf2 Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking DDO-7263's potency against known neuroprotectants

A Comparative Analysis of DDO-7263 Against Established Neuroprotective Agents

In the quest for effective therapies against neurodegenerative diseases, a promising new molecule, DDO-7263, has emerged. This guide provides a comprehensive comparison of DDO-7263's potency and mechanism of action against well-known neuroprotectants, offering researchers, scientists, and drug development professionals a detailed overview supported by experimental data.

DDO-7263 is a novel, potent activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, a critical cellular defense mechanism against oxidative stress. Its unique mechanism, involving the inhibition of the 26S proteasome, leads to the stabilization and nuclear translocation of Nrf2. This, in turn, triggers the expression of a wide array of antioxidant and cytoprotective genes. Furthermore, DDO-7263 has been shown to inhibit the NLRP3 inflammasome, a key player in neuroinflammation. This dual action on two major pathways implicated in neuronal cell death positions DDO-7263 as a compelling candidate for neuroprotection.

This guide will compare DDO-7263 with four established neuroprotective agents: Edaravone (B1671096), a free radical scavenger; Riluzole (B1680632), a glutamate (B1630785) modulator; and Celastrol (B190767) and Astragaloside IV, two natural compounds that also exhibit Nrf2-activating and anti-inflammatory properties.

Quantitative Comparison of Neuroprotective Potency

The following tables summarize the available quantitative data for DDO-7263 and the selected neuroprotectants. It is important to note that direct comparisons of potency can be challenging due to variations in experimental models and conditions.

Table 1: In Vitro Potency of Neuroprotectants

Compound	Target/Assay	Cell Line/System	EC50/IC50 (µM)	Reference
DDO-7263	Nrf2 Activation (Luciferase Reporter Assay)	PC12 cells	Data not available
NLRP3 Inflammasome Inhibition (IL-1β release)	THP-1 macrophages	Data not available
Edaravone	Lipid Peroxidation Inhibition	Rat brain homogenate	15.3	[1]
Hydroxyl Radical Scavenging	In vitro assay	Potent scavenger	[2]
Riluzole	Glutamate Release Inhibition	Mouse neocortical slices	19.5	[3]
NMDA Receptor Blockade	Xenopus oocyte	18	[4]
Celastrol	Nrf2 Activation (Promoter Reporting)	Hepa 1-6 cells	2-4 (Robust stimulation)	[5]
Proteasome Inhibition	Hep3B cells	2	[5]
Astragaloside IV	GSK-3β Phosphorylation (Neuroprotection)	PC12 cells	50 (Optimal concentration)

Table 2: In Vivo Efficacy of Neuroprotectants

Compound	Animal Model	Dosage	Route	Key Findings	Reference
DDO-7263	MPTP Mouse Model (Parkinson's Disease)	Data not available	Data not available	Attenuated dopaminergic neuron loss and improved motor function.
Edaravone	Diabetic Stroke Model (tMCAO in rats)	3 and 10 mg/kg	i.v.	Significantly diminished cerebral infarct and edema volume, and improved functional recovery.	[6]
Riluzole	ALS Patients (Clinical Trial)	100 mg/day	Oral	Modest but significant extension of lifespan.	[7][8]
Celastrol	MPTP Mouse Model (Parkinson's Disease)	10 mg/kg/day for 3 days	i.p.	Improved motor symptoms and inhibited dopaminergic neuronal degeneration.	[9]
Astragaloside IV	tMCAO Rat Model (Stroke)	20 mg/kg	i.v.	Significantly ameliorated long-term neurological recovery and attenuated histological damage.	[10]

Signaling Pathways and Experimental Workflows

To facilitate a deeper understanding of the mechanisms and experimental setups, the following diagrams illustrate the key signaling pathways and workflows discussed in this guide.

Caption: Mechanism of DDO-7263 neuroprotection.

References

• 1. How is edaravone effective against acute ischemic stroke and amyotrophic lateral sclerosis? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Effects of riluzole on electrically evoked neurotransmitter release - PMC [pmc.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. Nuclear factor erythroid 2 related Factor-1 is stimulated by the nutraceutical celastrol at proteasome inhibiting doses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Edaravone offers neuroprotection in a diabetic stroke model via inhibition of endoplasmic reticulum stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A Review of the Neural Mechanisms of Action and Clinical Efficiency of Riluzole in Treating Amyotrophic Lateral Sclerosis: What have we Learned in the Last Decade? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A review of the neural mechanisms of action and clinical efficiency of riluzole in treating amyotrophic lateral sclerosis: what have we learned in the last decade? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Celastrol Inhibits Dopaminergic Neuronal Death of Parkinson’s Disease through Activating Mitophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

A Comparative Analysis of DDO-7263: A Novel Nrf2 Activator for Neurodegenerative Disease Research

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of the novel Nrf2 activator, DDO-7263, with other therapeutic alternatives for neurodegenerative diseases, particularly Parkinson's disease. This analysis is based on publicly available preclinical data.

DDO-7263 is a potent, brain-penetrant small molecule that activates the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, a key regulator of cellular antioxidant responses. It also exhibits inhibitory effects on the NLRP3 inflammasome, a critical component of the innate immune system implicated in neuroinflammation. These dual mechanisms of action make DDO-7263 a promising candidate for mitigating the oxidative stress and neuroinflammation that are hallmarks of neurodegenerative disorders like Parkinson's disease.

Performance Comparison: DDO-7263 vs. Alternative Nrf2 Activators and NLRP3 Inhibitors

To provide a clear perspective on the therapeutic potential of DDO-7263, this guide compares its preclinical performance with other well-characterized Nrf2 activators, such as sulforaphane (B1684495) and dimethyl fumarate (B1241708) (DMF), and the NLRP3 inhibitor MCC950. The following tables summarize key quantitative findings from various studies.

Table 1: In Vitro Efficacy of Nrf2 Activators

Compound	Assay	Cell Line	Concentration/Dose	Key Findings
DDO-7263	HO-1 and NQO1 protein upregulation	Not Specified	Concentration-dependent	Upregulates the protein levels of HO-1 and NQO1.[1][2][3][4][5]
Sulforaphane	Nrf2-dependent gene expression	Not Specified	Not Specified	Induces an Nrf2-dependent phase II response.[6]
Dimethyl Fumarate (DMF)	Nrf2 protein expression	SH-SY5Y cells	Not Specified	Upregulated Nrf2 levels.[7]

Table 2: In Vivo Neuroprotective Effects in Parkinson's Disease Models (MPTP-induced)

Compound	Animal Model	Dosing Regimen	Protection of Dopaminergic Neurons (TH-positive cells)	Behavioral Improvement
DDO-7263	Mouse	Not Specified	Significantly attenuated the loss of TH-positive neurons.	Improved behavioral abnormalities.
Sulforaphane	Mouse	5mg/kg (twice a week)	Protected neurons from neurotoxic effects.[8]	Ameliorated motor coordination deficits.[8]
Dimethyl Fumarate (DMF)	Mouse	10, 30, and 100 mg/kg (daily)	Significantly reduced neuronal cell degeneration.[9]	Significantly reduced behavioral impairments.[9]

Table 3: Anti-Inflammatory Effects

Compound	Model	Key Inflammatory Markers	Dosing Regimen	Inhibition of Inflammatory Markers
DDO-7263	Mouse (MPTP-induced)	IL-1β, TNF-α	Not Specified	Inhibited the secretion of inflammatory factors.
MCC950	Mouse (Spinal Cord Injury)	IL-1β, IL-18, TNF-α	Not Specified	Reduced the release of pro-inflammatory cytokines.[10]

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms of action and experimental designs discussed, the following diagrams are provided in the DOT language for Graphviz.

DDO-7263 Mechanism of Action

Caption: Mechanism of action of DDO-7263.

Experimental Workflow for In Vivo Parkinson's Disease Model

Caption: Workflow for in vivo Parkinson's model.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are outlined below. These protocols are based on standard practices in the field and are intended to provide a framework for replicating and building upon the published findings.

In Vitro Nrf2 Activation Assay

• Cell Culture: Plate a suitable neuronal cell line (e.g., SH-SY5Y) in 96-well plates and allow them to adhere overnight.

• Compound Treatment: Treat the cells with varying concentrations of DDO-7263 or an alternative Nrf2 activator for a specified period (e.g., 24 hours).

• Western Blotting: Lyse the cells and collect protein extracts. Separate proteins by SDS-PAGE and transfer to a PVDF membrane. Probe the membrane with primary antibodies against HO-1, NQO1, and a loading control (e.g., β-actin).

• Detection and Analysis: Use a secondary antibody conjugated to horseradish peroxidase and a chemiluminescent substrate for detection. Quantify band intensities using densitometry software.

In Vivo MPTP Mouse Model of Parkinson's Disease

• Animal Model: Use male C57BL/6 mice (8-10 weeks old).

• MPTP Administration: Administer 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (B15802) (MPTP) via intraperitoneal injection (e.g., four injections of 20 mg/kg at 2-hour intervals) to induce parkinsonian pathology.[11]

• Drug Treatment: Administer DDO-7263 or the alternative compound via a suitable route (e.g., oral gavage or intraperitoneal injection) at the desired dose(s) for a specified duration, beginning before or after MPTP administration.

• Behavioral Assessment: Perform behavioral tests such as the rotarod test and pole test to assess motor coordination and bradykinesia at designated time points.

• Immunohistochemistry: At the end of the study, perfuse the animals and collect the brains. Prepare brain sections and perform immunohistochemical staining for tyrosine hydroxylase (TH) to visualize and quantify dopaminergic neurons in the substantia nigra and striatum.[12][13]

• Biochemical Analysis: Homogenize brain tissue to measure levels of inflammatory cytokines (e.g., IL-1β, TNF-α) using ELISA or other immunoassays.

NLRP3 Inflammasome Inhibition Assay

• Cell Culture: Use immortalized bone marrow-derived macrophages (iBMDMs) or a similar macrophage cell line.

• Priming: Prime the cells with lipopolysaccharide (LPS) (e.g., 1 µg/mL) for 3-4 hours to upregulate pro-IL-1β and NLRP3 expression.

• Inhibitor Treatment: Pre-treat the cells with DDO-7263 or an NLRP3 inhibitor (e.g., MCC950) for 30-60 minutes.

• NLRP3 Activation: Stimulate the cells with an NLRP3 activator such as ATP (e.g., 5 mM) or nigericin (B1684572) (e.g., 10 µM) for 1-2 hours.

• Cytokine Measurement: Collect the cell culture supernatant and measure the concentration of secreted IL-1β using an ELISA kit.

This guide provides a foundational comparison of DDO-7263 with other relevant compounds, highlighting its potential as a multi-target therapeutic for neurodegenerative diseases. Further research, including head-to-head comparative studies and clinical trials, will be necessary to fully elucidate its therapeutic efficacy and safety profile.

References

• 1. Nrf2/ARE pathway activation, HO-1 and NQO1 induction by polychlorinated biphenyl quinone is associated with reactive oxygen species and PI3K/AKT signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. CO/HO-1 Induces NQO-1 Expression via Nrf2 Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Control of cellular redox status and upregulation of quinone reductase NQO1 via Nrf2 activation by alpha-lipoic acid in human leukemia HL-60 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. drperlmutter.com [drperlmutter.com]
• 7. The Neuroprotective Effect of Dimethyl Fumarate in an MPTP-Mouse Model of Parkinson's Disease: Involvement of Reactive Oxygen Species/Nuclear Factor-κB/Nuclear Transcription Factor Related to NF-E2 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Neuroprotective effect of sulforaphane in 6-hydroxydopamine-lesioned mouse model of Parkinson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The Neuroprotective Effect of Dimethyl Fumarate in an MPTP-Mouse Model of Parkinson's Disease: Involvement of Reactive Oxygen Species/Nuclear Factor-κB/Nuclear Transcription Factor Related to NF-E2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. MCC950, a Selective Inhibitor of NLRP3 Inflammasome, Reduces the Inflammatory Response and Improves Neurological Outcomes in Mice Model of Spinal Cord Injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. MPTP Mouse Models of Parkinson’s Disease: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. An In Vitro Model of Human Dopaminergic Neurons Derived from Embryonic Stem Cells: MPP+ Toxicity and GDNF Neuroprotection - PMC [pmc.ncbi.nlm.nih.gov]

DDO-7263: A Comparative Analysis of Specificity for the Nrf2 Pathway

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of DDO-7263's specificity for the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway relative to other key cellular signaling pathways. The information presented is supported by available experimental data and detailed methodologies to aid in the evaluation of this potent Nrf2 activator.

Executive Summary

DDO-7263 is a small molecule, 1,2,4-oxadiazole (B8745197) derivative that has emerged as a potent activator of the Nrf2-antioxidant response element (ARE) signaling pathway.[1][2] Its primary mechanism of action involves binding to the Rpn6 subunit of the 26S proteasome, which inhibits proteasome assembly and subsequent degradation of ubiquitinated Nrf2.[2][3] This leads to the accumulation and nuclear translocation of Nrf2, promoting the transcription of a wide array of cytoprotective genes. Notably, the activation of Nrf2 by DDO-7263 has been shown to be linked to the inhibition of the NLRP3 inflammasome, a key player in inflammatory responses.[3][4] While DDO-7263 demonstrates clear activity in the Nrf2 pathway, a comprehensive analysis of its specificity against other signaling pathways such as NF-κB, MAPK, and PI3K/AKT is crucial for its development as a selective therapeutic agent. This guide summarizes the current understanding of DDO-7263's specificity based on available data.

Data Presentation: Specificity Profile of DDO-7263

Pathway	Key Protein Target(s)	Observed Effect of DDO-7263	Quantitative Data	Supporting Evidence
Nrf2 Pathway	Rpn6 (indirect), Nrf2 (stabilization)	Potent activation, nuclear translocation, and increased transcription of ARE-dependent genes (e.g., HO-1, NQO1).[1][2]	Upregulation of HO-1 and NQO1 protein levels observed with 20 μM DDO-7263.[1]	Western blot, ARE-luciferase reporter assays, immunofluorescence.[1][5][6]
NLRP3 Inflammasome	NLRP3, Caspase-1	Inhibition of activation, leading to reduced production of cleaved caspase-1 and IL-1β.[3][4] This effect is dependent on Nrf2 activation.[3]	Significant inhibition of NLRP3 activation, cleaved caspase-1, and IL-1β expression in ATP-LPS-exposed THP-1 macrophages.[3]	ELISA, Western blot, Caspase-1 activity assays.[3][4][7]
NF-κB Pathway	NF-κB	Data not publicly available. The anti-inflammatory effects of DDO-7263 suggest potential crosstalk, but direct inhibition has not been reported.	Not available	Not available
MAPK Pathway	ERK, JNK, p38	Data not publicly available.	Not available	Not available
PI3K/AKT Pathway	PI3K, AKT	Data not publicly available.	Not available	Not available

Signaling Pathway and Experimental Workflow Diagrams

Nrf2 Signaling Pathway Activation by DDO-7263

Caption: DDO-7263 inhibits the 26S proteasome, leading to Nrf2 accumulation and target gene expression.

DDO-7263's Downstream Inhibition of the NLRP3 Inflammasome

Caption: DDO-7263-mediated Nrf2 activation leads to the inhibition of NLRP3 inflammasome assembly.

Experimental Workflow for Assessing Specificity

Caption: A workflow for determining the specificity of DDO-7263 across various signaling pathways.

Experimental Protocols

Detailed methodologies for key experiments cited in the evaluation of DDO-7263's specificity are provided below.

ARE-Luciferase Reporter Assay

This assay quantitatively measures the activation of the Nrf2 pathway by assessing the expression of a luciferase reporter gene under the control of an Antioxidant Response Element (ARE).

• Cell Culture and Transfection:

  • Seed cells (e.g., HepG2) in a 24-well plate at a density that will result in 80-90% confluency at the time of transfection.

  • Co-transfect cells with a firefly luciferase reporter plasmid containing multiple copies of the ARE consensus sequence and a Renilla luciferase control plasmid (for normalization) using a suitable transfection reagent.[8]

  • Incubate for 24 hours to allow for plasmid expression.

• Compound Treatment:

  • Replace the medium with fresh medium containing various concentrations of DDO-7263 or vehicle control (DMSO).

  • Incubate for an additional 16-24 hours.

• Luciferase Activity Measurement:

  • Wash cells with phosphate-buffered saline (PBS) and lyse with passive lysis buffer.[9]

  • Transfer the cell lysate to a luminometer-compatible plate.

  • Measure firefly luciferase activity using a luciferase assay reagent.[10]

  • Quench the firefly luciferase reaction and measure Renilla luciferase activity using a suitable reagent.[11]

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each well.

  • Plot the normalized luciferase activity against the concentration of DDO-7263 to determine the EC50 value.

Nrf2 Nuclear Translocation by Western Blot

This method determines the accumulation of Nrf2 in the nucleus, a key step in its activation.

• Cell Treatment and Fractionation:

  • Culture cells (e.g., SH-SY5Y) to 80-90% confluency and treat with DDO-7263 for the desired time.[1]

  • Harvest the cells and perform nuclear and cytoplasmic fractionation using a commercial kit (e.g., NE-PER kit).[1]

• Western Blotting:

  • Determine the protein concentration of the nuclear and cytoplasmic extracts.

  • Separate equal amounts of protein (e.g., 30 µg) on an SDS-PAGE gel and transfer to a PVDF membrane.

  • Block the membrane and incubate with a primary antibody against Nrf2.

  • To verify the purity of the fractions, probe separate blots with antibodies against a nuclear marker (e.g., Lamin B) and a cytoplasmic marker (e.g., β-actin).[6]

  • Incubate with an appropriate HRP-conjugated secondary antibody and detect the signal using a chemiluminescence substrate.

• Data Analysis:

  • Quantify the band intensity for Nrf2 in the nuclear fraction and normalize it to the Lamin B loading control.

Caspase-1 Activity Assay

This assay measures the enzymatic activity of caspase-1, a key component of the inflammasome.

• Cell Culture and Treatment:

  • Prime macrophages (e.g., J774A.1 or THP-1) with lipopolysaccharide (LPS) to induce pro-IL-1β and NLRP3 expression.[7]

  • Pre-treat the primed cells with various concentrations of DDO-7263.

  • Stimulate inflammasome activation with an agent like ATP or nigericin.[7]

• Activity Measurement:

  • Lyse the cells and incubate the lysate with a specific caspase-1 substrate that releases a fluorescent or luminescent signal upon cleavage.[12]

  • Measure the signal using a fluorometer or luminometer.

• Data Analysis:

  • Compare the caspase-1 activity in DDO-7263-treated cells to that in vehicle-treated controls to determine the inhibitory effect.

PI3K/AKT and MAPK Pathway Activation by Western Blot

This method assesses the phosphorylation status of key proteins in the PI3K/AKT and MAPK pathways to determine if DDO-7263 modulates their activity.

• Cell Treatment and Lysis:

  • Culture cells and treat with DDO-7263 for various times.

  • Lyse the cells in a buffer containing phosphatase and protease inhibitors.

• Western Blotting:

  • Separate total protein lysates by SDS-PAGE and transfer to a membrane.

  • Probe the membranes with primary antibodies specific for the phosphorylated forms of key pathway proteins (e.g., p-AKT, p-p38, p-ERK) and their total protein counterparts for normalization.[13][14][15]

  • Incubate with HRP-conjugated secondary antibodies and detect the signal.

• Data Analysis:

  • Quantify the band intensities for the phosphorylated proteins and normalize to the corresponding total protein levels to assess changes in pathway activation.

Conclusion

DDO-7263 is a well-documented, potent activator of the Nrf2 signaling pathway. Its mechanism of action, through the inhibition of the 26S proteasome via Rpn6 binding, leads to robust induction of cytoprotective gene expression. A significant downstream consequence of this Nrf2 activation is the inhibition of the NLRP3 inflammasome, highlighting a clear anti-inflammatory effect.

However, a comprehensive specificity profile of DDO-7263 against other major signaling pathways, such as NF-κB, MAPK, and PI3K/AKT, is not yet publicly available. While its primary mechanism of action does not immediately suggest direct interaction with these pathways, the complex interplay between cellular signaling networks means that off-target effects cannot be ruled out without direct experimental evidence. Therefore, while DDO-7263 shows strong and specific activity within the Nrf2-NLRP3 axis, further investigation is required to fully characterize its selectivity and potential for off-target effects. Such studies will be crucial for the continued development of DDO-7263 as a targeted therapeutic agent for diseases involving oxidative stress and inflammation.

References

• 1. 4.9. Determination of Nrf2 Nuclear Translocation [bio-protocol.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. DDO-7263 | Nrf2 activator | Probechem Biochemicals [probechem.com]
• 4. 5-(3,4-Difluorophenyl)-3-(6-methylpyridin-3-yl)-1,2,4-oxadiazole (DDO-7263), a novel Nrf2 activator targeting brain tissue, protects against MPTP-induced subacute Parkinson's disease in mice by inhibiting the NLRP3 inflammasome and protects PC12 cells against oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Luciferase reporter assay [bio-protocol.org]
• 9. assaygenie.com [assaygenie.com]
• 10. Luciferase reporter assay [bio-protocol.org]
• 11. kirschner.med.harvard.edu [kirschner.med.harvard.edu]
• 12. researchgate.net [researchgate.net]
• 13. PI3K/AKT inhibition induces compensatory activation of the MET/STAT3 pathway in non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Phospho-p38 MAPK Pathway Antibody Sampler Kit | Cell Signaling Technology [cellsignal.com]

A Comparative Analysis of the Anti-Inflammatory Effects of DDO-7263

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the anti-inflammatory properties of the novel Nrf2 activator, DDO-7263, against two widely used non-steroidal anti-inflammatory drugs (NSAIDs), Ibuprofen and Diclofenac. This comparison is based on their mechanisms of action, effects on key inflammatory pathways, and available in vitro and in vivo data.

Executive Summary

DDO-7263 presents a distinct anti-inflammatory profile compared to traditional NSAIDs like Ibuprofen and Diclofenac. While NSAIDs primarily target cyclooxygenase (COX) enzymes, DDO-7263's primary mechanism involves the activation of the Nrf2-ARE pathway and subsequent inhibition of the NLRP3 inflammasome. This fundamental difference in their mode of action suggests that DDO-7263 may offer a therapeutic advantage in inflammatory conditions where NLRP3 inflammasome activation is a key pathological driver.

Comparative Data on Anti-Inflammatory Activity

The following table summarizes the key mechanistic differences and available quantitative data for DDO-7263, Ibuprofen, and Diclofenac. Direct head-to-head comparative studies with DDO-7263 are limited; therefore, data is compiled from various sources.

Parameter	DDO-7263	Ibuprofen	Diclofenac
Primary Mechanism	Nrf2-ARE Pathway Activator; NLRP3 Inflammasome Inhibitor[1]	Non-selective COX-1 and COX-2 Inhibitor	Non-selective COX-1 and COX-2 Inhibitor; NLRP3 Inflammasome Inhibitor
COX-2 Inhibition (IC50)	Data not available	~31.4 µM (in vitro)	~0.1 mM (in vitro, on glioma cells)[2]
NLRP3 Inflammasome Inhibition	Yes, dependent on Nrf2 activation[1]	No	Yes
Effect on IL-1β Secretion	Significant inhibition in ATP-LPS-exposed THP-1 derived macrophages[1]	Can increase IL-1β synthesis ex vivo	Can suppress IL-1β levels
Effect on TNF-α Secretion	Inhibits secretion of inflammatory factors[1]	Can increase TNF-α synthesis ex vivo	Can suppress TNF-α levels
Nrf2 Activation	Potent activator[1]	No direct activation	No direct activation
NF-κB Pathway Modulation	Indirectly through Nrf2 activation	Suppresses NF-κB signaling	Suppresses NF-κB signaling
MAPK Pathway Modulation	Likely modulated as a downstream effect of Nrf2 activation	Modulates MAPK pathway	Modulates MAPK pathway

Signaling Pathway Diagrams

The following diagrams, generated using Graphviz, illustrate the distinct signaling pathways targeted by DDO-7263, Ibuprofen, and Diclofenac in the context of inflammation.

Caption: DDO-7263 Signaling Pathway.

References

• 1. 5-(3,4-Difluorophenyl)-3-(6-methylpyridin-3-yl)-1,2,4-oxadiazole (DDO-7263), a novel Nrf2 activator targeting brain tissue, protects against MPTP-induced subacute Parkinson's disease in mice by inhibiting the NLRP3 inflammasome and protects PC12 cells against oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Evaluating the therapeutic index of DDO-7263 versus other compounds

In the landscape of therapeutic development, particularly for neurodegenerative and inflammatory diseases, the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway has emerged as a promising strategy. This guide provides a comparative evaluation of the novel Nrf2 activator, DDO-7263, against other known compounds targeting this pathway: Dimethyl Fumarate (DMF) and Sulforaphane (SFN). The focus is on the therapeutic index, a critical measure of a drug's safety, by comparing its effective and toxic doses.

Mechanism of Action: The Nrf2-ARE Signaling Pathway

DDO-7263, Dimethyl Fumarate, and Sulforaphane exert their primary therapeutic effects by activating the Nrf2-antioxidant response element (ARE) signaling pathway. Under normal conditions, Nrf2 is kept inactive in the cytoplasm by binding to Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. These activator compounds modify Keap1, preventing Nrf2 degradation. This allows Nrf2 to translocate to the nucleus, bind to the ARE, and initiate the transcription of a suite of protective genes. These genes encode for antioxidant and anti-inflammatory proteins, such as heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1), which help to mitigate cellular stress and inflammation.

Figure 1. Nrf2-ARE Signaling Pathway Activation.

Comparative Analysis of Efficacy and Toxicity

The therapeutic index is a ratio that compares the dose of a drug that causes a therapeutic effect to the dose that causes toxicity. A higher therapeutic index is preferable as it suggests a wider margin of safety. This section presents available data for DDO-7263 and comparator compounds.

In Vitro Efficacy and Cytotoxicity

The following table summarizes the effective concentrations (EC50) for therapeutic activity and the cytotoxic concentrations (IC50) for the compounds in various cell-based assays.

Compound	Therapeutic Action	Effective Concentration (EC50/Effective Range)	Cell Type	Cytotoxicity (IC50)	Cell Type	Source
DDO-7263	Neuroprotection (anti-oxidative stress)	2.5 - 80 µM	PC12, THP-1	Not significantly cytotoxic at effective concentrations	PC12, THP-1	[1]
Dimethyl Fumarate (DMF)	Anti-proliferative / Cytotoxic	~30 - 100 µM	Various Cancer Cell Lines	~30 - 100 µM	Various Cancer Cell Lines	[2]
Sulforaphane (SFN)	Anti-proliferative	Not specified	Not specified	Not specified	Not specified

Note: For DDO-7263, specific IC50 values for cytotoxicity are not available in the reviewed literature; however, it was noted that the compound did not significantly decrease cell survival at its effective concentrations[1]. The IC50 for DMF varies depending on the cell line.

In Vivo Efficacy and Acute Toxicity

The table below presents data from animal studies, comparing effective doses for therapeutic outcomes with acute toxicity data (LD50 - the dose that is lethal to 50% of the test population).

Compound	Therapeutic Action	Effective Dose (ED50/Effective Range)	Animal Model	Acute Toxicity (LD50)	Animal Model	Source
DDO-7263	Neuroprotection	10 - 100 mg/kg/day (i.p.)	Mouse (MPTP model of Parkinson's)	Data Not Available	-	[1]
Dimethyl Fumarate (DMF)	Neuroprotection	30 - 100 mg/kg (oral)	Mouse (MPTP model of Parkinson's)	Data Not Available	-
Sulforaphane (SFN)	Neuroprotection, Anti-inflammatory	25 - 50 mg/kg (gavage)	Mouse	~212 mg/kg (i.p.)	Mouse

Note: A direct calculation of the therapeutic index for DDO-7263 and DMF is challenging due to the lack of publicly available LD50 data. However, the wide effective dose range for DDO-7263 in preclinical models, coupled with its low in vitro cytotoxicity, suggests a favorable safety profile.

Experimental Protocols and Workflows

Experimental Workflow for Therapeutic Index Evaluation

The determination of a therapeutic index involves a series of in vitro and in vivo experiments to establish both efficacy and toxicity. The general workflow is outlined below.

Figure 2. General Experimental Workflow.

Key Experimental Methodologies

1. In Vitro Cytotoxicity Assay (MTT Assay)

• Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.

• Protocol Outline:

  • Cell Seeding: Plate cells (e.g., PC12, THP-1) in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with a range of concentrations of the test compound (e.g., DDO-7263) and a vehicle control for a specified period (e.g., 24, 48 hours).

  • MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.

  • Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (typically 570 nm) using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value, the concentration at which 50% of cell viability is inhibited, is determined by plotting viability against compound concentration.

2. In Vivo Efficacy Study (MPTP Mouse Model of Parkinson's Disease)

• Principle: The neurotoxin MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine) selectively destroys dopaminergic neurons in the substantia nigra, mimicking the pathology of Parkinson's disease. This model is used to evaluate the neuroprotective effects of therapeutic compounds.

• Protocol Outline:

  • Animal Acclimatization: Acclimate male C57BL/6 mice to the laboratory conditions for at least one week.

  • Grouping and Dosing: Divide the mice into groups: a control group, an MPTP-only group, and MPTP groups treated with different doses of the test compound (e.g., DDO-7263, 10-100 mg/kg/day, i.p.).

  • MPTP Induction: Administer MPTP to the relevant groups to induce the Parkinson's phenotype.

  • Behavioral Testing: Conduct behavioral tests (e.g., rotarod, open field test) to assess motor coordination and activity.

  • Neurochemical and Histological Analysis: After the treatment period, sacrifice the animals and collect brain tissue. Analyze dopaminergic neuron survival in the substantia nigra and striatum using immunohistochemistry (e.g., tyrosine hydroxylase staining) and measure dopamine (B1211576) levels using techniques like HPLC.

  • Data Analysis: Compare the behavioral scores, neuron counts, and dopamine levels between the different treatment groups to determine the effective dose (ED50) of the compound.

3. In Vivo Acute Oral Toxicity Study (Following OECD Guideline 423)

• Principle: This method determines the acute oral toxicity of a substance by observing mortality and clinical signs in animals after the administration of a single dose. It uses a stepwise procedure to minimize the number of animals used.

• Protocol Outline:

  • Animal Selection: Use a small group of animals (typically three female rats) for each step.

  • Dosing: Administer the test substance orally at one of the defined starting dose levels (e.g., 5, 50, 300, 2000 mg/kg).

  • Observation: Observe the animals for mortality and clinical signs of toxicity for up to 14 days.

  • Stepwise Procedure: The outcome of the first step determines the next dose level. If mortality occurs, the next step uses a lower dose. If no mortality occurs, a higher dose is used in the subsequent step.

  • LD50 Estimation: The results are used to classify the substance according to its toxicity and can provide an estimate of the LD50 range.

Conclusion

Based on the available preclinical data, DDO-7263 demonstrates potent neuroprotective effects at concentrations that exhibit low in vitro cytotoxicity. While a definitive therapeutic index cannot be calculated without comprehensive acute toxicity data (LD50), the initial findings suggest a promising safety profile for DDO-7263. In comparison, both Dimethyl Fumarate and Sulforaphane are also effective Nrf2 activators, but their therapeutic application may be constrained by their respective toxicity profiles. Further investigation into the in vivo toxicity of DDO-7263 is warranted to fully establish its therapeutic index and potential as a clinical candidate for neurodegenerative and inflammatory diseases.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for DDO-7263: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. This document provides a detailed guide on the proper disposal procedures for DDO-7263, a potent Nrf2-ARE activator identified as a 1,2,4-Oxadiazole (B8745197) derivative with CAS number 2254004-96-9.

While a specific Safety Data Sheet (SDS) for DDO-7263 is not publicly available, this guide consolidates information from safety data for structurally related compounds and general best practices for the disposal of laboratory chemicals. It is crucial to consult with your institution's Environmental Health and Safety (EHS) department for specific guidance and to ensure compliance with all local, state, and federal regulations.

Chemical and Safety Data

The following table summarizes the known information about DDO-7263.

Identifier	Value
Chemical Name	5-(3,4-difluorophenyl)-3-(6-methylpyridin-3-yl)-1,2,4-oxadiazole
CAS Number	2254004-96-9
Molecular Formula	C14H9F2N3O
Known Solubility	Soluble in DMSO
Storage Conditions	Long-term: -20°C

Personal Protective Equipment (PPE)

When handling DDO-7263, especially during disposal procedures, the use of appropriate personal protective equipment is mandatory.

PPE Category	Specific Recommendations
Eye Protection	Chemical splash goggles are required.
Hand Protection	Wear appropriate chemical-resistant gloves (e.g., nitrile).
Body Protection	A laboratory coat or chemical apron should be worn.
Respiratory Protection	If handling powders outside of a fume hood, a NIOSH-approved respirator may be necessary.

Disposal Workflow

The following diagram outlines the step-by-step process for the proper disposal of DDO-7263.

Caption: Workflow for the safe disposal of DDO-7263 waste.

Experimental Protocols for Decontamination

Decontamination of Glassware:

• Rinse glassware that has come into contact with DDO-7263 with a suitable organic solvent (e.g., acetone (B3395972) or ethanol) to remove residues.

• Collect the rinse solvent as hazardous waste.

• Wash the glassware with soap and water.

• Rinse thoroughly with deionized water.

Decontamination of Work Surfaces:

• Wipe the contaminated surface with a cloth dampened with a suitable solvent.

• Follow with a wipe-down using a laboratory detergent solution.

• Dispose of all cleaning materials as hazardous waste.

Spill Management

In the event of a spill, follow these procedures:

• Evacuate and Ventilate: Immediately evacuate the area and ensure it is well-ventilated.

• Control Ignition Sources: Extinguish all nearby flames and turn off any spark-producing equipment.

• Contain the Spill: For solid spills, carefully sweep or vacuum the material, avoiding dust generation. For liquid spills (in DMSO), absorb with an inert material (e.g., vermiculite, sand).

• Collect Waste: Place all contaminated materials into a sealed, labeled container for hazardous waste disposal.

• Decontaminate: Clean the spill area as described in the decontamination protocols.

Hazardous Decomposition

Under fire conditions, 1,2,4-oxadiazole derivatives may decompose to produce hazardous substances.

Condition	Potential Hazardous Products
Combustion	Carbon monoxide (CO), Carbon dioxide (CO2), Oxides of Nitrogen (NOx)

In case of a fire involving DDO-7263, use a dry chemical, carbon dioxide, water spray, or foam extinguisher.

By adhering to these procedures, laboratory personnel can ensure the safe and responsible disposal of DDO-7263, minimizing risks to themselves and the environment. Always prioritize safety and consult with your institution's EHS professionals for specific guidance.

Essential Safety and Logistical Protocols for Handling DDO-7263

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical, step-by-step guidance for the safe handling, operation, and disposal of DDO-7263, a potent 1,2,4-Oxadiazole derivative and Nrf2-ARE activator. Adherence to these protocols is essential to ensure personnel safety and maintain a secure laboratory environment.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling DDO-7263 in both solid and solution forms. The following table summarizes the required equipment for different levels of exposure risk.

Risk Level	Required Personal Protective Equipment	Area of Use
High	Primary Engineering Control: Chemical fume hood or glove box.Respiratory Protection: NIOSH-approved respirator with organic vapor cartridges.Eye Protection: Chemical splash goggles.Hand Protection: Double-gloving with butyl rubber or nitrile gloves.Body Protection: Chemical-resistant lab coat, disposable sleeves, and closed-toe shoes.	Weighing, reconstituting the solid compound, and performing initial dilutions.
Medium	Primary Engineering Control: Chemical fume hood.Respiratory Protection: Recommended, based on risk assessment.Eye Protection: Safety glasses with side shields or chemical splash goggles.Hand Protection: Nitrile gloves.Body Protection: Lab coat and closed-toe shoes.	Handling of diluted solutions for in-vitro and in-vivo experiments.
Low	Eye Protection: Safety glasses.Hand Protection: Nitrile gloves.Body Protection: Lab coat and closed-toe shoes.	General laboratory work in areas where DDO-7263 is not actively being handled but is present.

Experimental Protocols

Handling and Storage of DDO-7263

Receiving and Unpacking:

• Upon receipt, visually inspect the package for any signs of damage or leakage.

• If the package is compromised, do not open it. Move it to a designated containment area and contact your institution's Environmental Health and Safety (EHS) office.

• If the package is intact, transfer it to a designated laboratory area for handling potent compounds.

Preparation of Stock Solutions:

• All handling of solid DDO-7263 must be conducted within a certified chemical fume hood or a glove box to minimize inhalation exposure.

• Wear the appropriate high-risk level PPE as detailed in the table above.

• Carefully weigh the required amount of DDO-7263 powder using an analytical balance within the containment unit.

• To prepare a stock solution, slowly add the solvent (e.g., DMSO) to the solid compound to avoid generating dust.[1][2] Cap the vial tightly and vortex until the solid is completely dissolved.

• Label the stock solution container clearly with the compound name, concentration, solvent, date of preparation, and appropriate hazard symbols.

Storage:

• Store solid DDO-7263 and its stock solutions in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.

• Follow the manufacturer's recommendations for storage temperature, typically at -20°C or -80°C for long-term stability.

• Ensure that storage containers are tightly sealed to prevent leakage or evaporation.

Disposal Plan

Waste Segregation and Collection:

• All materials that come into direct contact with DDO-7263 (e.g., pipette tips, gloves, vials, and absorbent pads) are considered hazardous waste.

• Segregate DDO-7263 waste from other laboratory waste streams.

• Use designated, clearly labeled, and leak-proof hazardous waste containers.

Liquid Waste (DDO-7263 in DMSO):

• Collect all liquid waste containing DDO-7263 in a dedicated, sealed, and properly labeled waste container.

• Do not mix with other solvent waste streams unless explicitly permitted by your institution's EHS guidelines.

• Consult your EHS office for specific instructions on the disposal of DMSO-based solutions, as local regulations may vary.[3][4]

Solid Waste:

• Collect all contaminated solid waste (e.g., gloves, absorbent paper, empty vials) in a designated hazardous waste bag or container.

• Ensure the container is sealed before removal from the laboratory.

Decontamination:

• Decontaminate all work surfaces and equipment that have come into contact with DDO-7263.

• Use a suitable cleaning agent, such as a detergent solution followed by a solvent rinse (e.g., ethanol (B145695) or isopropanol), to effectively remove any residue.

Final Disposal:

• All DDO-7263 waste must be disposed of through your institution's hazardous waste management program.

• Incineration at a licensed facility is the preferred method for the final disposal of potent pharmaceutical compounds.

Visualizations

Nrf2-ARE Signaling Pathway Activation by DDO-7263

Caption: DDO-7263 activates the Nrf2-ARE pathway by promoting Nrf2 translocation.

Experimental Workflow for Handling DDO-7263

Caption: Step-by-step workflow for the safe handling and disposal of DDO-7263.

References

• 1. researchgate.net [researchgate.net]
• 2. uwaterloo.ca [uwaterloo.ca]
• 3. DMSO disposal: – Natur Total nutritional supplement [naturtotalshop.com]
• 4. Disposal Standards - Department of Biology, University of York [york.ac.uk]